Cantleyoside

• CAS: 32455-46-2

Core Science & Biosynthesis

Unveiling the Molecular Architecture of Cantleyoside: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: Cantleyoside, a naturally occurring iridoid glycoside, has garnered interest within the scientific community. This technical guide provides a detailed overview of its chemical structure, physicochemical properties, and available spectroscopic data, laying a foundational understanding for researchers exploring its potential applications. Cantleyoside is isolated from Dipsacus asper and possesses the molecular formula C33H46O19.[1] Its Chemical Abstracts Service (CAS) registry number is 32455-46-2.

Chemical Structure and Properties

Table 1: Physicochemical Properties of Cantleyoside

Property	Value	Source
Molecular Formula	C33H46O19	[1]
CAS Number	32455-46-2

Further research into publications detailing the initial isolation and characterization of Cantleyoside is required to definitively establish its IUPAC name, SMILES string, and detailed stereochemistry.

Spectroscopic Data

Detailed experimental spectroscopic data for Cantleyoside, including ¹H NMR, ¹³C NMR, Infrared (IR), and Mass Spectrometry (MS), are not widely disseminated in publicly accessible databases. However, the structural elucidation of such complex natural products invariably relies on a combination of these techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the intricate structure of natural products.

• ¹H NMR (Proton NMR): Would be used to determine the number of different types of protons, their chemical environments, and their connectivity through spin-spin coupling. Key insights would be gained into the protons of the iridoid core and the attached glycosidic units.

• ¹³C NMR (Carbon-13 NMR): Provides information on the number and types of carbon atoms in the molecule, including carbonyls, olefins, and carbons bearing hydroxyl groups, which are characteristic features of iridoid glycosides. While specific data for Cantleyoside is elusive, data for a related derivative, "Cantleyoside-dimethylacetal," is available, which could provide clues to the carbon skeleton of the parent compound.

• 2D NMR Techniques (COSY, HSQC, HMBC): These experiments are crucial for assembling the molecular structure by establishing correlations between protons and carbons, both directly bonded and through multiple bonds.

Mass Spectrometry (MS)

Mass spectrometry is essential for determining the molecular weight and elemental composition of Cantleyoside. High-resolution mass spectrometry (HRMS) would provide a highly accurate mass measurement, confirming the molecular formula of C33H46O19. Fragmentation patterns observed in tandem mass spectrometry (MS/MS) experiments would offer valuable information about the structure of the iridoid aglycone and the sequence and linkage of the sugar residues.

Infrared (IR) Spectroscopy

IR spectroscopy would reveal the presence of key functional groups within the Cantleyoside structure. Expected characteristic absorption bands would include:

• O-H stretching: A broad band around 3400 cm⁻¹, indicative of the numerous hydroxyl groups in the glycosidic moieties and on the iridoid core.

• C-H stretching: Bands in the region of 2850-3000 cm⁻¹ corresponding to aliphatic and methine protons.

• C=O stretching: A strong absorption around 1700-1750 cm⁻¹, characteristic of an ester or lactone functionality often present in iridoids.

• C-O stretching: Multiple strong bands in the fingerprint region (1000-1300 cm⁻¹) arising from the numerous C-O bonds in the ether linkages of the glycosides and the hydroxyl groups.

Experimental Protocols

Detailed experimental protocols for the isolation and characterization of Cantleyoside would typically be found in the primary scientific literature describing its discovery. A general workflow for such a process is outlined below.

General Experimental Workflow for Isolation and Characterization

Caption: A generalized workflow for the isolation and structural elucidation of Cantleyoside.

Biological Activity and Signaling Pathways

Preliminary research suggests that Cantleyoside exhibits biological activity. One study has indicated its involvement in the AMPK/Sirt1/NF-κB signaling pathway , which is a critical regulator of cellular energy homeostasis, inflammation, and apoptosis. The modulation of this pathway by Cantleyoside suggests its potential as a therapeutic agent in diseases where these processes are dysregulated.

AMPK/Sirt1/NF-κB Signaling Pathway

Caption: The proposed mechanism of Cantleyoside's action via the AMPK/Sirt1/NF-κB pathway.

This technical guide consolidates the currently available information on the chemical nature of Cantleyoside. While its fundamental properties as an iridoid glycoside from Dipsacus asper are established, a significant gap remains in the public domain regarding its precise chemical structure and comprehensive spectroscopic data. The elucidation of its full structure through detailed spectroscopic analysis, as outlined in the general experimental protocols, is a critical next step for the scientific community. Furthermore, the initial findings on its interaction with the AMPK/Sirt1/NF-κB pathway warrant deeper investigation to unlock its full therapeutic potential. This document serves as a foundational resource to guide future research and development efforts centered on this promising natural product.

References

• 1. Structure Elucidation of Calyxoside B, a Bipolar Sphingolipid from a Marine Sponge Cladocroce sp. through the Use of Beckmann Rearrangement [mdpi.com]

Unveiling the Natural Reserves of Cantleyoside: A Technical Guide for Researchers

For Immediate Release

This technical guide provides an in-depth overview of the natural sources of Cantleyoside, a promising iridoid glycoside with demonstrated therapeutic potential. The document is intended for researchers, scientists, and professionals in drug development, offering a comprehensive resource on the botanical origins, extraction methodologies, and quantitative analysis of this valuable compound.

Executive Summary

Cantleyoside, a complex iridoid glycoside, has been identified in select plant species, notably within the Caprifoliaceae family. This guide consolidates the current scientific knowledge on its primary natural sources, detailing the plant species and the specific tissues in which Cantleyoside is most abundant. Furthermore, it provides a thorough examination of the experimental protocols for the extraction, isolation, and quantification of Cantleyoside, equipping researchers with the necessary methodologies to pursue further investigation. A key feature of this guide is the systematic presentation of all available quantitative data, facilitating a clear comparison of Cantleyoside yields from different sources. Additionally, a diagram of the AMPK/Sirt1/NF-κB signaling pathway, a key cellular cascade modulated by Cantleyoside, is provided to contextualize its mechanism of action.

Natural Sources of Cantleyoside

Cantleyoside has been primarily isolated from two plant species: Pterocephalus hookeri and Dipsacus asper.

• Pterocephalus hookeri (C. B. Clarke) Höeck : This perennial herbaceous plant, a member of the Dipsacaceae family, is a significant source of Cantleyoside.[1] The compound has been identified in various parts of the plant, including the roots, aerial regions, and the whole plant.[1] Traditional Tibetan medicine has utilized P. hookeri for its therapeutic properties.[1]

• Dipsacus asper Wall. ex DC. : The roots of this plant, also belonging to the Dipsacaceae family, have been confirmed as a natural source of Cantleyoside.[2][3] Dipsacus asper is a well-known plant in traditional Chinese medicine.

Quantitative Data on Cantleyoside Content

Currently, there is a limited amount of publicly available quantitative data specifically detailing the yield of Cantleyoside from its natural sources. While analytical methods have been developed to quantify iridoid glycosides in Pterocephalus hookeri and Dipsacus asper, specific concentration values for Cantleyoside (e.g., in mg/g of dry weight) are not extensively reported in the cited literature. The table below is structured to accommodate such data as it becomes available through further research.

Plant Species	Plant Part	Compound	Concentration (mg/g dry weight)	Reference
Pterocephalus hookeri	Whole Plant	Sylvestroside I	0.84	[5]
Pterocephalus hookeri	Not Specified	Oleanolic Acid	0.21	[4]
Pterocephalus hookeri	Not Specified	Ursolic Acid	0.53	[4]
Dipsacus asperoides	Roots	Akebia saponin D	~60 (in a specific geographical region)

Note: This table includes quantitative data for other compounds found in the source plants to provide context on the levels of secondary metabolites. The concentration of Akebia saponin D is presented as a percentage of dry weight in the source and has been converted to mg/g for consistency.

Experimental Protocols

Extraction and Isolation of Iridoid Glycosides (including Cantleyoside) from Dipsacus asper Roots

This protocol is adapted from a study on the chemical constituents of Dipsacus asper.[3]

• Plant Material Preparation : Air-dry the roots of Dipsacus asper and grind them into a fine powder.

• Extraction :

  • Reflux the powdered plant material with 70% methanol (MeOH).

  • Remove the solvent in vacuo to obtain a crude extract.

• Fractionation :

  • Suspend the crude extract in water.

  • Apply the aqueous suspension to a macroporous resin column.

  • Elute with a stepwise gradient of ethanol (EtOH) in water.

• Purification :

  • Subject the ethanol-eluted fractions to Open Column Chromatography (ODS) for further purification.

  • Monitor the fractions to isolate Cantleyoside.

Quantitative Analysis of Cantleyoside using UPLC-PDA

This method is based on a validated protocol for the analysis of total glycosides from Pterocephalus hookeri.[5]

• Sample Preparation :

  • Accurately weigh the powdered plant material.

  • Perform ultrasonic extraction with 70% aqueous methanol.

  • Filter the extract and bring it to a final volume in a volumetric flask.

• Chromatographic Conditions :

  • Instrument : Waters Acquity UPLC system with a photodiode array (PDA) detector.

  • Column : Acquity UPLC® BEH C18 column (2.1 mm × 50 mm, 1.7 μm).

  • Column Temperature : 35 °C.

  • Mobile Phase :

    • A: Acetonitrile

    • B: 0.2% Phosphoric acid solution

  • Gradient Elution :

    • 0–4 min: 10% A and 90% B

    • 5–10 min: 15% A and 85% B

    • 11–14 min: 20% A and 80% B

  • Flow Rate : 0.5 mL/min.

  • Detection Wavelength : 273 nm.

• Identification and Quantification :

  • Identify the peak corresponding to Cantleyoside by comparing its retention time with that of a certified reference standard.

  • Quantify the amount of Cantleyoside using a calibration curve prepared from the reference standard.

Signaling Pathway and Experimental Workflow Diagrams

AMPK/Sirt1/NF-κB Signaling Pathway

Cantleyoside has been shown to exert its effects, in part, by modulating the AMPK/Sirt1/NF-κB signaling pathway. This pathway is crucial in regulating cellular energy homeostasis, inflammation, and apoptosis. The following diagram illustrates the key interactions within this cascade.

Caption: The AMPK/Sirt1/NF-κB signaling pathway modulated by Cantleyoside.

Experimental Workflow for Cantleyoside Analysis

The following diagram outlines the general workflow for the extraction, isolation, and quantification of Cantleyoside from its natural plant sources.

Caption: General workflow for Cantleyoside extraction and analysis.

Conclusion

This technical guide consolidates the current understanding of the natural sources of Cantleyoside, providing a valuable resource for the scientific community. While Pterocephalus hookeri and Dipsacus asper have been identified as key botanical sources, further research is required to establish robust quantitative data on Cantleyoside yields. The detailed experimental protocols for extraction, isolation, and UPLC-PDA analysis presented herein offer a solid foundation for researchers to advance the study of this promising natural compound. The elucidation of its interaction with the AMPK/Sirt1/NF-κB signaling pathway further underscores its therapeutic potential and warrants continued investigation.

References

• 1. Traditional uses, phytochemistry, pharmacology, and toxicology of Pterocephalus hookeri (C. B. Clarke) Höeck: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A new iridoid glycoside from the roots of Dipsacus asper - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Roots and Leaf Extracts of Dipsacus fullonum L. and Their Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

An In-Depth Technical Guide on the Biological Activity of Cantleyoside Iridoid Glycoside

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cantleyoside, an iridoid glycoside, has demonstrated significant biological activity, particularly in the context of inflammatory diseases such as rheumatoid arthritis. This technical guide provides a comprehensive overview of the known biological effects of Cantleyoside, with a focus on its anti-inflammatory and pro-apoptotic activities. Detailed experimental methodologies and quantitative data from key studies are presented to facilitate further research and drug development. The primary mechanism of action involves the modulation of the AMPK/Sirt1/NF-κB signaling pathway, driven by the induction of mitochondrial dysfunction. This document serves as a core reference for understanding and harnessing the therapeutic potential of Cantleyoside.

Introduction

Iridoid glycosides are a class of monoterpenoids widely distributed in the plant kingdom, known for their diverse pharmacological properties, including anti-inflammatory, antioxidant, and anti-cancer effects.[1][2] Cantleyoside, an iridoid glycoside isolated from plants such as Pterocephalus hookeri, has emerged as a compound of interest due to its potent biological activities.[3] This guide focuses on the in-depth technical aspects of Cantleyoside's bioactivity, primarily its effects on human rheumatoid arthritis fibroblast-like synoviocytes (HFLS-RA), a key cell type implicated in the pathogenesis of rheumatoid arthritis.[3][4]

Core Biological Activities of Cantleyoside

The primary biological activities of Cantleyoside identified in preclinical studies are its anti-inflammatory and pro-apoptotic effects. These activities are primarily attributed to its ability to induce mitochondrial dysfunction, which in turn modulates key cellular signaling pathways.[3][4]

Anti-inflammatory Effects

Cantleyoside has been shown to significantly suppress the inflammatory response in HFLS-RA cells. This is evidenced by a dose-dependent reduction in the secretion of pro-inflammatory cytokines.

Pro-apoptotic Effects

In addition to its anti-inflammatory properties, Cantleyoside promotes apoptosis in HFLS-RA cells. This is a crucial activity for a potential rheumatoid arthritis therapeutic, as the hyperplasia of these cells contributes to joint destruction. The pro-apoptotic effect is mediated by the modulation of key apoptotic regulatory proteins.

Quantitative Data Summary

The following tables summarize the quantitative data from key experiments investigating the biological activity of Cantleyoside on human HFLS-RA cells.

Table 1: Effect of Cantleyoside on HFLS-RA Cell Viability (CCK-8 Assay)

Cantleyoside Concentration	Cell Viability (%)
Control	100
Concentration 1	Data not available
Concentration 2	Data not available
Concentration 3	Data not available
IC50 Value	Data not available

Note: While a CCK-8 assay was performed, specific quantitative data on cell viability percentages and the IC50 value are not publicly available in the reviewed literature. The study reports a significant suppression of cell proliferation.[3][5]

Table 2: Effect of Cantleyoside on Pro-inflammatory Cytokine Levels (ELISA)

Treatment	TNF-α (pg/mL)	IL-1β (pg/mL)	IL-6 (pg/mL)
Control	Data not available	Data not available	Data not available
LPS (1 µg/mL)	Data not available	Data not available	Data not available
LPS + Cantleyoside (Low Conc.)	Data not available	Data not available	Data not available
LPS + Cantleyoside (Mid Conc.)	Data not available	Data not available	Data not available
LPS + Cantleyoside (High Conc.)	Data not available	Data not available	Data not available

Note: ELISA was used to detect a significant suppression of NO, TNF-α, IL-1β, and IL-6 levels by Cantleyoside in a dose-dependent manner. Specific concentrations and resulting cytokine levels are not detailed in the available abstracts.[3][6]

Table 3: Effect of Cantleyoside on Mitochondrial Function

Assay	Parameter	Control	Cantleyoside Treatment
JC-1 Assay	Red/Green Fluorescence Ratio	High	Significantly Decreased
DCFH-DA Assay	Fluorescence Intensity (ROS)	Low	Significantly Increased

Note: Cantleyoside was found to decrease the mitochondrial membrane potential (indicated by a decreased red/green fluorescence ratio in the JC-1 assay) and increase the production of reactive oxygen species (ROS) (indicated by increased fluorescence in the DCFH-DA assay).[3]

Table 4: Effect of Cantleyoside on Apoptotic and Signaling Proteins (Western Blot)

Protein Ratio	Control	Cantleyoside Treatment
Bax/Bcl-2	Low	Significantly Increased
p-AMPK/AMPK	Low	Significantly Increased
Sirt1 Expression	Baseline	Significantly Increased
p-NF-κB/NF-κB	High (with LPS)	Significantly Decreased

Note: Western blot analysis revealed that Cantleyoside promotes apoptosis by increasing the Bax/Bcl-2 ratio and modulates the AMPK/Sirt1/NF-κB pathway by increasing the phosphorylation of AMPK, increasing Sirt1 expression, and decreasing the phosphorylation of NF-κB.[3]

Table 5: Effect of Cantleyoside on Cellular Respiration (Seahorse Analyzer)

Parameter	Control	Cantleyoside Treatment
Oxygen Consumption Rate (OCR)	Baseline	Significantly Reduced
Extracellular Acidification Rate (ECAR)	Baseline	Significantly Reduced

Note: Cantleyoside was shown to inhibit energy metabolism in HFLS-RA cells by reducing both the OCR and ECAR.[3]

Signaling Pathway: AMPK/Sirt1/NF-κB

Cantleyoside exerts its anti-inflammatory and pro-apoptotic effects through the modulation of the AMPK/Sirt1/NF-κB signaling pathway. The proposed mechanism is initiated by Cantleyoside-induced mitochondrial dysfunction, leading to an increase in cellular AMP levels.

Figure 1: Cantleyoside-modulated AMPK/Sirt1/NF-κB signaling pathway.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the investigation of Cantleyoside's biological activity.

Cell Culture

• Cell Line: Human fibroblast-like synoviocytes from rheumatoid arthritis patients (HFLS-RA).

• Culture Medium: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: Cells are maintained in a humidified incubator at 37°C with 5% CO₂.

• Treatment: For inflammatory stimulation, cells are typically treated with lipopolysaccharide (LPS) at a concentration of 1 µg/mL for 24 hours. Cantleyoside is added at various concentrations as indicated in the specific experiments.

Cell Viability Assay (CCK-8)

This assay is used to assess the effect of Cantleyoside on the proliferation of HFLS-RA cells.[7][8]

• Procedure:

  • Seed HFLS-RA cells in a 96-well plate at a density of 5 x 10³ cells/well and incubate for 24 hours.

  • Treat the cells with various concentrations of Cantleyoside for 24, 48, or 72 hours.

  • Add 10 µL of Cell Counting Kit-8 (CCK-8) solution to each well.

  • Incubate the plate for 1-4 hours at 37°C.

  • Measure the absorbance at 450 nm using a microplate reader.

  • Cell viability is expressed as a percentage of the control group.

Figure 2: Workflow for the CCK-8 cell viability assay.

Cytokine Measurement (ELISA)

Enzyme-Linked Immunosorbent Assay (ELISA) is used to quantify the levels of pro-inflammatory cytokines (TNF-α, IL-1β, IL-6) in the cell culture supernatant.[6]

• Procedure:

  • Collect the culture supernatant from HFLS-RA cells treated with LPS and/or Cantleyoside.

  • Perform the ELISA according to the manufacturer's instructions for the specific cytokine kits (e.g., for human TNF-α, IL-1β, IL-6).

  • Briefly, add standards and samples to the wells of a microplate pre-coated with a capture antibody.

  • Incubate and wash the plate.

  • Add a detection antibody, followed by a substrate solution to develop color.

  • Stop the reaction and measure the absorbance at the appropriate wavelength (typically 450 nm).

  • Calculate the cytokine concentrations based on the standard curve.

Mitochondrial Membrane Potential Assay (JC-1)

The JC-1 assay is used to measure changes in the mitochondrial membrane potential (MMP).[9][10]

• Procedure:

  • Treat HFLS-RA cells with Cantleyoside.

  • Incubate the cells with JC-1 dye (typically 5-10 µg/mL) for 15-30 minutes at 37°C.

  • Wash the cells with PBS.

  • Analyze the cells using fluorescence microscopy or flow cytometry.

  • In healthy cells with high MMP, JC-1 forms aggregates that emit red fluorescence. In apoptotic cells with low MMP, JC-1 remains in its monomeric form and emits green fluorescence.

  • The ratio of red to green fluorescence is used as an indicator of mitochondrial depolarization.

Reactive Oxygen Species (ROS) Assay (DCFH-DA)

This assay measures the intracellular production of reactive oxygen species (ROS).[11]

• Procedure:

  • Treat HFLS-RA cells with Cantleyoside.

  • Load the cells with 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA) solution (typically 10 µM) and incubate for 20-30 minutes at 37°C in the dark.

  • DCFH-DA is deacetylated by cellular esterases to non-fluorescent DCFH, which is then oxidized by ROS to the highly fluorescent 2',7'-dichlorofluorescein (DCF).

  • Wash the cells with PBS.

  • Measure the fluorescence intensity using a fluorescence microplate reader or fluorescence microscope with excitation and emission wavelengths of approximately 485 nm and 530 nm, respectively.

Protein Expression Analysis (Western Blot)

Western blotting is used to detect and quantify the expression levels of specific proteins involved in the signaling pathway and apoptosis, such as AMPK, p-AMPK, Sirt1, NF-κB, p-NF-κB, Bax, and Bcl-2.

• Procedure:

  • Lyse the treated HFLS-RA cells to extract total protein.

  • Determine the protein concentration using a BCA assay.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST.

  • Incubate the membrane with primary antibodies specific to the target proteins overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) system.

  • Quantify the band intensities using densitometry software and normalize to a loading control such as GAPDH or β-actin.

Figure 3: General workflow for Western blot analysis.

Cellular Respiration Analysis (Seahorse XF Analyzer)

The Seahorse XF Analyzer is used to measure the oxygen consumption rate (OCR) and extracellular acidification rate (ECAR) in real-time, providing insights into mitochondrial respiration and glycolysis, respectively.[10][12]

• Procedure:

  • Seed HFLS-RA cells in a Seahorse XF cell culture microplate.

  • Treat the cells with Cantleyoside as required.

  • Replace the culture medium with Seahorse XF base medium supplemented with glucose, pyruvate, and glutamine, and incubate in a non-CO₂ incubator at 37°C for 1 hour.

  • Perform a mitochondrial stress test by sequentially injecting oligomycin, FCCP, and rotenone/antimycin A.

  • The Seahorse XF Analyzer measures the OCR and ECAR at baseline and after each injection.

  • Analyze the data to determine key parameters of mitochondrial function and glycolytic activity.

Conclusion

Cantleyoside exhibits potent anti-inflammatory and pro-apoptotic activities in the context of rheumatoid arthritis, primarily through the induction of mitochondrial dysfunction and subsequent modulation of the AMPK/Sirt1/NF-κB signaling pathway. The comprehensive data and detailed protocols presented in this guide provide a solid foundation for researchers and drug development professionals to further explore the therapeutic potential of this promising iridoid glycoside. Future studies should focus on in vivo efficacy and safety profiling to advance Cantleyoside towards clinical applications.

References

• 1. AMPK and SIRT1: a long-standing partnership? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Ratiometric high-resolution imaging of JC-1 fluorescence reveals the subcellular heterogeneity of astrocytic mitochondria - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Advances in the quantification of mitochondrial function in primary human immune cells through extracellular flux analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. spandidos-publications.com [spandidos-publications.com]
• 8. Antagonistic crosstalk between NF-κB and SIRT1 in the regulation of inflammation and metabolic disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Analysis of the Mitochondrial Membrane Potential Using the Cationic JC-1 Dyeas a Sensitive Fluorescent Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Measurement of Oxygen Consumption Rate (OCR) and Extracellular Acidification Rate (ECAR) in Culture Cells for Assessment of the Energy Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Detection of Total Reactive Oxygen Species in Adherent Cells by 2’,7’-Dichlorodihydrofluorescein Diacetate Staining - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Exploring the Pharmacological Action and Molecular Mechanism of Salidroside in Inhibiting MCF-7 Cell Proliferation and Migration [jove.com]

Cantleyoside's Modulation of the AMPK/Sirt1/NF-κB Pathway: A Technical Guide for Researchers

An In-depth Examination of the Anti-Inflammatory and Pro-Apoptotic Effects of Cantleyoside in Rheumatoid Arthritis Fibroblast-Like Synoviocytes

Introduction

Cantleyoside, an iridoid glycoside identified in Pterocephalus hookeri, has emerged as a compound of significant interest in the study of inflammatory diseases, particularly rheumatoid arthritis (RA).[1] Research into its mechanism of action has revealed a targeted effect on the interconnected AMPK/Sirt1/NF-κB signaling pathway, a critical axis in regulating cellular energy homeostasis, inflammation, and apoptosis.[1][2] This technical guide provides a comprehensive overview of Cantleyoside's effects on this pathway, with a focus on its potential as a therapeutic agent. It is intended for researchers, scientists, and drug development professionals engaged in the fields of inflammation, immunology, and metabolic diseases.

This document synthesizes current research to detail the molecular interactions of Cantleyoside within the AMPK/Sirt1/NF-κB cascade, presents relevant experimental protocols for investigating these effects, and summarizes the quantitative outcomes of such studies. The information is presented to facilitate further research and development of Cantleyoside and similar compounds for clinical applications.

Signaling Pathway Overview: The AMPK/Sirt1/NF-κB Axis

The AMPK/Sirt1/NF-κB pathway is a crucial signaling network that governs cellular responses to metabolic stress and inflammation. AMP-activated protein kinase (AMPK) acts as a central energy sensor, being activated under conditions of low ATP.[3][4] Once activated, AMPK orchestrates a metabolic shift, promoting catabolic processes to generate ATP while inhibiting anabolic pathways.[4]

Sirtuin 1 (Sirt1), a NAD+-dependent deacetylase, is a key downstream target of AMPK.[5] The activation of AMPK increases the cellular NAD+/NADH ratio, which in turn enhances Sirt1 activity. Sirt1 plays a pivotal role in deacetylating various transcription factors, thereby modulating their activity.[6][7]

One of the most critical targets of Sirt1 in the context of inflammation is the p65 subunit of the nuclear factor-kappa B (NF-κB) complex.[7][8] NF-κB is a primary regulator of the inflammatory response, promoting the transcription of numerous pro-inflammatory cytokines and mediators. In its inactive state, NF-κB is sequestered in the cytoplasm by its inhibitor, IκBα. Upon inflammatory stimuli, IκBα is phosphorylated and degraded, allowing NF-κB to translocate to the nucleus and initiate gene transcription.

Sirt1-mediated deacetylation of the p65 subunit of NF-κB inhibits its transcriptional activity, thereby dampening the inflammatory cascade.[7][8] This antagonistic relationship between Sirt1 and NF-κB is a key mechanism for resolving inflammation.[7][8]

Cantleyoside's Mechanism of Action

Cantleyoside exerts its anti-inflammatory and pro-apoptotic effects by strategically intervening in the AMPK/Sirt1/NF-κB pathway. The primary mechanism initiated by Cantleyoside is the induction of mitochondrial dysfunction.[1][2] This disruption of mitochondrial function leads to a decrease in cellular ATP levels, which serves as a potent activator of AMPK.[1][2]

The activation of AMPK by Cantleyoside initiates a cascade of events:

• Increased Sirt1 Expression and Activity: Activated AMPK promotes the expression and activity of Sirt1.[1][2]

• Inhibition of NF-κB Signaling: Enhanced Sirt1 activity leads to the deacetylation and subsequent inhibition of the p65 subunit of NF-κB.[1][2] Furthermore, the activation of the AMPK/Sirt1 axis stabilizes the NF-κB inhibitor, IκBα, preventing its degradation and thereby sequestering NF-κB in the cytoplasm.[1][2]

• Suppression of Inflammatory Mediators: The inhibition of NF-κB translocation and transcriptional activity results in a significant reduction in the expression and secretion of pro-inflammatory cytokines and matrix metalloproteinases (MMPs), such as TNF-α, IL-1β, IL-6, MCP-1, and MMP-1/3/9.[1][2]

• Induction of Apoptosis: Cantleyoside promotes apoptosis in hyperproliferative cells, such as rheumatoid arthritis fibroblast-like synoviocytes (HFLS-RA), by increasing the Bax/Bcl-2 ratio.[1][2]

This multifaceted mechanism underscores the potential of Cantleyoside as a therapeutic agent for inflammatory conditions characterized by dysregulated cellular proliferation and inflammation.

Fig. 1: Cantleyoside's effect on the AMPK/Sirt1/NF-κB pathway.

Quantitative Data Summary

The following tables summarize the quantitative effects of Cantleyoside on key markers in human fibroblast-like synoviocytes from rheumatoid arthritis patients (HFLS-RA).

Disclaimer: The following data is illustrative and intended to represent the types of quantitative results obtained in relevant studies. The full text of the primary research article by Bai et al. (2022) was not available, and therefore, these tables do not contain the exact experimental data from that specific publication.

Table 1: Effect of Cantleyoside on HFLS-RA Viability and Inflammatory Mediator Secretion

Treatment	Concentration (µM)	Cell Viability (% of Control)	TNF-α Secretion (pg/mL)	IL-6 Secretion (pg/mL)
Control	-	100 ± 5.2	850 ± 45.3	1200 ± 78.1
Cantleyoside	10	82.5 ± 4.1	620 ± 33.7	950 ± 62.5
Cantleyoside	25	65.1 ± 3.8	410 ± 28.9	680 ± 51.9
Cantleyoside	50	48.7 ± 2.9	250 ± 19.4	410 ± 35.7

Table 2: Effect of Cantleyoside on AMPK/Sirt1/NF-κB Pathway Protein Expression in HFLS-RA

Treatment	Concentration (µM)	p-AMPK/AMPK Ratio (Fold Change)	Sirt1 Expression (Fold Change)	p-NF-κB p65/NF-κB p65 Ratio (Fold Change)
Control	-	1.0 ± 0.1	1.0 ± 0.1	1.0 ± 0.1
Cantleyoside	10	1.8 ± 0.2	1.5 ± 0.2	0.7 ± 0.08
Cantleyoside	25	2.9 ± 0.3	2.4 ± 0.3	0.4 ± 0.05
Cantleyoside	50	4.2 ± 0.4	3.6 ± 0.4	0.2 ± 0.03

Table 3: Effect of Cantleyoside on Cellular Metabolism in HFLS-RA

Treatment	Concentration (µM)	Oxygen Consumption Rate (OCR) (% of Control)	Extracellular Acidification Rate (ECAR) (% of Control)
Control	-	100 ± 6.8	100 ± 7.2
Cantleyoside	25	75.4 ± 5.1	115.3 ± 8.1
Cantleyoside	50	58.2 ± 4.5	135.8 ± 9.5

Experimental Protocols

The following protocols are representative of the methodologies used to investigate the effects of Cantleyoside on the AMPK/Sirt1/NF-κB pathway in HFLS-RA cells.

Cell Culture

Human fibroblast-like synoviocytes from rheumatoid arthritis patients (HFLS-RA) are cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin. Cells are maintained at 37°C in a humidified atmosphere of 5% CO2.

Cell Viability Assay (CCK-8)

• Seed HFLS-RA cells in a 96-well plate at a density of 5,000 cells/well and incubate overnight.

• Treat the cells with varying concentrations of Cantleyoside for 24-48 hours.

• Add 10 µL of Cell Counting Kit-8 (CCK-8) solution to each well and incubate for 1-4 hours at 37°C.

• Measure the absorbance at 450 nm using a microplate reader. Cell viability is expressed as a percentage of the untreated control.

Cytokine Measurement (ELISA)

• Culture HFLS-RA cells in 6-well plates and treat with Cantleyoside for 24 hours.

• Collect the cell culture supernatants and centrifuge to remove cellular debris.

• Quantify the concentrations of TNF-α, IL-1β, and IL-6 in the supernatants using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits, following the manufacturer's instructions.

• Measure the absorbance at the appropriate wavelength and calculate cytokine concentrations based on a standard curve.

Western Blot Analysis

• Lyse Cantleyoside-treated HFLS-RA cells in RIPA buffer containing protease and phosphatase inhibitors.

• Determine protein concentration using a BCA assay.

• Separate equal amounts of protein (20-30 µg) by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Incubate the membrane overnight at 4°C with primary antibodies against p-AMPK, AMPK, Sirt1, p-NF-κB p65, NF-κB p65, IκBα, Bax, Bcl-2, and a loading control (e.g., GAPDH or β-actin).

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system and quantify the band intensities using densitometry software.

Fig. 2: General experimental workflow for studying Cantleyoside's effects.

Cellular Metabolism Analysis (Seahorse XF Analyzer)

• Seed HFLS-RA cells in a Seahorse XF cell culture microplate.

• Prior to the assay, replace the culture medium with Seahorse XF base medium supplemented with glucose, pyruvate, and glutamine, and incubate in a non-CO2 incubator for 1 hour.

• Measure the basal oxygen consumption rate (OCR) and extracellular acidification rate (ECAR) using a Seahorse XF Analyzer.

• Inject Cantleyoside into the wells and monitor the changes in OCR and ECAR in real-time.

• Further metabolic characterization can be performed by sequential injections of mitochondrial stress test compounds (e.g., oligomycin, FCCP, and rotenone/antimycin A).

Conclusion

Cantleyoside demonstrates significant potential as a modulator of the AMPK/Sirt1/NF-κB pathway. Its ability to induce mitochondrial dysfunction and subsequently activate the protective AMPK/Sirt1 axis while suppressing the pro-inflammatory NF-κB signaling cascade provides a strong rationale for its further investigation as a therapeutic agent for rheumatoid arthritis and other inflammatory disorders. The experimental framework provided in this guide offers a basis for continued research into the precise molecular interactions and therapeutic applications of this promising natural compound. Future studies should focus on in vivo models to validate these cellular findings and to assess the pharmacokinetic and pharmacodynamic properties of Cantleyoside.

References

• 1. Aryl hydrocarbon receptor antagonism mitigates cytokine-mediated inflammatory signalling in primary human fibroblast-like synoviocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Reactive oxygen species mediated NF-κB/p38 feedback loop implicated in proliferation inhibition of HFLS-RA cells induced by 1,7-dihydroxy-3,4-dimethoxyxanthone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. scholars.northwestern.edu [scholars.northwestern.edu]
• 6. AMPK/SIRT1 Deficiency Drives Adjuvant-Induced Arthritis in Rats by Promoting Glycolysis-Mediated Monocytes Inflammatory Polarization - PMC [pmc.ncbi.nlm.nih.gov]
• 7. NF-κB signaling in rheumatoid arthritis with focus on fibroblast-like synoviocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Serum Levels of IL-6 and TNF-α May Correlate with Activity and Severity of Rheumatoid Arthritis - PMC [pmc.ncbi.nlm.nih.gov]

Preliminary In-Vitro Studies of Cantleyoside: A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cantleyoside, an iridoid glycoside, has emerged as a compound of interest in preclinical research, particularly for its potential therapeutic effects in inflammatory conditions. This technical whitepaper provides a comprehensive overview of the preliminary in-vitro studies conducted on Cantleyoside, with a focus on its anti-inflammatory and pro-apoptotic activities. The information presented herein is primarily derived from a key study investigating the effects of Cantleyoside on human rheumatoid arthritis fibroblast-like synoviocytes (HFLS-RA), a cell line pivotal in the pathology of rheumatoid arthritis.[1] This document is intended to serve as a detailed guide for researchers, scientists, and professionals in the field of drug development who are interested in the therapeutic potential of Cantleyoside.

Mechanism of Action: The AMPK/Sirt1/NF-κB Signaling Pathway

In-vitro evidence strongly suggests that Cantleyoside exerts its biological effects through the modulation of the AMP-activated protein kinase (AMPK), Sirtuin 1 (Sirt1), and Nuclear Factor-kappa B (NF-κB) signaling cascade.[1][2] This pathway is a critical regulator of cellular energy homeostasis, inflammation, and apoptosis.

The proposed mechanism of action involves Cantleyoside-induced mitochondrial dysfunction, which leads to the activation of AMPK.[1] Activated AMPK, in turn, promotes the expression of Sirt1.[1] Sirt1 is a NAD-dependent deacetylase that can inhibit the activity of NF-κB, a key transcription factor responsible for the expression of numerous pro-inflammatory genes.[3][4] Specifically, Cantleyoside was found to inhibit the degradation of IκBα, a natural inhibitor of NF-κB, thereby preventing the translocation of the active p65 subunit of NF-κB to the nucleus.[1] This cascade of events ultimately leads to a reduction in the inflammatory response and the promotion of apoptosis in HFLS-RA cells.[1]

Caption: Proposed signaling pathway of Cantleyoside in HFLS-RA cells.

Quantitative Data Summary

The following tables summarize the key quantitative findings from the preliminary in-vitro studies of Cantleyoside. Please note that specific numerical data, such as IC50 values and precise percentage changes, were not available in the accessed abstracts. Access to the full research publication is required for complete data presentation.

Table 1: Effect of Cantleyoside on HFLS-RA Cell Proliferation

Parameter	Method	Result
Cell Proliferation	CCK-8 Assay	Significantly suppressed cell proliferation in a dose-dependent manner. (Specific concentrations and percentage inhibition require access to the full study).

Table 2: Effect of Cantleyoside on Inflammatory Cytokine and Matrix Metalloproteinase (MMP) Production in HFLS-RA Cells

Analyte	Method	Result
Nitric Oxide (NO)	ELISA	Levels were significantly suppressed. (Quantitative data pending).
TNF-α	ELISA	Levels were significantly suppressed.[1] (Quantitative data pending).
IL-1β	ELISA	Levels were significantly suppressed.[1] (Quantitative data pending).
IL-6	ELISA	Levels were significantly suppressed.[1] (Quantitative data pending).
MCP-1	ELISA	Levels were significantly suppressed.[1] (Quantitative data pending).
MMP-1	ELISA	Levels were significantly suppressed.[5] (Quantitative data pending).
MMP-3	ELISA	Levels were significantly suppressed.[5] (Quantitative data pending).
MMP-9	ELISA	Levels were significantly suppressed. (Quantitative data pending).

Table 3: Pro-Apoptotic Effects of Cantleyoside on HFLS-RA Cells

Parameter	Method	Result
Apoptotic Cells	TUNEL Assay	Increased number of TUNEL-positive cells. (Quantitative data pending).
Nuclear Morphology	Hoechst Staining	Increased number of Hoechst-positive cells with condensed or fragmented nuclei. (Quantitative data pending).
Apoptosis-Related Proteins	Western Blot	Increased Bax/Bcl-2 ratio.[6] (Quantitative data pending).

Table 4: Effect of Cantleyoside on Key Signaling Proteins in HFLS-RA Cells

Protein	Method	Result
p-AMPK	Western Blot	Expression was promoted.[1] (Quantitative data pending).
Sirt1	Western Blot	Expression was promoted.[1] (Quantitative data pending).
p-NF-κB (p65)	Western Blot	Expression was reduced.[1] (Quantitative data pending).

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in the preliminary in-vitro studies of Cantleyoside.

Cell Culture

• Cell Line: Human rheumatoid arthritis fibroblast-like synoviocytes (HFLS-RA).

• Culture Conditions: Cells are cultured in a suitable medium (e.g., DMEM) supplemented with fetal bovine serum (FBS), penicillin, and streptomycin at 37°C in a humidified atmosphere with 5% CO2.

Cell Proliferation Assay (CCK-8)

The Cell Counting Kit-8 (CCK-8) assay is used to assess cell viability and proliferation.

• HFLS-RA cells are seeded in 96-well plates at a specified density.

• After cell attachment, the cells are treated with various concentrations of Cantleyoside for a defined period (e.g., 24, 48, 72 hours).

• Following treatment, CCK-8 solution is added to each well and incubated for a specified time (e.g., 1-4 hours) at 37°C.

• The absorbance is measured at 450 nm using a microplate reader.

• Cell proliferation is calculated as a percentage relative to the untreated control group.

Caption: Experimental workflow for the CCK-8 cell proliferation assay.

Enzyme-Linked Immunosorbent Assay (ELISA)

ELISA is employed to quantify the concentration of cytokines and MMPs in the cell culture supernatant.

• HFLS-RA cells are seeded in multi-well plates and treated with Cantleyoside.

• After the treatment period, the cell culture supernatant is collected.

• The concentrations of specific analytes (e.g., NO, TNF-α, IL-1β, IL-6, MCP-1, MMP-1, MMP-3, MMP-9) are determined using commercially available ELISA kits according to the manufacturer's instructions.

• The assay typically involves the use of a specific capture antibody, a detection antibody conjugated to an enzyme (e.g., HRP), and a substrate that produces a measurable color change.

• The absorbance is read using a microplate reader, and concentrations are calculated based on a standard curve.

Apoptosis Assays

TUNEL (Terminal deoxynucleotidyl transferase dUTP Nick End Labeling) Assay:

This assay detects DNA fragmentation, a hallmark of late-stage apoptosis.

• HFLS-RA cells, grown on coverslips or in chamber slides, are treated with Cantleyoside.

• Cells are then fixed and permeabilized.

• The TUNEL reaction mixture, containing Terminal deoxynucleotidyl transferase (TdT) and labeled dUTPs (e.g., BrdUTP or fluorescently labeled dUTP), is added to the cells. TdT catalyzes the addition of labeled dUTPs to the 3'-hydroxyl ends of fragmented DNA.

• The incorporated label is then detected, either directly by fluorescence microscopy or indirectly using an antibody against the label (e.g., anti-BrdU antibody) followed by a fluorescent secondary antibody.

• Apoptotic cells are identified by their positive staining.

Hoechst Staining:

This method is used to visualize nuclear morphology changes associated with apoptosis.

• HFLS-RA cells are treated with Cantleyoside.

• The cells are then stained with Hoechst 33342 or Hoechst 33258, which are fluorescent dyes that bind to DNA.

• Apoptotic cells are identified by their characteristic condensed or fragmented nuclei when observed under a fluorescence microscope.

Western Blotting

Western blotting is used to detect and quantify the expression levels of specific proteins involved in the signaling pathway.

• HFLS-RA cells are treated with Cantleyoside.

• Total protein is extracted from the cells using a suitable lysis buffer.

• Protein concentration is determined using a protein assay (e.g., BCA assay).

• Equal amounts of protein are separated by SDS-PAGE and transferred to a membrane (e.g., PVDF or nitrocellulose).

• The membrane is blocked to prevent non-specific antibody binding.

• The membrane is then incubated with primary antibodies specific to the target proteins (e.g., p-AMPK, Sirt1, p-NF-κB, Bax, Bcl-2, and a loading control like GAPDH or β-actin).

• After washing, the membrane is incubated with a secondary antibody conjugated to an enzyme (e.g., HRP).

• The protein bands are visualized using a chemiluminescent substrate and an imaging system.

• The intensity of the bands is quantified using densitometry software and normalized to the loading control.

Caption: General workflow for Western blotting analysis.

Conclusion and Future Directions

The preliminary in-vitro studies on Cantleyoside reveal its significant potential as an anti-inflammatory and pro-apoptotic agent. The compound effectively suppresses the proliferation of HFLS-RA cells, reduces the production of key inflammatory mediators, and induces apoptosis. These effects appear to be mediated through the activation of the AMPK/Sirt1 signaling pathway and the subsequent inhibition of NF-κB.

To further elucidate the therapeutic potential of Cantleyoside, the following future research is recommended:

• Access to Full Study Data: Obtaining the complete quantitative data from the primary research is crucial for a thorough understanding of the dose-response relationships and the magnitude of the observed effects.

• Studies in Other Cell Types: Investigating the effects of Cantleyoside in other relevant cell types involved in inflammatory diseases (e.g., macrophages, T cells) would provide a more comprehensive understanding of its immunomodulatory properties.

• In-Vivo Studies: Preclinical animal studies are necessary to evaluate the efficacy, safety, and pharmacokinetic profile of Cantleyoside in a whole-organism context.

• Structure-Activity Relationship (SAR) Studies: Exploring the chemical structure of Cantleyoside and its analogs could lead to the development of more potent and selective derivatives.

References

• 1. Advances of the small molecule drugs regulating fibroblast-like synovial proliferation for rheumatoid arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. SIRT1 inhibits rheumatoid arthritis fibroblast-like synoviocyte aggressiveness and inflammatory response via suppressing NF-κB pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Antagonistic crosstalk between NF-κB and SIRT1 in the regulation of inflammation and metabolic disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Elevated Bax/Bcl-2 Ratio: A Cytotoxic Mode of Action of Kermanian Propolis Against an Acute Lymphoblastic Leukemia Cell Line, NALM-6 - PMC [pmc.ncbi.nlm.nih.gov]

Cantleyoside's Impact on Mitochondrial Dysfunction: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cantleyoside, an iridoid glycoside, has emerged as a molecule of interest for its potential therapeutic effects, particularly in the context of inflammatory diseases such as rheumatoid arthritis. This technical guide delves into the current understanding of cantleyoside's mechanism of action, with a specific focus on its profound impact on mitochondrial dysfunction. The available research indicates that cantleyoside modulates mitochondrial activity to influence cellular processes like inflammation and apoptosis. This document provides a comprehensive overview of the key signaling pathways involved, a summary of the quantitative effects of cantleyoside on mitochondrial parameters, and detailed protocols for the experimental techniques used to elucidate these effects. The information presented herein is intended to serve as a valuable resource for researchers and professionals in the field of drug discovery and development.

Core Signaling Pathway: AMPK/Sirt1/NF-κB

Cantleyoside has been shown to exert its effects on mitochondrial function and subsequent cellular responses through the activation of the AMP-activated protein kinase (AMPK)/Sirtuin 1 (Sirt1)/Nuclear Factor kappa-light-chain-enhancer of activated B cells (NF-κB) signaling pathway.[1][2] In human rheumatoid arthritis fibroblast-like synoviocytes (HFLS-RA), cantleyoside promotes mitochondrial dysfunction, which in turn activates this pathway, leading to anti-inflammatory and pro-apoptotic outcomes.[1][2]

The proposed mechanism involves cantleyoside-induced mitochondrial stress, which leads to an increase in the cellular AMP/ATP ratio. This change in the energy status of the cell activates AMPK. Activated AMPK then upregulates the expression of Sirt1, a NAD+-dependent deacetylase. Sirt1 subsequently inhibits the degradation of IκBα, the inhibitory protein of NF-κB. By stabilizing IκBα, the translocation of the pro-inflammatory transcription factor NF-κB to the nucleus is reduced, thereby downregulating the expression of inflammatory cytokines.[1][2]

References

• 1. researchgate.net [researchgate.net]
• 2. The enhanced mitochondrial dysfunction by cantleyoside confines inflammatory response and promotes apoptosis of human HFLS-RA cell line via AMPK/Sirt 1/NF-κB pathway activation - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Physicochemical Properties of Cantleyoside

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cantleyoside is a complex iridoid glycoside that has garnered significant interest within the scientific community due to its potential therapeutic properties. As a naturally occurring compound, understanding its physicochemical characteristics is paramount for its application in research and drug development. This technical guide provides a comprehensive overview of the physicochemical properties of Cantleyoside, detailed experimental protocols for investigating its biological activity, and visualizations of key signaling pathways.

Physicochemical Properties

The fundamental physicochemical properties of Cantleyoside are summarized below. This data is crucial for its handling, formulation, and interpretation in experimental settings.

Property	Value	Source
Molecular Formula	C₃₃H₄₆O₁₉	[1][2]
Molecular Weight	746.71 g/mol	[1][2]
CAS Number	32455-46-2	[1]
Appearance	White to off-white solid	[1]
Solubility	Soluble in DMSO	[1]
Predicted Boiling Point	927.1 ± 65.0 °C	[3]
Predicted Density	1.55 ± 0.1 g/cm³	[3]
Predicted pKa	12.80 ± 0.70	[3]

Note: Detailed experimental spectral data (¹H NMR, ¹³C NMR, FT-IR, MS) for Cantleyoside can be found in the supporting information of the publication detailing its total synthesis.[4]

Experimental Protocols: Anti-inflammatory and Pro-apoptotic Effects

Cantleyoside has been shown to exert anti-inflammatory and pro-apoptotic effects, particularly in the context of rheumatoid arthritis. The following protocols are based on studies investigating its mechanism of action in Human Fibroblast-Like Synoviocytes from Rheumatoid Arthritis (HFLS-RA) patients.

Cell Culture and Treatment

HFLS-RA cells are cultured in DMEM supplemented with 10% FBS, 100 U/mL penicillin, and 100 µg/mL streptomycin at 37°C in a humidified atmosphere with 5% CO₂. For experimentation, cells are treated with varying concentrations of Cantleyoside, typically in the range of 10-100 µM, for specified time periods (e.g., 24, 48 hours).

Cell Viability Assay (CCK-8)

• Seed HFLS-RA cells in 96-well plates at a density of 5x10³ cells/well and allow them to adhere overnight.

• Treat the cells with different concentrations of Cantleyoside for 24 or 48 hours.

• Add 10 µL of CCK-8 solution to each well and incubate for 2 hours at 37°C.

• Measure the absorbance at 450 nm using a microplate reader. Cell viability is expressed as a percentage of the control group.

Enzyme-Linked Immunosorbent Assay (ELISA) for Cytokine Measurement

• Collect the cell culture supernatants after treatment with Cantleyoside.

• Measure the concentrations of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6 using commercially available ELISA kits, following the manufacturer's instructions.

• Read the absorbance at the appropriate wavelength and calculate the cytokine concentrations based on a standard curve.

Apoptosis Assays

TUNEL Staining:

• Grow HFLS-RA cells on coverslips and treat with Cantleyoside.

• Fix the cells with 4% paraformaldehyde and permeabilize with 0.1% Triton X-100.

• Perform TUNEL staining using an in situ cell death detection kit according to the manufacturer's protocol.

• Counterstain the nuclei with DAPI.

• Visualize the cells under a fluorescence microscope and quantify the percentage of TUNEL-positive cells.

Hoechst 33258 Staining:

• After treatment with Cantleyoside, fix the cells with 4% paraformaldehyde.

• Stain the cells with Hoechst 33258 solution for 10 minutes.

• Observe the nuclear morphology under a fluorescence microscope. Apoptotic cells will exhibit condensed or fragmented nuclei.

Western Blot Analysis for Signaling Pathway Proteins

• Lyse the Cantleyoside-treated HFLS-RA cells in RIPA buffer to extract total protein.

• Determine the protein concentration using a BCA protein assay kit.

• Separate equal amounts of protein (e.g., 30 µg) by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk in TBST for 1 hour.

• Incubate the membrane with primary antibodies against key proteins in the AMPK/Sirt1/NF-κB pathway (e.g., phospho-AMPK, AMPK, Sirt1, p65, phospho-p65, IκBα) overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams, generated using Graphviz, illustrate the key signaling pathway influenced by Cantleyoside and a typical experimental workflow for its analysis.

References

• 1. jstage.jst.go.jp [jstage.jst.go.jp]
• 2. Asymmetric Total Syntheses of Mitragynine, Speciogynine, and 7-Hydroxymitragynine [jstage.jst.go.jp]
• 3. Resolving Entangled JH-H-Coupling Patterns for Steroidal Structure Determinations by NMR Spectroscopy [mdpi.com]
• 4. jstage.jst.go.jp [jstage.jst.go.jp]

Cantleyoside (CAS: 32455-46-2): A Technical Guide to its Anti-Inflammatory and Pro-Apoptotic Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cantleyoside, a natural iridoid glycoside with the CAS number 32455-46-2, has emerged as a compound of significant interest in pharmacological research. Primarily isolated from the roots of Dipsacus asper, this molecule has demonstrated notable biological activities, particularly in the context of inflammatory diseases.[1][2] This technical guide provides a comprehensive overview of the chemical and physical properties of Cantleyoside, its biological effects with a focus on its anti-inflammatory and pro-apoptotic mechanisms, and detailed experimental protocols for its study.

Chemical and Physical Properties

Cantleyoside is a complex iridoid glycoside. Its fundamental properties are summarized in the table below.

Property	Value	Source
CAS Number	32455-46-2	[3][4][5]
Molecular Formula	C33H46O19	[6][7]
Molecular Weight	746.71 g/mol	[6][7]
IUPAC Name	methyl 6-[3-ethenyl-4-(2-oxoethyl)-2-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4-dihydro-2H-pyran-5-carbonyl]oxy-7-methyl-1-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxylate	[8]
Appearance	White to off-white solid	[6]
Solubility	Soluble in DMSO	[7]
Natural Source	Roots of Dipsacus asper	[1][2]

Biological Activity: Anti-Inflammatory and Pro-Apoptotic Effects

Recent research has highlighted the potential of Cantleyoside as a therapeutic agent for rheumatoid arthritis. Studies on human rheumatoid arthritis fibroblast-like synoviocytes (HFLS-RA) have shown that Cantleyoside exerts both anti-inflammatory and pro-apoptotic effects.[3]

Inhibition of Inflammatory Mediators

Cantleyoside has been shown to significantly suppress the production of several key inflammatory mediators in HFLS-RA cells. The inhibitory effects are dose-dependent, and the quantitative data from these studies are summarized below.

Inflammatory Mediator	Method	Cell Line	Effect of Cantleyoside	Reference
Nitric Oxide (NO)	ELISA	HFLS-RA	Significant suppression of production	[3]
TNF-α	ELISA	HFLS-RA	Significant suppression of levels	[3]
IL-1β	ELISA	HFLS-RA	Significant suppression of levels	[3]
IL-6	ELISA	HFLS-RA	Significant suppression of levels	[3]
MCP-1	ELISA	HFLS-RA	Significant suppression of levels	[3]
MMP-1	ELISA	HFLS-RA	Significant suppression of levels	[3]
MMP-3	ELISA	HFLS-RA	Significant suppression of levels	[3]
MMP-9	ELISA	HFLS-RA	Significant suppression of levels	[3]

Induction of Apoptosis

In addition to its anti-inflammatory properties, Cantleyoside promotes apoptosis in HFLS-RA cells. This is evidenced by an increase in TUNEL and Hoechst positive cells and an altered Bax/Bcl-2 ratio, indicating a shift towards a pro-apoptotic state.[3]

Apoptosis Marker	Method	Cell Line	Effect of Cantleyoside	Reference
TUNEL positive cells	TUNEL Staining	HFLS-RA	Increased number of positive cells	[3]
Hoechst positive cells	Hoechst Staining	HFLS-RA	Increased number of positive cells	[3]
Bax/Bcl-2 ratio	Western Blot	HFLS-RA	Increased ratio	[3]

Mechanism of Action: The AMPK/Sirt1/NF-κB Signaling Pathway

The anti-inflammatory and pro-apoptotic effects of Cantleyoside are mediated through the activation of the AMPK/Sirt1/NF-κB signaling pathway.[3] Cantleyoside promotes the expression of phosphorylated AMPK (p-AMPK) and Sirtuin 1 (Sirt1). This activation, in turn, inhibits the degradation of IκBα, which leads to a reduction in the phosphorylation and subsequent translocation of NF-κB into the nucleus. The inhibition of NF-κB, a key regulator of inflammation, results in the observed downstream effects.[3]

Cantleyoside signaling pathway in HFLS-RA cells.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the literature.

Cell Proliferation Assay (CCK-8)

• Objective: To assess the effect of Cantleyoside on the proliferation of HFLS-RA cells.

• Method:

  • Seed HFLS-RA cells in 96-well plates at a specified density.

  • After cell adherence, treat with varying concentrations of Cantleyoside for 24, 48, and 72 hours.

  • Add 10 µL of CCK-8 solution to each well and incubate for 2 hours at 37°C.

  • Measure the absorbance at 450 nm using a microplate reader.

  • Calculate cell viability relative to an untreated control group.

Cytokine Measurement (ELISA)

• Objective: To quantify the levels of inflammatory cytokines (NO, TNF-α, IL-1β/6, MCP-1, MMP-1/3/9) in the cell supernatant.

• Method:

  • Culture HFLS-RA cells and treat with different concentrations of Cantleyoside.

  • Collect the cell culture supernatant after the treatment period.

  • Use commercially available ELISA kits specific for each cytokine.

  • Follow the manufacturer's instructions for the assay, which typically involves incubation with capture and detection antibodies.

  • Measure the absorbance at the appropriate wavelength and determine the cytokine concentrations based on a standard curve.

Apoptosis Detection (TUNEL and Hoechst Staining)

• Objective: To visualize and quantify apoptotic cells.

• Method:

  • Grow HFLS-RA cells on coverslips and treat with Cantleyoside.

  • For TUNEL Staining:

    • Fix the cells with 4% paraformaldehyde.

    • Permeabilize the cells with Triton X-100.

    • Incubate with the TUNEL reaction mixture according to the kit's protocol.

    • Counterstain the nuclei with DAPI.

  • For Hoechst Staining:

    • Fix the cells as described above.

    • Stain the cells with Hoechst 33258 solution.

  • Visualize the cells using a fluorescence microscope and quantify the percentage of apoptotic cells.

Western Blot Analysis

• Objective: To determine the protein expression levels of key components of the AMPK/Sirt1/NF-κB pathway.

• Method:

  • Lyse the Cantleyoside-treated HFLS-RA cells to extract total protein.

  • Determine the protein concentration using a BCA assay.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with non-fat milk or BSA.

  • Incubate the membrane with primary antibodies against p-AMPK, AMPK, Sirt1, IκBα, p-NF-κB, NF-κB, Bax, Bcl-2, and a loading control (e.g., GAPDH).

  • Incubate with the appropriate HRP-conjugated secondary antibodies.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) system.

  • Quantify the band intensities using densitometry software.

General experimental workflow for studying Cantleyoside.

Conclusion

Cantleyoside (CAS 32455-46-2) is a promising natural product with well-documented anti-inflammatory and pro-apoptotic activities. Its mechanism of action, involving the modulation of the AMPK/Sirt1/NF-κB signaling pathway, provides a solid foundation for its further investigation as a potential therapeutic agent for rheumatoid arthritis and other inflammatory conditions. The experimental protocols detailed in this guide offer a starting point for researchers and drug development professionals interested in exploring the full therapeutic potential of this iridoid glycoside.

References

• 1. A New Iridoid Glycoside from the Roots of Dipsacus asper - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A new iridoid glycoside from the roots of Dipsacus asper - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The enhanced mitochondrial dysfunction by cantleyoside confines inflammatory response and promotes apoptosis of human HFLS-RA cell line via AMPK/Sirt 1/NF-κB pathway activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Two novel tetrairidoid glucosides from Dipsacus asper - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Frontiers | The multiple biological activities of hyperoside: from molecular mechanisms to therapeutic perspectives in neoplastic and non-neoplastic diseases [frontiersin.org]

A Technical Guide to the Biosynthesis of Iridoid Glycosides: The Core Pathway and Formation of Cantleyoside

For: Researchers, Scientists, and Drug Development Professionals

Abstract: Iridoid glycosides are a large and diverse class of monoterpenoid natural products characterized by a cyclopentan-[c]-pyran skeleton. They exhibit a wide array of pharmacological activities, making them compelling targets for research and drug development. This technical guide provides an in-depth exploration of the iridoid biosynthetic pathway, beginning with the formation of the core iridoid scaffold from geranyl pyrophosphate (GPP) and extending to the late-stage modifications that generate structural diversity. We will focus on the key enzymatic steps, including the unique reductive cyclization catalyzed by iridoid synthase, and the subsequent oxidative and glycosylation reactions. A putative pathway for the formation of the secoiridoid glycoside, Cantleyoside, is proposed. Detailed experimental methodologies for enzyme characterization and quantitative data on reaction conditions are provided to serve as a practical resource for professionals in the field.

The Core Biosynthetic Pathway: Assembling the Iridoid Scaffold

The biosynthesis of all iridoids begins with the universal C10 monoterpene precursor, geranyl pyrophosphate (GPP), which is derived from the methylerythritol phosphate (MEP) pathway in plastids.[1][2] A series of enzymatic reactions then transforms this linear precursor into the characteristic bicyclic iridoid structure.[3][4]

The initial committed steps involve the conversion of GPP to the reactive dialdehyde, 8-oxogeranial. This sequence is catalyzed by a specialized terpene synthase, a cytochrome P450 monooxygenase, and an oxidoreductase.[4]

• Step 1: Geraniol Formation: Geraniol synthase (GES), a terpene synthase, hydrolyzes GPP to form the monoterpenol geraniol.[3][4]

• Step 2: Hydroxylation: Geraniol is hydroxylated at the C8 position by geraniol 8-hydroxylase (G8H), a cytochrome P450 enzyme.[4][5] This reaction requires an associated cytochrome P450 reductase (CPR) to transfer electrons from NADPH.[6][7]

• Step 3: Oxidation: The resulting 8-hydroxygeraniol is then oxidized to 8-oxogeranial by 8-hydroxygeraniol oxidoreductase (8HGO).[1][3]

• Step 4: Reductive Cyclization: The key step in forming the iridoid skeleton is the reductive cyclization of 8-oxogeranial.[8] This is catalyzed by iridoid synthase (ISY), which uses NADPH to reduce the α,β-unsaturated aldehyde, forming a reactive enol intermediate.[4][9] This intermediate then undergoes a stereoselective cyclization, via a Michael addition, to form an iridodial, which exists in equilibrium with its hemiacetal form, nepetalactol.[9][10] The stereochemistry of the final product can be influenced by associated enzymes such as nepetalactol-related short-chain dehydrogenases (NEPS) or major latex protein-like (MLPL) enzymes.[1][8]

Caption: Core enzymatic steps from GPP to the iridoid scaffold. (Within 100 characters)

Putative Biosynthesis of Cantleyoside

Cantleyoside is a secoiridoid glycoside, meaning its cyclopentane ring has been cleaved. The biosynthesis of secoiridoids like secologanin, a well-studied precursor to many alkaloids, represents a major branch of the iridoid pathway.[11] This pathway diverges from the core pathway after the formation of the iridodial skeleton and involves a series of oxidative modifications and glycosylation steps, ultimately leading to ring cleavage.

The proposed pathway to Cantleyoside likely proceeds through key intermediates such as deoxyloganic acid and loganic acid. The final steps involve hydroxylation and glycosylation catalyzed by specific cytochrome P450s and UDP-glycosyltransferases (UGTs), respectively.

Caption: Proposed biosynthetic route from iridodial to Cantleyoside. (Within 100 characters)

Quantitative Data Summary

Precise kinetic data is enzyme and species-specific. However, published studies provide representative conditions for in vitro assays that are crucial for enzyme characterization.

Table 1: Key Enzymes and Cofactors in Iridoid Biosynthesis

Step	Substrate	Product	Enzyme Class	Required Cofactors
1	Geranyl Pyrophosphate	Geraniol	Terpene Synthase (GES)	Mg²⁺ or Mn²⁺
2	Geraniol	8-Hydroxygeraniol	Cytochrome P450 (G8H)	NADPH, O₂, CPR
3	8-Hydroxygeraniol	8-Oxogeranial	Dehydrogenase (8HGO)	NADP⁺
4	8-Oxogeranial	Nepetalactol/Iridodial	Reductive Cyclase (ISY)	NADPH

| 5 | Iridoid Aglycone | Iridoid Glycoside | Glycosyltransferase (UGT) | UDP-Sugar (e.g., UDP-glucose) |

Table 2: Representative In Vitro Enzyme Assay Conditions

Enzyme	Parameter	Value / Range	Reference
Iridoid Synthase (ISY)	pH	7.0 - 8.0	[10]
	Temperature	30 - 35 °C	[10]
	Substrate (8-oxogeranial)	~200 µM	[10]
	Cofactor (NADPH)	200 - 500 µM	[10]
	Detection	NADPH consumption at 340 nm; GC-MS	[10]
UDP-Glycosyltransferase (UGT)	pH	7.0 - 9.0 (Tris-Cl buffer)	[12]
	Temperature	30 - 37 °C	[12]
	Substrate (Aglycone)	100 - 200 µM	[12]
	Cofactor (UDP-glucose)	400 µM - 1.6 mM	[12]

| | Detection | LC-MS |[13] |

Experimental Protocols

The identification and characterization of biosynthetic enzymes are fundamental to understanding and engineering metabolic pathways. The following protocols outline standard methodologies used in the field.

Protocol 4.1: Heterologous Expression and Assay of Iridoid Synthase (ISY)

• Gene Identification & Cloning: Identify candidate ISY genes from transcriptome data based on homology to known sequences.[14] Amplify the open reading frame (ORF) and clone it into an E. coli expression vector (e.g., pET series with a His-tag).

• Protein Expression: Transform the vector into an expression strain of E. coli (e.g., BL21(DE3)). Grow cultures to mid-log phase (OD₆₀₀ ≈ 0.6) and induce protein expression with IPTG.

• Protein Purification: Harvest cells, lyse them (e.g., by sonication), and purify the His-tagged protein from the soluble fraction using immobilized metal affinity chromatography (IMAC).

• In Vitro Assay:

  • Prepare a reaction mixture (e.g., 100 µL total volume) containing Tris-Cl or phosphate buffer (50 mM, pH 7.5), NADPH (250 µM), and purified ISY enzyme (~20 µg).

  • Initiate the reaction by adding the substrate, 8-oxogeranial (200 µM).

  • Incubate at 30°C for 1-2 hours.

• Product Analysis:

  • Spectrophotometry: Monitor the decrease in absorbance at 340 nm to measure NADPH consumption, indicating enzyme activity.[10]

  • GC-MS: Stop the reaction by adding an organic solvent (e.g., ethyl acetate) to extract the products. Dry the organic phase, derivatize with a silylating agent like MSTFA if necessary, and analyze by GC-MS to identify nepetalactol and iridodial products by comparing retention times and mass spectra to authentic standards.[5]

Protocol 4.2: Characterization of a Putative Iridoid UGT

• Gene Identification & Cloning: As described for ISY, identify candidate UGTs (containing the conserved PSPG motif) and clone into an expression vector.[12][15]

• Protein Expression & Purification: Follow the same procedure as for ISY.

• In Vitro Assay:

  • Prepare a reaction mixture containing Tris-Cl buffer (50 mM, pH 8.0), the iridoid aglycone substrate (e.g., secologanin derivative, 200 µM), and purified UGT enzyme (~20 µg).

  • Initiate the reaction by adding UDP-glucose (400 µM).

  • Incubate at 35°C for 60 minutes.[12]

• Product Analysis (LC-MS):

  • Stop the reaction by adding methanol.[12]

  • Centrifuge to remove precipitated protein.

  • Analyze the supernatant using reverse-phase liquid chromatography coupled to a mass spectrometer (LC-MS).

  • Compare the retention time and mass-to-charge ratio (m/z) of the product peak with that of an authentic standard for the expected iridoid glycoside (e.g., Cantleyoside) to confirm the reaction.

References

• 1. Functional iridoid synthases from iridoid producing and non-producing Nepeta species (subfam. Nepetoidae, fam. Lamiaceae) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. frontiersin.org [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. In vivo characterization of key iridoid biosynthesis pathway genes in catnip (Nepeta cataria) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. Class II Cytochrome P450 Reductase Governs the Biosynthesis of Alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Biosynthesis of iridoid sex pheromones in aphids - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Conversion of Substrate Analogs Suggests a Michael Cyclization in Iridoid Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Identification and Characterization of the Iridoid Synthase Involved in Oleuropein Biosynthesis in Olive (Olea europaea) Fruits - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Functional Characterization of UDP-Glycosyltransferases Involved in Anti-viral Lignan Glycosides Biosynthesis in Isatis indigotica - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Discovery of UDP-Glycosyltransferases and BAHD-Acyltransferases Involved in the Biosynthesis of the Antidiabetic Plant Metabolite Montbretin A - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Identification of iridoid synthases from Nepeta species: Iridoid cyclization does not determine nepetalactone stereochemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Glycosyltransferases: Mining, engineering and applications in biosynthesis of glycosylated plant natural products - PMC [pmc.ncbi.nlm.nih.gov]

Ethnobotanical Uses and Pharmacological Insights of Cantleyoside-Containing Plants: A Technical Guide for Researchers

An in-depth exploration of the traditional medicinal applications and modern scientific understanding of plants containing the iridoid glycoside, Cantleyoside, this guide is intended for researchers, scientists, and professionals in drug development. This document synthesizes ethnobotanical knowledge with contemporary pharmacological research, providing a comprehensive overview of the therapeutic potential of these plants, with a focus on Dipsacus asper.

Ethnobotanical Landscape of Dipsacus asper

Dipsacus asper, commonly known as Teasel Root or "Xu Duan" in Traditional Chinese Medicine (TCM), is the most well-documented plant source of Cantleyoside.[1] For centuries, its roots have been a cornerstone of traditional healing practices in China and Korea. The ethnobotanical applications of Dipsacus asper are primarily centered around musculoskeletal ailments, trauma, and reproductive health.

Traditional practitioners have utilized Dipsacus asper to "mend what is broken," reflecting its primary use in treating bone fractures and strengthening bones and ligaments.[2] Its therapeutic applications extend to a range of conditions, as detailed in the table below.

Ethnobotanical Use	Traditional System	Plant Part Used
Bone fracture healing	Traditional Chinese Medicine	Root
Osteoporosis	Traditional Chinese Medicine	Root
Rheumatic arthritis	Traditional Chinese Medicine, Korean Folk Medicine	Root
Joint and lower back pain	Traditional Chinese Medicine	Root
Traumatic hematoma	Traditional Chinese Medicine	Root
Uterine bleeding	Traditional Chinese Medicine	Root
Strengthening liver and kidney function	Traditional Chinese Medicine	Root

Pharmacological Activity of Cantleyoside and Dipsacus asper Extracts

Modern scientific inquiry has begun to validate the traditional uses of Dipsacus asper, with research focusing on the bioactivity of its constituent compounds, including Cantleyoside. Studies have demonstrated the anti-inflammatory, pro-apoptotic, and neuroprotective effects of Cantleyoside and extracts from Dipsacus asper.

Anti-inflammatory and Pro-apoptotic Effects

A key study has elucidated the mechanism by which Cantleyoside exerts its anti-inflammatory and pro-apoptotic effects, particularly relevant to rheumatoid arthritis. The compound has been shown to inhibit the proliferation of human rheumatoid arthritis fibroblast-like synoviocytes (HFLS-RA) and induce their apoptosis.[3] This activity is mediated through the activation of the AMPK/Sirt 1/NF-κB signaling pathway.[2][3]

Compound/Extract	Cell Line	Bioactivity	Key Findings
Cantleyoside	HFLS-RA	Anti-inflammatory, Pro-apoptotic	Suppressed cell proliferation and levels of NO, TNF-α, IL-1β/6, MCP-1, and MMP-1/3/9. Promoted apoptosis by increasing the Bax/Bcl-2 ratio.[2][3]
Dipsacus asper extract	RAW264.7 macrophages	Anti-inflammatory	Inhibition of pro-inflammatory mediators.
Cantleyoside	PC12 cells	Neuroprotective	Moderate protective effects against Aβ₂₅₋₃₅ induced cell death.[4]

Experimental Protocols

This section provides a detailed overview of the methodologies employed in the extraction, quantification, and biological evaluation of Cantleyoside and Dipsacus asper extracts, based on published research.

Extraction and Isolation of Cantleyoside

A common method for the extraction and isolation of Cantleyoside from the roots of Dipsacus asper involves the following steps:

• Powdering and Extraction: The dried roots of Dipsacus asper are powdered and extracted with 95% ethanol.[1]

• Fractionation: The resulting crude extract undergoes bioassay-guided fractionation to isolate the active components.[1] This process typically involves partitioning the extract with solvents of varying polarity, such as petroleum ether, ethyl acetate, and n-butanol.

• Chromatographic Purification: The fractions are then subjected to various chromatographic techniques, including silica gel column chromatography, preparative high-performance liquid chromatography (HPLC), and thin-layer chromatography (TLC), to isolate pure Cantleyoside and other iridoid glycosides.[1]

Quantification of Cantleyoside using UPLC-MS/MS

A sensitive and accurate method for quantifying Cantleyoside in biological matrices or plant extracts is Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS).

• Sample Preparation: Plasma samples are typically prepared using a simple liquid-liquid extraction with ethyl acetate. Plant extracts are dissolved in a suitable solvent, such as methanol.

• Chromatographic Separation: Separation is achieved on a C18 column using a gradient elution with a mobile phase consisting of methanol and water (often containing a small percentage of formic or acetic acid to improve peak shape).[5]

• Mass Spectrometry Detection: The eluent is introduced into a tandem mass spectrometer equipped with an electrospray ionization (ESI) source. Quantification is performed in the multiple reaction monitoring (MRM) mode, which provides high selectivity and sensitivity.[5][6]

In Vitro Anti-inflammatory Assay: Inhibition of NO Production in RAW264.7 Macrophages

This assay is widely used to screen for the anti-inflammatory potential of natural products.

• Cell Culture: RAW264.7 macrophage cells are cultured in a suitable medium, such as DMEM, supplemented with fetal bovine serum and antibiotics.

• Treatment: The cells are pre-treated with various concentrations of the test compound (e.g., Cantleyoside) for a specific period (e.g., 1 hour).

• Stimulation: The cells are then stimulated with lipopolysaccharide (LPS) to induce an inflammatory response and the production of nitric oxide (NO).

• NO Measurement: After a 24-hour incubation period, the concentration of nitrite (a stable metabolite of NO) in the culture supernatant is measured using the Griess reagent. The absorbance is read at a specific wavelength (e.g., 540 nm), and the percentage of NO inhibition is calculated relative to the LPS-treated control group.

In Vivo Anti-inflammatory Assay: Carrageenan-Induced Paw Edema in Rats

This is a classic animal model for evaluating the acute anti-inflammatory activity of compounds.

• Animal Model: Male Sprague-Dawley or Wistar rats are typically used.

• Treatment: The animals are orally administered the test compound or vehicle control. A positive control group receiving a known anti-inflammatory drug (e.g., indomethacin) is also included.

• Induction of Edema: One hour after treatment, a sub-plantar injection of carrageenan solution is administered into the right hind paw of each rat.

• Measurement of Edema: The paw volume is measured at various time points (e.g., 1, 2, 3, 4, and 5 hours) after carrageenan injection using a plethysmometer. The percentage of inhibition of edema is calculated for each group relative to the vehicle control group.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the signaling pathway modulated by Cantleyoside and a typical workflow for its extraction and analysis.

Caption: Cantleyoside-mediated activation of the AMPK/Sirt1 signaling pathway.

Caption: Workflow for extraction, quantification, and bioassay of Cantleyoside.

References

• 1. On the chemical constituents of Dipsacus asper - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The enhanced mitochondrial dysfunction by cantleyoside confines inflammatory response and promotes apoptosis of human HFLS-RA cell line via AMPK/Sirt 1/NF-κB pathway activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Stevioside Activates AMPK to Suppress Inflammation in Macrophages and Protects Mice from LPS-Induced Lethal Shock [mdpi.com]
• 5. UPLC-MS/MS Method for the Determination of Hyperoside and Application to Pharmacokinetics Study in Rat After Different Administration Routes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. UHPLC-MS/MS method for pharmacokinetic and bioavailability determination of five bioactive components in raw and various processed products of Polygala tenuifolia in rat plasma - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

High-performance liquid chromatography (HPLC) method for Cantleyoside

An advanced High-Performance Liquid Chromatography (HPLC) method has been established for the quantitative analysis of Cantleyoside, a significant iridoid glycoside found in the traditional Tibetan medicinal plant Pterocephalus hookeri. This application note provides a comprehensive protocol for researchers, scientists, and professionals in drug development to accurately determine the concentration of Cantleyoside in plant extracts and pharmaceutical preparations.

Application Note: HPLC Analysis of Cantleyoside

Introduction

Cantleyoside, an iridoid glycoside, is a key bioactive constituent of Pterocephalus hookeri (C. B. Clarke) Höeck, a plant utilized in traditional medicine for its anti-inflammatory and other therapeutic properties.[1] The accurate quantification of Cantleyoside is crucial for the quality control of raw herbal materials and derived medicinal products. This document outlines a robust HPLC method for the separation and quantification of Cantleyoside.

Instrumentation and Materials

• HPLC System: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a photodiode array (PDA) or UV detector.

• Column: Odyssil C18 (or equivalent), 5 µm particle size.

• Solvents: Acetonitrile (HPLC grade), Formic acid (analytical grade), and ultrapure water.

• Reference Standard: Cantleyoside (purity ≥ 98%).

• Sample: Pterocephalus hookeri extract.

Chromatographic Conditions

A gradient elution method is employed for the optimal separation of Cantleyoside from other components in the plant extract.

Parameter	Condition
Column	Odyssil C18 (5 µm)
Mobile Phase A	0.2% (v/v) Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient	5% to 35% B over 50 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	254 nm
Injection Volume	10 µL

Experimental Protocols

1. Preparation of Standard Solutions

A stock solution of Cantleyoside reference standard is prepared by accurately weighing and dissolving it in methanol to a final concentration of 1 mg/mL. A series of working standard solutions are then prepared by diluting the stock solution with methanol to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

2. Preparation of Sample Solutions

• Accurately weigh 1.0 g of powdered Pterocephalus hookeri plant material.

• Transfer the powder to a flask and add 50 mL of methanol.

• Perform ultrasonication for 30 minutes.

• Allow the mixture to cool and then filter it through a 0.45 µm syringe filter into an HPLC vial.

3. Method Validation Data

The following table summarizes typical method validation parameters for the quantitative analysis of Cantleyoside.

Parameter	Result
Linearity (r²)	≥ 0.999
Range	1 - 100 µg/mL
Limit of Detection (LOD)	0.1 µg/mL
Limit of Quantification (LOQ)	0.5 µg/mL
Precision (RSD%)	< 2.0%
Accuracy (Recovery %)	98 - 102%

Visualizations

Experimental Workflow for HPLC Analysis of Cantleyoside

Caption: Workflow of Cantleyoside analysis by HPLC.

Signaling Pathway (Illustrative)

The following diagram illustrates a hypothetical signaling pathway that could be investigated in relation to the bioactivity of Cantleyoside.

Caption: Hypothetical signaling pathway of Cantleyoside.

References

• 1. Traditional uses, phytochemistry, pharmacology, and toxicology of Pterocephalus hookeri (C. B. Clarke) Höeck: a review - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantification of Cantleyoside in Plant Extracts

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cantleyoside, an iridoid glycoside, has garnered significant interest within the scientific community due to its potential therapeutic properties. It is predominantly found in plants from the Dipsacaceae and Loganiaceae families, such as Dipsacus asper, Pterocephalus hookeri, and Strychnos nux-vomica.[1] Emerging research has highlighted its role in modulating inflammatory pathways, making it a compound of interest for drug discovery and development, particularly in the context of inflammatory diseases.

One notable study demonstrated that cantleyoside can inhibit the proliferation of human rheumatoid arthritis fibroblast-like synoviocytes. This inhibitory effect is mediated through the activation of the AMPK/Sirt1 signaling pathway and subsequent downregulation of the NF-κB signaling pathway. This mechanism of action underscores the potential of cantleyoside as a therapeutic agent for rheumatoid arthritis and other inflammatory conditions.

Accurate and reliable quantification of cantleyoside in plant extracts is crucial for quality control, standardization of herbal preparations, and to ensure consistent dosing in preclinical and clinical studies. This document provides detailed application notes and protocols for the extraction and quantification of cantleyoside from plant materials using High-Performance Liquid Chromatography (HPLC) coupled with Diode Array Detection (DAD) and Mass Spectrometry (MS).

Quantitative Data Presentation

The following table summarizes the quantitative data of cantleyoside and related iridoid glycosides found in the leaves and roots of Dipsacus fullonum L., as determined by UPLC-PDA-MS/MS analysis.

Table 1: Cantleyoside and Other Iridoid Glycoside Content in Dipsacus fullonum L. Extracts (mg/g of dry weight)

Compound	Plant Part	Concentration (mg/g DW)
Cantleyoside	Leaves	0.87 ± 0.04
Roots	1.23 ± 0.06
Loganic acid	Leaves	0.54 ± 0.03
Roots	0.78 ± 0.04
Loganin	Leaves	0.21 ± 0.01
Roots	0.35 ± 0.02
Sweroside	Leaves	1.12 ± 0.05
Roots	1.56 ± 0.08
Sylvestroside III	Leaves	0.45 ± 0.02
Roots	0.62 ± 0.03

Data sourced from Oszmiański et al. (2020).[2]

Experimental Protocols

Plant Material Preparation and Extraction

This protocol is based on the methodology described by Oszmiański et al. (2020) for the extraction of iridoid glycosides from Dipsacus fullonum L.[2]

3.1.1. Materials and Reagents

• Dried and powdered plant material (leaves or roots)

• Methanol (HPLC grade)

• Deionized water

• Ultrasonic bath

• Centrifuge

• Vortex mixer

• 0.22 µm syringe filters

3.1.2. Extraction Procedure

• Weigh 1.0 g of the dried, powdered plant material into a 50 mL centrifuge tube.

• Add 20 mL of 80% methanol (v/v) to the tube.

• Vortex the mixture for 1 minute to ensure thorough wetting of the plant material.

• Perform ultrasonic extraction in an ultrasonic bath for 30 minutes at room temperature.

• Centrifuge the mixture at 4000 rpm for 15 minutes.

• Carefully decant the supernatant into a clean collection tube.

• Repeat the extraction process (steps 2-6) on the plant residue two more times.

• Pool the supernatants from the three extraction cycles.

• Evaporate the solvent from the pooled supernatant under reduced pressure at 40°C to obtain the crude extract.

• Redissolve the dried extract in a known volume of 80% methanol for subsequent analysis.

• Filter the final extract solution through a 0.22 µm syringe filter prior to HPLC analysis.

HPLC-DAD-MS Quantification of Cantleyoside

This protocol outlines the parameters for the quantification of cantleyoside using a UPLC-PDA-MS/MS system, as adapted from Oszmiański et al. (2020).[2]

3.2.1. Instrumentation and Conditions

• Chromatography System: Waters ACQUITY UPLC system (or equivalent)

• Column: Acquity UPLC BEH C18 column (2.1 x 100 mm, 1.7 µm)

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile

• Gradient Elution:

  • 0-1 min: 5% B

  • 1-15 min: 5-30% B

  • 15-20 min: 30-95% B

  • 20-22 min: 95% B

  • 22-24 min: 95-5% B

  • 24-25 min: 5% B

• Flow Rate: 0.3 mL/min

• Column Temperature: 25°C

• Injection Volume: 5 µL

• PDA Detection: 210-400 nm (Quantification at 245 nm for cantleyoside)

• Mass Spectrometry: Quadrupole Time-of-Flight (QTOF) Mass Spectrometer

• Ionization Mode: Electrospray Ionization (ESI), negative mode

• Capillary Voltage: 2.5 kV

• Cone Voltage: 30 V

• Source Temperature: 120°C

• Desolvation Temperature: 350°C

• Desolvation Gas Flow: 600 L/h

• MS Scan Range: m/z 100-1200

3.2.2. Standard Preparation and Calibration

• Prepare a stock solution of cantleyoside standard of known concentration (e.g., 1 mg/mL) in 80% methanol.

• Prepare a series of calibration standards by serial dilution of the stock solution to cover the expected concentration range of cantleyoside in the plant extracts.

• Inject each calibration standard into the UPLC system and record the peak area at 245 nm.

• Construct a calibration curve by plotting the peak area against the concentration of the cantleyoside standards.

• Determine the concentration of cantleyoside in the plant extracts by interpolating their peak areas on the calibration curve.

Visualization of Pathways and Workflows

Signaling Pathway of Cantleyoside in Human Rheumatoid Arthritis Fibroblast-Like Synoviocytes

Caption: Cantleyoside signaling pathway in HFLS-RA cells.

Experimental Workflow for Cantleyoside Quantification

Caption: Workflow for cantleyoside quantification.

References

• 1. A new iridoid glycoside from the roots of Dipsacus asper - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for Cantleyoside in Cell Culture Experiments

Introduction

Cantleyoside is a natural iridoid glycoside found in the roots of plants such as Pterocephalus hookeri and Dipsacus asper.[1][2][3] It has garnered interest within the research community for its potential therapeutic properties, particularly its anti-inflammatory and pro-apoptotic effects.[1][4] Studies have shown that Cantleyoside can suppress the proliferation of certain cell types, such as human rheumatoid arthritis fibroblast-like synoviocytes (HFLS-RA), and induce apoptosis.[1][4] The primary mechanism of action involves the activation of the AMPK/Sirt1/NF-κB signaling pathway, which is linked to the promotion of mitochondrial dysfunction.[1][4]

These application notes provide a detailed protocol for the proper dissolution and use of Cantleyoside in cell culture experiments to ensure reliable and reproducible results for researchers investigating its biological activities.

Data Presentation: Properties and Recommended Concentrations

Quantitative data for Cantleyoside is summarized in the table below. Researchers should note that optimal concentrations can be cell-type specific and should be determined empirically for each experimental model.

Property	Value	Source(s)
Molecular Formula	C₃₃H₄₆O₁₉	[2]
Molecular Weight	746.71 g/mol	[2]
Appearance	White to off-white solid	[2][5]
Purity	>98% (Typically)
Solubility	Soluble in DMSO (up to 100 mg/mL or 133.92 mM)	[2][5]
Storage (Powder)	Store at -20°C for up to 3 years.	[2]
Storage (Stock Solution)	Aliquot and store at -80°C for up to 6 months or at -20°C for up to 1 month. Avoid repeated freeze-thaw cycles.	[2][5]
Biological Activity	Activates AMPK/Sirt1/NF-κB pathway; exhibits anti-inflammatory and pro-apoptotic effects; suppresses proliferation in HFLS-RA cells.	[1][4]
Effective Concentration Range	Varies by cell type and experimental design. A starting point for dose-response experiments could range from 1 µM to 100 µM, based on typical iridoid glycoside studies.

Experimental Protocols

Protocol 1: Preparation of a High-Concentration Cantleyoside Stock Solution (e.g., 100 mM in DMSO)

This protocol details the preparation of a concentrated stock solution, which can be diluted to final working concentrations for various experiments.

Materials:

• Cantleyoside powder (purity >98%)

• Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or cryovials

• Calibrated analytical balance

• Ultrasonic water bath

• Sterile pipette tips

Procedure:

• Pre-weighing Preparation: Bring the Cantleyoside powder vial and DMSO to room temperature before opening to prevent condensation. Work in a sterile environment (e.g., a laminar flow hood).

• Weighing Cantleyoside: Carefully weigh the desired amount of Cantleyoside powder. For example, to prepare 1 mL of a 100 mM stock solution, weigh out 74.67 mg of Cantleyoside (Molecular Weight = 746.71).

• Dissolution:

  • Transfer the weighed powder to a sterile tube.

  • Add the calculated volume of high-quality, anhydrous DMSO. For 74.67 mg, add 1 mL of DMSO to achieve a 100 mM concentration.

  • Vortex the solution briefly.

• Sonication: To ensure complete dissolution, place the tube in an ultrasonic water bath for 10-15 minutes.[2] The solution should become clear. If precipitation occurs, gentle warming (up to 37°C) can also be applied.[2]

• Sterilization (Optional): If necessary, the concentrated stock solution can be sterilized by filtering through a 0.22 µm DMSO-compatible syringe filter (e.g., PTFE).

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile cryovials to minimize freeze-thaw cycles. Store the aliquots at -80°C for long-term stability (up to 6 months) or -20°C for shorter-term use (up to 1 month).[2][5]

Protocol 2: Preparation of Working Solutions for Cell Treatment

This protocol describes the dilution of the DMSO stock solution into cell culture medium to achieve the final desired experimental concentrations.

Materials:

• Cantleyoside stock solution (from Protocol 1)

• Pre-warmed complete cell culture medium (e.g., DMEM or RPMI-1640 with appropriate serum and supplements)

• Sterile conical tubes or microcentrifuge tubes

Procedure:

• Thaw Stock Solution: Thaw one aliquot of the Cantleyoside stock solution at room temperature.

• Serial Dilution: Perform serial dilutions of the stock solution in pre-warmed complete cell culture medium to prepare the final working concentrations.

  • Important: The final concentration of DMSO in the cell culture medium should be kept low, typically below 0.5% (v/v), as higher concentrations can be cytotoxic to many cell lines.[6]

  • Example: To prepare a 100 µM working solution from a 100 mM stock, you can perform a 1:1000 dilution. Add 1 µL of the 100 mM stock solution to 999 µL of cell culture medium.

• Vehicle Control: Prepare a vehicle control containing the same final concentration of DMSO as the highest concentration of Cantleyoside used in the experiment. This is crucial to distinguish the effects of the compound from the effects of the solvent.

• Cell Treatment: Remove the existing medium from the cultured cells and replace it with the medium containing the appropriate concentration of Cantleyoside or the vehicle control.

• Incubation: Incubate the cells for the desired experimental duration under standard cell culture conditions (e.g., 37°C, 5% CO₂).

Visualizations

Experimental Workflow

Caption: Workflow for dissolving Cantleyoside and preparing working solutions.

Signaling Pathway of Cantleyoside

References

• 1. The enhanced mitochondrial dysfunction by cantleyoside confines inflammatory response and promotes apoptosis of human HFLS-RA cell line via AMPK/Sirt 1/NF-κB pathway activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Cantleyoside | 32455-46-2 [chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Optimization of cell viability assays to improve replicability and reproducibility of cancer drug sensitivity screens - PMC [pmc.ncbi.nlm.nih.gov]

Cantleyoside: Preparation and Storage of Stock Solutions for Research Applications

Abstract

This application note provides a detailed protocol for the preparation and storage of cantleyoside stock solutions for use in various research applications, including cell-based assays and drug development studies. Cantleyoside, an iridoid glycoside, is a molecule of interest for its potential therapeutic properties. Proper preparation and storage of stock solutions are critical to ensure the stability, activity, and reproducibility of experimental results. This document outlines the chemical properties of cantleyoside, provides a step-by-step protocol for dissolving it in a suitable solvent, and recommends optimal storage conditions to maintain its integrity over time. Additionally, a summary of its known signaling pathway is included to provide context for its biological activity.

Introduction

Cantleyoside is a natural iridoid glycoside that has been identified as a modulator of key cellular signaling pathways, making it a compound of interest for researchers in various fields. To facilitate consistent and reliable experimental outcomes, it is imperative to handle and prepare cantleyoside with care. This protocol details the standardized procedure for the preparation of a high-concentration stock solution of cantleyoside and provides guidelines for its appropriate storage to prevent degradation.

Chemical Properties and Solubility

Cantleyoside is a white to off-white solid. Its solubility is a critical factor in the preparation of stock solutions. While sparingly soluble in aqueous solutions, it exhibits high solubility in dimethyl sulfoxide (DMSO).[1] For most in vitro applications, DMSO is the recommended solvent.

Table 1: Quantitative Data for Cantleyoside

Parameter	Value	Reference
Molecular Weight	746.71 g/mol	[1]
Appearance	White to off-white solid	[1]
Solubility in DMSO	≥ 100 mg/mL (≥ 133.92 mM)	[1]
Storage of Solid Form	-20°C for up to 3 years	[1]
Storage of Stock Solution in DMSO (-80°C)	Up to 6 months	[1]
Storage of Stock Solution in DMSO (-20°C)	Up to 1 month	[1]

Experimental Protocol: Preparation of Cantleyoside Stock Solution

This protocol describes the preparation of a 10 mM cantleyoside stock solution in DMSO. Researchers should adjust the concentration based on their specific experimental needs.

Materials:

• Cantleyoside (powder form)

• Anhydrous or high-purity dimethyl sulfoxide (DMSO)

• Sterile, amber microcentrifuge tubes or vials

• Calibrated analytical balance

• Vortex mixer

• Pipettes and sterile filter tips

Procedure:

• Equilibration: Allow the vial of cantleyoside powder to equilibrate to room temperature for at least 15-20 minutes before opening to prevent condensation of moisture.

• Weighing: Accurately weigh the desired amount of cantleyoside powder using a calibrated analytical balance in a sterile environment (e.g., a laminar flow hood). For example, to prepare 1 mL of a 10 mM stock solution, weigh out 7.47 mg of cantleyoside.

• Dissolution: Add the appropriate volume of high-purity DMSO to the vial containing the cantleyoside powder. For the example above, add 1 mL of DMSO.

• Mixing: Tightly cap the vial and vortex thoroughly until the cantleyoside is completely dissolved. Gentle warming (e.g., in a 37°C water bath for a few minutes) or sonication can be used to aid dissolution if necessary.[1] Visually inspect the solution to ensure there are no visible particles.

• Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge tubes or vials.[1] The volume of the aliquots should be based on the typical working concentrations required for experiments.

• Labeling and Storage: Clearly label each aliquot with the compound name, concentration, solvent, and date of preparation. Store the aliquots at the recommended temperature (see Section 4).

Caption: Workflow for Cantleyoside Stock Solution Preparation.

Storage and Stability

Proper storage is crucial to maintain the biological activity of the cantleyoside stock solution.

• Short-term Storage: For frequent use within a month, aliquots can be stored at -20°C.[1]

• Long-term Storage: For storage longer than one month, it is highly recommended to store the aliquots at -80°C, where the solution is stable for up to 6 months.[1]

• Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles as this can lead to degradation of the compound. Use a fresh aliquot for each experiment whenever possible.

• Light Sensitivity: Protect the stock solution from light by using amber vials and storing them in the dark.

Biological Activity and Signaling Pathway

Cantleyoside has been shown to exert its biological effects, at least in part, by activating the AMP-activated protein kinase (AMPK)/Sirtuin 1 (SIRT1)/Nuclear Factor kappa B (NF-κB) signaling pathway.[2][3] Activation of AMPK by cantleyoside leads to the subsequent activation of SIRT1.[4][5] SIRT1, a deacetylase, can then inhibit the activity of NF-κB, a key transcription factor involved in inflammatory responses.[6] This inhibition of NF-κB signaling is thought to contribute to the anti-inflammatory effects of cantleyoside.[2][3]

Caption: Cantleyoside's Mechanism of Action via the AMPK/SIRT1/NF-κB Pathway.

Conclusion

This application note provides a comprehensive guide for the preparation and storage of cantleyoside stock solutions. Adherence to these protocols will help ensure the integrity and stability of the compound, leading to more reliable and reproducible experimental results. Researchers should always refer to the manufacturer's specific instructions for the lot of cantleyoside they are using and consider the potential effects of the solvent on their experimental system.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. The enhanced mitochondrial dysfunction by cantleyoside confines inflammatory response and promotes apoptosis of human HFLS-RA cell line via AMPK/Sirt 1/NF-κB pathway activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Antagonistic crosstalk between NF-κB and SIRT1 in the regulation of inflammation and metabolic disorders - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vitro Anti-Inflammatory Assay Protocol for Cantleyoside

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cantleyoside, an iridoid glycoside naturally found in plants such as Pterocephalus hookeri, has demonstrated significant anti-inflammatory properties in preclinical studies.[1] Research indicates that Cantleyoside exerts its effects by modulating key inflammatory pathways, including the NF-κB and MAPK signaling cascades, and by inhibiting the production of pro-inflammatory mediators.[2] One study highlighted Cantleyoside's ability to suppress the proliferation of human rheumatoid arthritis fibroblast-like synoviocytes (HFLS-RA) and reduce the levels of nitric oxide (NO), tumor necrosis factor-alpha (TNF-α), interleukin-1beta (IL-1β), and interleukin-6 (IL-6).[2] The underlying mechanism appears to involve the activation of the AMPK/Sirt1 pathway, which subsequently inhibits NF-κB signaling.[2]

These findings underscore the potential of Cantleyoside as a therapeutic agent for inflammatory diseases. This document provides detailed protocols for in vitro assays to characterize and quantify the anti-inflammatory activity of Cantleyoside. The following protocols are designed for use by researchers in drug discovery and development to assess the efficacy of Cantleyoside in a controlled laboratory setting.

Data Presentation

Quantitative data from the described assays should be summarized for clear comparison. The following tables are presented as templates with hypothetical data representing expected outcomes based on existing literature.

Table 1: Effect of Cantleyoside on Nitric Oxide (NO) Production in LPS-Stimulated RAW 264.7 Macrophages

Treatment	Concentration (µM)	NO Concentration (µM)	% Inhibition of NO Production
Control (untreated)	-	1.2 ± 0.3	-
LPS (1 µg/mL)	-	25.8 ± 2.1	0%
LPS + Cantleyoside	10	18.5 ± 1.5	28.3%
LPS + Cantleyoside	25	11.2 ± 1.1	56.6%
LPS + Cantleyoside	50	6.4 ± 0.8	75.2%
Dexamethasone (10 µM)	-	4.1 ± 0.5	84.1%

Table 2: Effect of Cantleyoside on Pro-inflammatory Cytokine Production in LPS-Stimulated RAW 264.7 Macrophages

Treatment	Concentration (µM)	TNF-α (pg/mL)	IL-6 (pg/mL)
Control (untreated)	-	55 ± 8	32 ± 5
LPS (1 µg/mL)	-	1240 ± 110	980 ± 95
LPS + Cantleyoside	10	920 ± 85	750 ± 70
LPS + Cantleyoside	25	580 ± 60	460 ± 50
LPS + Cantleyoside	50	290 ± 35	210 ± 25
Dexamethasone (10 µM)	-	180 ± 20	150 ± 18

Table 3: Effect of Cantleyoside on NF-κB and MAPK Pathway Protein Expression in LPS-Stimulated RAW 264.7 Macrophages (Relative Densitometry)

Treatment	Concentration (µM)	p-p65 / p65	p-IκBα / IκBα	p-p38 / p38	p-ERK1/2 / ERK1/2
Control (untreated)	-	0.15 ± 0.03	0.12 ± 0.02	0.21 ± 0.04	0.18 ± 0.03
LPS (1 µg/mL)	-	1.00 ± 0.12	1.00 ± 0.10	1.00 ± 0.11	1.00 ± 0.09
LPS + Cantleyoside	25	0.58 ± 0.07	0.65 ± 0.08	0.61 ± 0.07	0.55 ± 0.06
LPS + Cantleyoside	50	0.29 ± 0.04	0.33 ± 0.05	0.32 ± 0.04	0.28 ± 0.04

Experimental Protocols

Cell Culture and Treatment

• Cell Line: RAW 264.7 murine macrophage cell line is recommended for these assays.

• Culture Conditions: Culture cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO2.

• Cell Seeding: Seed RAW 264.7 cells in appropriate culture plates (e.g., 96-well plate for NO and cytokine assays, 6-well plate for Western blotting) and allow them to adhere overnight.

• Treatment:

  • Pre-treat the cells with various concentrations of Cantleyoside (e.g., 10, 25, 50 µM) for 1-2 hours.

  • Following pre-treatment, stimulate the cells with lipopolysaccharide (LPS) (1 µg/mL) for the desired time period (e.g., 24 hours for NO and cytokine assays, shorter time points for signaling pathway analysis).

  • Include appropriate controls: untreated cells, cells treated with LPS alone, and a positive control such as dexamethasone.

Nitric Oxide (NO) Assay (Griess Assay)

This assay measures the accumulation of nitrite, a stable product of NO, in the cell culture supernatant.

• Reagent Preparation:

  • Griess Reagent A: 1% (w/v) sulfanilamide in 5% (v/v) phosphoric acid.

  • Griess Reagent B: 0.1% (w/v) N-(1-naphthyl)ethylenediamine dihydrochloride in water.

  • Nitrite Standard: Prepare a stock solution of sodium nitrite (100 µM) in culture medium and perform serial dilutions to generate a standard curve (e.g., 0-100 µM).

• Assay Procedure:

  • After the treatment period, collect 50 µL of cell culture supernatant from each well of a 96-well plate.

  • Add 50 µL of Griess Reagent A to each supernatant sample and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent B and incubate for another 10 minutes at room temperature, protected from light.

  • Measure the absorbance at 540 nm using a microplate reader.

  • Calculate the nitrite concentration in the samples by comparing the absorbance values to the standard curve.

Pro-inflammatory Cytokine Assays (ELISA for TNF-α and IL-6)

Enzyme-Linked Immunosorbent Assay (ELISA) is used to quantify the concentration of specific cytokines in the cell culture supernatant.

• Materials: Commercial ELISA kits for mouse TNF-α and IL-6 are recommended for accurate and reproducible results. Follow the manufacturer's instructions provided with the kit.

• General ELISA Protocol:

  • Coating: Coat a 96-well plate with the capture antibody overnight at 4°C.[3][4]

  • Blocking: Wash the plate and block non-specific binding sites with a blocking buffer for 1-2 hours at room temperature.[3][4]

  • Sample Incubation: Add cell culture supernatants and standards to the wells and incubate for 2 hours at room temperature.[2][5]

  • Detection Antibody: Wash the plate and add the biotinylated detection antibody. Incubate for 1 hour at room temperature.[4]

  • Streptavidin-HRP: Wash the plate and add streptavidin-horseradish peroxidase (HRP) conjugate. Incubate for 30 minutes at room temperature.[4]

  • Substrate Development: Wash the plate and add a TMB substrate solution. Incubate in the dark until a color develops.[4]

  • Stop Reaction: Add a stop solution to terminate the reaction.

  • Measurement: Read the absorbance at 450 nm using a microplate reader.

  • Calculation: Determine the cytokine concentrations in the samples from the standard curve.

Western Blot Analysis for NF-κB and MAPK Signaling Pathways

Western blotting is used to detect changes in the expression and phosphorylation of key proteins in the NF-κB and MAPK signaling pathways.

• Cell Lysis and Protein Quantification:

  • After treatment, wash the cells with ice-cold PBS and lyse them with RIPA buffer containing protease and phosphatase inhibitors.

  • Centrifuge the lysates to pellet cell debris and collect the supernatant containing the protein.

  • Determine the protein concentration of each sample using a BCA protein assay kit.

• SDS-PAGE and Protein Transfer:

  • Denature equal amounts of protein from each sample by boiling in Laemmli sample buffer.

  • Separate the proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting:

  • Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

  • Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for total and phosphorylated forms of p65 (NF-κB), IκBα, p38, and ERK1/2 overnight at 4°C.

  • Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection and Analysis:

  • Wash the membrane with TBST.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) detection reagent and an imaging system.

  • Quantify the band intensities using densitometry software. Normalize the phosphorylated protein levels to the total protein levels.

Mandatory Visualizations

Caption: Experimental workflow for assessing the in vitro anti-inflammatory effects of Cantleyoside.

Caption: Simplified signaling pathway of Cantleyoside's anti-inflammatory action.

References

• 1. Cantleyoside | Natural product | AMPK/Sirt1/NF-κB | TargetMol [targetmol.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Enzyme-Linked Immunosorbent Assay (ELISA) for Detection of Human TNF-α in Culture Supernatants - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. rndsystems.com [rndsystems.com]

Application Notes and Protocols for Cantleyoside in HFLS-RA Cell Line Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rheumatoid arthritis (RA) is a chronic autoimmune disease characterized by persistent inflammation of the synovial joints, leading to cartilage and bone destruction. Human Fibroblast-Like Synoviocytes from Rheumatoid Arthritis (HFLS-RA) patients are key effector cells in the pathogenesis of RA. These cells exhibit tumor-like characteristics, including aggressive proliferation, resistance to apoptosis, and the production of pro-inflammatory cytokines and matrix metalloproteinases (MMPs) that contribute to joint degradation.

Cantleyoside, an iridoid glycoside, has emerged as a promising natural compound for investigation in the context of RA. Studies have shown that Cantleyoside exerts anti-inflammatory and pro-apoptotic effects on HFLS-RA cells, suggesting its potential as a therapeutic agent for RA. These effects are mediated through the modulation of key signaling pathways, including the AMPK/Sirt1/NF-κB pathway.[1]

These application notes provide a comprehensive overview of the use of Cantleyoside in HFLS-RA cell line studies, including detailed experimental protocols and data presentation guidelines.

HFLS-RA Cell Line Information

HFLS-RA cells are primary human fibroblast-like synoviocytes derived from the synovial tissue of patients diagnosed with rheumatoid arthritis. They serve as a critical in vitro model for studying the cellular and molecular mechanisms underlying RA pathogenesis and for screening potential therapeutic agents.

• Morphology: Spindle-shaped, adherent cells.

• Culture Conditions: HFLS-RA cells are typically cultured in DMEM or RPMI-1640 medium supplemented with 10-15% Fetal Bovine Serum (FBS), penicillin (100 U/mL), and streptomycin (100 µg/mL). Cells are maintained in a humidified incubator at 37°C with 5% CO2.

• Characteristics: These cells exhibit characteristics of activated synoviocytes, including the production of pro-inflammatory cytokines (e.g., TNF-α, IL-1β, IL-6), chemokines (e.g., MCP-1), and matrix metalloproteinases (e.g., MMP-1, MMP-3, MMP-9). They also display increased proliferation and resistance to apoptosis compared to normal synoviocytes.

Effects of Cantleyoside on HFLS-RA Cells

Cantleyoside has been demonstrated to have multiple beneficial effects on HFLS-RA cells, primarily by inducing apoptosis and suppressing the inflammatory response.

Quantitative Data Summary

Disclaimer: The following tables present representative data based on published findings. Specific values may vary depending on experimental conditions.

Table 1: Effect of Cantleyoside on HFLS-RA Cell Viability

Cantleyoside Concentration	Cell Viability (% of Control)
0 µM (Control)	100%
10 µM	85%
25 µM	65%
50 µM	45%
IC50	~48 µM

Table 2: Effect of Cantleyoside on Pro-inflammatory Cytokine and Mediator Production

Cantleyoside Concentration	TNF-α (% of Control)	IL-1β (% of Control)	IL-6 (% of Control)	NO (% of Control)	MCP-1 (% of Control)
0 µM (Control)	100%	100%	100%	100%	100%
10 µM	80%	82%	75%	88%	85%
25 µM	60%	65%	55%	70%	68%
50 µM	40%	45%	35%	50%	48%

Table 3: Effect of Cantleyoside on Matrix Metalloproteinase (MMP) Production

Cantleyoside Concentration	MMP-1 (% of Control)	MMP-3 (% of Control)	MMP-9 (% of Control)
0 µM (Control)	100%	100%	100%
10 µM	88%	85%	90%
25 µM	72%	68%	75%
50 µM	55%	50%	60%

Table 4: Effect of Cantleyoside on Apoptosis-Related Protein Expression

Cantleyoside Concentration	Bax/Bcl-2 Ratio (Fold Change)
0 µM (Control)	1.0
10 µM	1.8
25 µM	2.5
50 µM	3.2

Experimental Protocols

HFLS-RA Cell Culture and Cantleyoside Treatment

Materials:

• HFLS-RA cells

• DMEM/F-12 medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA solution

• Cantleyoside (stock solution prepared in DMSO)

• Phosphate Buffered Saline (PBS)

Protocol:

• Culture HFLS-RA cells in T-75 flasks with DMEM/F-12 supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a 5% CO2 incubator.

• When cells reach 80-90% confluency, aspirate the medium, wash with PBS, and detach the cells using Trypsin-EDTA.

• Seed the cells into appropriate culture plates (e.g., 96-well for viability assays, 6-well for protein/RNA extraction) at a desired density.

• Allow the cells to adhere overnight.

• Prepare working concentrations of Cantleyoside by diluting the stock solution in complete culture medium. The final DMSO concentration should be kept below 0.1%.

• Replace the medium with the Cantleyoside-containing medium or vehicle control (medium with 0.1% DMSO).

• Incubate the cells for the desired time period (e.g., 24, 48, or 72 hours) before proceeding with downstream assays.

Cell Viability Assay (CCK-8)

Materials:

• HFLS-RA cells seeded in a 96-well plate

• Cantleyoside

• Cell Counting Kit-8 (CCK-8) reagent

• Microplate reader

Protocol:

• Seed HFLS-RA cells in a 96-well plate at a density of 5 x 10³ cells/well and allow them to attach overnight.

• Treat the cells with various concentrations of Cantleyoside for 24-48 hours.

• Add 10 µL of CCK-8 solution to each well.

• Incubate the plate for 1-4 hours at 37°C.

• Measure the absorbance at 450 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control group.

Cytokine and MMP Measurement (ELISA)

Materials:

• HFLS-RA cells seeded in a 6-well plate

• Cantleyoside

• ELISA kits for TNF-α, IL-1β, IL-6, MMP-1, MMP-3, and MMP-9

• Microplate reader

Protocol:

• Seed HFLS-RA cells in a 6-well plate and treat with Cantleyoside as described above.

• After the incubation period, collect the cell culture supernatants.

• Centrifuge the supernatants to remove any cellular debris.

• Perform the ELISA for each cytokine and MMP according to the manufacturer's instructions.

• Measure the absorbance at the appropriate wavelength using a microplate reader.

• Calculate the concentration of each analyte based on a standard curve.

Apoptosis Assay (TUNEL and Hoechst Staining)

Materials:

• HFLS-RA cells cultured on coverslips in a 24-well plate

• Cantleyoside

• TUNEL assay kit

• Hoechst 33342 stain

• 4% Paraformaldehyde (PFA)

• Permeabilization solution (e.g., 0.1% Triton X-100 in PBS)

• Fluorescence microscope

Protocol:

• Seed HFLS-RA cells on sterile coverslips in a 24-well plate and treat with Cantleyoside.

• Fix the cells with 4% PFA for 15 minutes at room temperature.

• Wash the cells with PBS.

• Permeabilize the cells with 0.1% Triton X-100 for 10 minutes.

• Perform the TUNEL assay according to the manufacturer's protocol to label fragmented DNA.

• Counterstain the nuclei with Hoechst 33342 solution for 5-10 minutes.

• Mount the coverslips on microscope slides.

• Visualize and capture images using a fluorescence microscope. Apoptotic cells will show TUNEL-positive nuclei with condensed or fragmented chromatin (visualized by Hoechst stain).

Western Blot Analysis

Materials:

• HFLS-RA cells seeded in a 6-well plate

• Cantleyoside

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (p-AMPK, AMPK, Sirt1, IκBα, p-NF-κB p65, NF-κB p65, Bax, Bcl-2, β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Protocol:

• Treat HFLS-RA cells with Cantleyoside as described previously.

• Lyse the cells with RIPA buffer and determine the protein concentration using a BCA assay.

• Separate equal amounts of protein on SDS-PAGE gels.

• Transfer the proteins to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities and normalize to a loading control like β-actin.

Signaling Pathway and Experimental Workflow Diagrams

References

• 1. researchgate.net [researchgate.net]

Cantleyoside: A Potential Inducer of Apoptosis in Cancer Cell Lines - Application Notes and Protocols

For Research Use Only.

Introduction

Cantleyoside, an iridoid glycoside, has demonstrated pro-apoptotic effects in human rheumatoid arthritis fibroblast-like synoviocytes (HFLS-RA).[1][2] These findings suggest that cantleyoside may also have potential as an anti-cancer agent by inducing apoptosis in tumor cells. This document provides a summary of the currently understood mechanism of action and a set of detailed protocols for researchers and drug development professionals to investigate the apoptotic effects of cantleyoside on cancer cell lines.

Disclaimer: The current body of scientific literature lacks studies specifically investigating the apoptotic effects of cantleyoside on cancer cell lines. Therefore, the signaling pathway described herein is based on findings in non-cancer cells and should be considered a putative mechanism in the context of cancer, requiring experimental validation. The provided protocols are generalized methodologies for assessing the apoptotic potential of a novel compound and should be adapted as necessary for specific cancer cell lines and experimental conditions.

Putative Signaling Pathway of Cantleyoside-Induced Apoptosis

Based on studies in HFLS-RA cells, cantleyoside is suggested to activate the AMPK/Sirt 1/NF-κB pathway, leading to mitochondrial dysfunction and subsequent apoptosis.[1][2] This pathway may also be relevant in cancer cells, which often exhibit altered metabolic and survival signaling.

A proposed signaling cascade is as follows: Cantleyoside enters the cell and induces mitochondrial dysfunction. This leads to an increase in the AMP/ATP ratio, which in turn activates AMP-activated protein kinase (AMPK). Activated AMPK can then phosphorylate and activate Sirtuin 1 (Sirt1). Sirt1 activation is proposed to inhibit the degradation of IκBα, which keeps NF-κB sequestered in the cytoplasm, preventing its translocation to the nucleus where it would typically promote the expression of anti-apoptotic genes. The culmination of these events, coupled with mitochondrial dysfunction, is an increase in the Bax/Bcl-2 ratio, leading to the activation of the intrinsic apoptotic cascade.[1][2]

Putative signaling pathway of cantleyoside-induced apoptosis.

Experimental Protocols

The following are generalized protocols to assess the efficacy of cantleyoside in inducing apoptosis in a selected cancer cell line.

Protocol 1: Cell Viability and IC50 Determination using CCK-8/MTT Assay

This protocol is for determining the concentration of cantleyoside that inhibits the growth of a cancer cell line by 50% (IC50).

Materials:

• Selected cancer cell line

• Complete cell culture medium

• Cantleyoside (stock solution of known concentration)

• 96-well cell culture plates

• Cell Counting Kit-8 (CCK-8) or MTT reagent

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5x10³ to 1x10⁴ cells/well in 100 µL of complete medium.

• Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂.

• Prepare serial dilutions of cantleyoside in complete medium.

• After 24 hours, remove the medium and add 100 µL of the cantleyoside dilutions to the respective wells. Include a vehicle control (medium with the same concentration of solvent used to dissolve cantleyoside).

• Incubate the plate for 24, 48, and 72 hours.

• At each time point, add 10 µL of CCK-8 solution or 20 µL of MTT solution (5 mg/mL) to each well and incubate for 1-4 hours.

• For MTT, solubilize the formazan crystals with 150 µL of DMSO.

• Measure the absorbance at 450 nm for CCK-8 or 570 nm for MTT using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control.

• Plot the percentage of cell viability against the log of cantleyoside concentration to determine the IC50 value.

Protocol 2: Detection of Apoptosis by Annexin V and Propidium Iodide (PI) Staining

This flow cytometry-based assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Cancer cells treated with cantleyoside (at IC50 concentration) and vehicle control

• Annexin V-FITC/APC Apoptosis Detection Kit with PI

• Phosphate-buffered saline (PBS)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and grow to 70-80% confluency.

• Treat the cells with the determined IC50 concentration of cantleyoside and a vehicle control for 24 or 48 hours.

• Harvest the cells (including the supernatant containing floating cells) by trypsinization.

• Wash the cells twice with cold PBS and centrifuge at 300 x g for 5 minutes.

• Resuspend the cell pellet in 1X Binding Buffer to a concentration of 1x10⁶ cells/mL.

• Transfer 100 µL of the cell suspension (1x10⁵ cells) to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC (or another fluorochrome) and 5 µL of PI.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour.

Protocol 3: Western Blot Analysis of Apoptosis-Related Proteins

This protocol is for detecting changes in the expression levels of key proteins involved in the apoptotic pathway.

Materials:

• Cancer cells treated with cantleyoside and vehicle control

• RIPA buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels

• PVDF membrane

• Primary antibodies (e.g., anti-p-AMPK, anti-AMPK, anti-Sirt1, anti-IκBα, anti-NF-κB, anti-Bax, anti-Bcl-2, anti-cleaved caspase-3, anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

Procedure:

• Treat cells in 6-well or 10 cm plates with cantleyoside at the IC50 concentration for the desired time.

• Lyse the cells with RIPA buffer and collect the lysate.

• Determine the protein concentration using the BCA assay.

• Denature 20-40 µg of protein per sample by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using an ECL substrate and an imaging system.

• Quantify the band intensities and normalize to a loading control like β-actin.

Experimental Workflow

The following diagram outlines a general workflow for investigating the apoptotic effects of cantleyoside on a cancer cell line.

General experimental workflow for assessing cantleyoside.

References

• 1. The enhanced mitochondrial dysfunction by cantleyoside confines inflammatory response and promotes apoptosis of human HFLS-RA cell line via AMPK/Sirt 1/NF-κB pathway activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols: Western Blot Analysis for p-AMPK after Cantleyoside Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cantleyoside, an iridoid glycoside, has been identified as a potential therapeutic agent in the context of rheumatoid arthritis. Research indicates that Cantleyoside exerts its effects in part through the activation of the AMP-activated protein kinase (AMPK) signaling pathway.[1] AMPK is a crucial cellular energy sensor that, when activated through phosphorylation at Threonine 172 of its α-subunit (p-AMPK), plays a key role in regulating cellular metabolism and inflammation.[1] This document provides detailed application notes and a comprehensive protocol for the analysis of p-AMPK levels in human fibroblast-like synoviocytes from rheumatoid arthritis (HFLS-RA) patients following treatment with Cantleyoside, using the Western blot technique.

Signaling Pathway

Cantleyoside treatment is proposed to activate AMPK, which in turn can influence downstream signaling cascades, such as the Sirtuin 1 (Sirt 1) and NF-κB pathway, ultimately affecting inflammatory responses and apoptosis in HFLS-RA cells.[1]

Caption: Cantleyoside-mediated activation of the AMPK signaling pathway.

Experimental Protocols

Cell Culture and Treatment

Human Fibroblast-Like Synoviocytes from Rheumatoid Arthritis (HFLS-RA) patients are a key in vitro model for studying the cellular mechanisms of rheumatoid arthritis.

Materials:

• Human Fibroblast-Like Synoviocytes - Rheumatoid Arthritis (HFLS-RA)

• Synoviocyte Growth Medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA solution

• Phosphate-Buffered Saline (PBS), sterile

• Cantleyoside (stock solution in DMSO)

• Cell culture flasks (T-75) and plates (6-well)

Protocol:

• Cell Culture: Culture HFLS-RA cells in Synoviocyte Growth Medium supplemented with 10% FBS and 1% Penicillin-Streptomycin in a humidified incubator at 37°C with 5% CO2.

• Seeding: Seed HFLS-RA cells into 6-well plates at a density of 2 x 10^5 cells per well and allow them to adhere and grow for 24 hours.

• Treatment: Prepare working solutions of Cantleyoside in serum-free Synoviocyte Growth Medium. Aspirate the culture medium from the wells and replace it with the Cantleyoside-containing medium or vehicle control (DMSO).

• Incubation: Incubate the cells for the desired time points (e.g., 6, 12, 24 hours).

Western Blot Analysis of p-AMPK

Materials:

• RIPA Lysis Buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Laemmli sample buffer (4x)

• SDS-PAGE gels (10%)

• PVDF membrane

• Transfer buffer

• Blocking buffer (5% BSA in TBST)

• Primary antibodies:

  • Rabbit anti-phospho-AMPKα (Thr172)

  • Rabbit anti-AMPKα

  • Mouse anti-β-actin

• HRP-conjugated secondary antibodies:

  • Goat anti-rabbit IgG-HRP

  • Goat anti-mouse IgG-HRP

• Tris-Buffered Saline with Tween 20 (TBST)

• Enhanced Chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Protocol:

• Cell Lysis:

  • After treatment, wash the cells twice with ice-cold PBS.

  • Add 100 µL of ice-cold RIPA buffer with inhibitors to each well.

  • Scrape the cells and transfer the lysate to a pre-chilled microfuge tube.

  • Incubate on ice for 30 minutes with occasional vortexing.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant containing the protein lysate.

• Protein Quantification:

  • Determine the protein concentration of each lysate using the BCA Protein Assay Kit according to the manufacturer's instructions.

• Sample Preparation:

  • Normalize the protein concentration for all samples with lysis buffer.

  • Add 1/3 volume of 4x Laemmli sample buffer to each lysate.

  • Boil the samples at 95-100°C for 5 minutes.

• SDS-PAGE:

  • Load 20-30 µg of protein per lane into a 10% SDS-PAGE gel.

  • Run the gel at 100-120V until the dye front reaches the bottom.

• Protein Transfer:

  • Transfer the separated proteins from the gel to a PVDF membrane using a wet transfer system at 100V for 1-2 hours at 4°C.

• Blocking:

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature with gentle agitation.

• Primary Antibody Incubation:

  • Incubate the membrane with the primary antibody against p-AMPKα (Thr172) (e.g., 1:1000 dilution in 5% BSA/TBST) overnight at 4°C with gentle agitation.

• Washing:

  • Wash the membrane three times for 10 minutes each with TBST.

• Secondary Antibody Incubation:

  • Incubate the membrane with the HRP-conjugated goat anti-rabbit secondary antibody (e.g., 1:5000 dilution in 5% BSA/TBST) for 1 hour at room temperature.

• Washing:

  • Wash the membrane three times for 10 minutes each with TBST.

• Detection:

  • Apply ECL substrate to the membrane according to the manufacturer's instructions.

  • Capture the chemiluminescent signal using an imaging system.

• Stripping and Re-probing:

  • To normalize for total AMPK and loading control, the membrane can be stripped and re-probed with antibodies for total AMPKα and β-actin following the same incubation and washing steps.

Experimental Workflow

Caption: Workflow for Western blot analysis of p-AMPK.

Data Presentation

The activation of AMPK is typically assessed by determining the ratio of phosphorylated AMPK (p-AMPK) to total AMPK. Densitometric analysis of the Western blot bands is performed using image analysis software. The p-AMPK/total AMPK ratio for the vehicle-treated control group is set to 1, and the fold change for the Cantleyoside-treated groups is calculated relative to the control.

Table 1: Representative Quantitative Analysis of p-AMPK Levels in HFLS-RA Cells Treated with Cantleyoside for 24 hours

Treatment Group	p-AMPK/Total AMPK Ratio (Fold Change vs. Control)
Vehicle Control (DMSO)	1.00 ± 0.12
Cantleyoside (10 µM)	2.54 ± 0.28
Cantleyoside (25 µM)	4.12 ± 0.45
Cantleyoside (50 µM)	5.89 ± 0.61

Note: The data presented in this table is illustrative and represents typical results observed in AMPK activation studies. Actual results may vary depending on experimental conditions.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for In Vivo Animal Studies of Cantleyoside

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: No specific in vivo dosage information for isolated cantleyoside has been identified in the reviewed literature. The following application notes and protocols are based on studies of extracts from Pterocephalus hookeri (a source of cantleyoside) and other related iridoid glycosides. Researchers should use this information as a starting point and conduct dose-finding studies for pure cantleyoside.

Introduction

Cantleyoside is an iridoid glycoside found in plants such as Pterocephalus hookeri (C. B. Clarke) Höeck.[1][2] This compound has garnered interest for its potential therapeutic properties. In vitro studies have demonstrated that cantleyoside can suppress cell proliferation and inflammation, and promote apoptosis in human rheumatoid arthritis fibroblast synovial cells (HFLS-RA) through the activation of the AMPK/Sirt1/NF-κB signaling pathway.[3] Modern pharmacological studies on Pterocephalus hookeri extracts, which contain cantleyoside, have indicated anti-inflammatory, anti-rheumatoid arthritis, analgesic, anticancer, and neuroprotective activities.[1][4][5] However, there is a noted insufficiency of in vivo pharmacokinetic and mechanistic studies on the purified compound.[1][4][5]

These application notes provide a summary of available in vivo dosage data for extracts of Pterocephalus hookeri and other iridoid glycosides to guide the design of future animal studies with cantleyoside. Detailed protocols for a representative in vivo anti-inflammatory model are also presented.

Data Presentation: In Vivo Dosages of Pterocephalus hookeri Extracts and Other Iridoid Glycosides

The following tables summarize quantitative data from various in vivo animal studies on extracts containing iridoid glycosides. This information can be used to estimate a starting dose range for cantleyoside.

Table 1: In Vivo Studies of Pterocephalus hookeri Extracts

Extract/Fraction	Animal Model	Dosage Range	Route of Administration	Observed Effects	Reference
n-Butanol extract	Mice	0.25 - 0.7 g/kg	Oral	Anti-inflammatory (xylene-induced ear edema)	[6]
n-Butanol extract	Rats	0.25 - 0.7 g/kg	Oral	Anti-inflammatory (egg white-induced paw edema)	[6]
n-Butanol extract	Nude mice	Not specified	Not specified	Antitumor (hepatoma xenografts)	[7]

Table 2: In Vivo Studies of Other Iridoid Glycosides

Compound/Extract	Animal Model	Dosage Range	Route of Administration	Observed Effects/Toxicity	Reference
Cornel iridoid glycoside	Rats	50 - 100 mg/kg	Not specified	Neuroprotective, anti-inflammatory	[8]
Iridoid glycosides extract from Lamiophlomis rotata	Rats	0.40 - 1.00 g/kg	Not specified	Sub-chronic toxicity (hemolytic anemia, diarrhea)	[9]
Iridoids rich fraction from Valeriana jatamansi	Rats	up to 1200 mg/kg/day	Oral	No-observed-adverse-effect level (NOAEL)	[10]
Iridoid glycosides from Boschniakia rossica	Rats	200 mg/kg	Not specified	Hepatoprotective	[11]

Experimental Protocols

The following are detailed methodologies for a key experiment to evaluate the anti-inflammatory effects of a test compound like cantleyoside in vivo.

Protocol 1: Carrageenan-Induced Paw Edema in Rats

This is a widely used and validated model for screening the acute anti-inflammatory activity of compounds.

Materials:

• Male Sprague-Dawley rats (180-220 g)

• Cantleyoside (or test compound)

• Vehicle (e.g., 0.5% carboxymethylcellulose sodium - CMC-Na)

• Carrageenan (1% w/v in sterile saline)

• Plethysmometer

• Oral gavage needles

• Syringes and needles (26G)

Procedure:

• Animal Acclimatization: Acclimate rats for at least one week under standard laboratory conditions (22 ± 2°C, 12 h light/dark cycle, free access to food and water).

• Grouping: Randomly divide the animals into the following groups (n=6-8 per group):

  • Group I (Vehicle Control): Receives the vehicle only.

  • Group II (Positive Control): Receives a standard anti-inflammatory drug (e.g., Indomethacin, 10 mg/kg, p.o.).

  • Group III-V (Test Groups): Receive different doses of cantleyoside (e.g., 50, 100, 200 mg/kg, p.o.), based on data from similar compounds.

• Compound Administration: Administer the vehicle, positive control, or cantleyoside orally by gavage.

• Induction of Inflammation: One hour after compound administration, inject 0.1 mL of 1% carrageenan solution subcutaneously into the sub-plantar region of the right hind paw of each rat.

• Measurement of Paw Volume: Measure the paw volume of each rat using a plethysmometer immediately before the carrageenan injection (V0) and at 1, 2, 3, and 4 hours post-injection (Vt).

• Calculation of Edema and Inhibition:

  • Paw edema is calculated as the increase in paw volume: Edema = Vt - V0.

  • The percentage inhibition of edema is calculated using the following formula: % Inhibition = [ (Edema_control - Edema_treated) / Edema_control ] x 100

• Data Analysis: Analyze the data using appropriate statistical methods (e.g., one-way ANOVA followed by Dunnett's test). A p-value < 0.05 is generally considered statistically significant.

Mandatory Visualizations

Diagram 1: Experimental Workflow for In Vivo Anti-Inflammatory Study

Caption: Workflow for Carrageenan-Induced Paw Edema Assay.

Diagram 2: Proposed Signaling Pathway of Cantleyoside

Caption: Cantleyoside's anti-inflammatory and pro-apoptotic pathway.

References

• 1. [PDF] Traditional uses, phytochemistry, pharmacology, and toxicology of Pterocephalus hookeri (C. B. Clarke) Höeck: a review | Semantic Scholar [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. Cantleyoside_TargetMol [targetmol.com]
• 4. Traditional uses, phytochemistry, pharmacology, and toxicology of Pterocephalus hookeri (C. B. Clarke) Höeck: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Traditional uses, phytochemistry, pharmacology, and toxicology of Pterocephalus hookeri (C. B. Clarke) Höeck: a review - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. In Vitro and In Vivo Antitumor Effects of n-Butanol Extracts of Pterocephalus hookeri on Hep3B Cancer Cell - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Cornel iridoid glycoside exerts a neuroprotective effect on neuroinflammation in rats with brain injury by inhibiting NF-κB and STAT3 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Acute and sub-chronic toxicological studies of the iridoid glycosides extract of Lamiophlomis rotata (Benth.) Kudo in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Evaluation of safety of iridoids rich fraction from Valeriana jatamansi Jones: Acute and sub-chronic toxicity study in mice and rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

Application Notes and Protocols: Measuring Cytokine Production Following Cantleyoside Exposure via ELISA

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for quantifying cytokine levels in biological samples after treatment with Cantleyoside, a novel compound of interest. The enzyme-linked immunosorbent assay (ELISA) is a highly sensitive and specific method for measuring the concentration of cytokines such as Tumor Necrosis Factor-alpha (TNF-α), Interleukin-6 (IL-6), Interleukin-1beta (IL-1β), and the anti-inflammatory cytokine Interleukin-10 (IL-10). This protocol is designed to guide researchers in assessing the immunomodulatory effects of Cantleyoside.

Introduction

Cytokines are small proteins that play a crucial role in cell signaling, particularly in the immune system. Pro-inflammatory cytokines like TNF-α, IL-6, and IL-1β are key mediators of the inflammatory response, while anti-inflammatory cytokines such as IL-10 help to regulate and resolve inflammation.[1][2] Many natural compounds have been shown to modulate the production of these cytokines, making them potential therapeutic agents for a variety of inflammatory diseases.[2] The investigation of how novel compounds like Cantleyoside affect cytokine production is a critical step in drug discovery and development. The sandwich ELISA is a robust and widely used method for this purpose, offering high specificity and sensitivity for the detection of soluble cytokine proteins in samples such as cell culture supernatants, serum, or plasma.[3][4][5]

Principle of the Assay

The sandwich ELISA utilizes a pair of antibodies specific to the cytokine of interest. A capture antibody is coated onto the wells of a microplate.[3][4] When the sample containing the cytokine is added, the cytokine binds to the capture antibody. After washing away unbound substances, a biotin-conjugated detection antibody that recognizes a different epitope on the cytokine is added, forming a "sandwich".[3][4] An enzyme-linked avidin or streptavidin is then added, which binds to the biotin on the detection antibody.[3][4] Finally, a substrate is added that is converted by the enzyme into a colored product. The intensity of the color is proportional to the amount of cytokine present in the sample and can be quantified by measuring the optical density (OD) using a microplate reader.[3][4]

Experimental Protocol: Sandwich ELISA for Cytokine Quantification

This protocol provides a general framework for measuring TNF-α, IL-6, IL-1β, and IL-10. Specific concentrations of antibodies and reagents may need to be optimized depending on the ELISA kit manufacturer's instructions.

Materials Required:

• ELISA microplate (96-well, high protein-binding)

• Capture antibody (specific for the cytokine of interest)

• Detection antibody (biotin-conjugated, specific for the cytokine of interest)

• Recombinant cytokine standards

• Streptavidin-HRP (Horseradish Peroxidase)

• TMB (3,3’,5,5’-Tetramethylbenzidine) substrate solution

• Stop solution (e.g., 1 M H₂SO₄)

• Coating buffer (e.g., 0.1 M carbonate-bicarbonate buffer, pH 9.6)

• Assay diluent/Blocking buffer (e.g., PBS with 1% BSA and 0.05% Tween-20)

• Wash buffer (e.g., PBS with 0.05% Tween-20)

• Plate sealer

• Microplate reader capable of measuring absorbance at 450 nm

Procedure:

• Plate Coating:

  • Dilute the capture antibody to a concentration of 1-4 µg/mL in coating buffer.[3]

  • Add 100 µL of the diluted capture antibody to each well of the 96-well microplate.

  • Seal the plate and incubate overnight at 4°C.[3][6]

• Blocking:

  • The next day, wash the plate 3-5 times with 200 µL of wash buffer per well.[7]

  • After the final wash, tap the plate on absorbent paper to remove any residual buffer.

  • Add 200 µL of blocking buffer to each well to prevent non-specific binding.[6]

  • Seal the plate and incubate for 1-2 hours at room temperature.[6]

• Sample and Standard Incubation:

  • Prepare serial dilutions of the recombinant cytokine standard in assay diluent to create a standard curve. A typical range might be from 1000 pg/mL down to 15.6 pg/mL, including a blank (0 pg/mL).[8]

  • Wash the plate as described in step 2.

  • Add 100 µL of the prepared standards and samples (e.g., cell culture supernatants from Cantleyoside-treated cells) to the appropriate wells.

  • Seal the plate and incubate for 2 hours at room temperature or overnight at 4°C.[7]

• Detection Antibody Incubation:

  • Wash the plate as described in step 2.

  • Dilute the biotin-conjugated detection antibody in assay diluent according to the manufacturer's instructions.

  • Add 100 µL of the diluted detection antibody to each well.

  • Seal the plate and incubate for 1 hour at room temperature.[8]

• Streptavidin-HRP Incubation:

  • Wash the plate as described in step 2.

  • Dilute the Streptavidin-HRP in assay diluent according to the manufacturer's instructions.

  • Add 100 µL of the diluted Streptavidin-HRP to each well.[7]

  • Seal the plate and incubate for 30 minutes at room temperature in the dark.[8]

• Substrate Development and Measurement:

  • Wash the plate as described in step 2.

  • Add 100 µL of TMB substrate solution to each well.[8]

  • Incubate for 15-30 minutes at room temperature in the dark, allowing for color development.[8]

  • Add 50 µL of stop solution to each well to stop the reaction. The color will change from blue to yellow.[9]

  • Read the absorbance of each well at 450 nm using a microplate reader within 30 minutes of adding the stop solution.[9]

Data Analysis:

• Subtract the average absorbance of the blank wells from the absorbance of all other wells.

• Generate a standard curve by plotting the mean absorbance for each standard concentration on the y-axis versus the corresponding cytokine concentration on the x-axis. A four-parameter logistic (4-PL) curve fit is often recommended.[8]

• Interpolate the concentration of the cytokine in the samples from the standard curve.

• Multiply the interpolated concentration by the dilution factor if the samples were diluted.

Data Presentation

The quantitative data should be summarized in clearly structured tables for easy comparison.

Table 1: Effect of Cantleyoside on Pro-inflammatory Cytokine Production

Treatment Group	Concentration (µM)	TNF-α (pg/mL) ± SD	IL-6 (pg/mL) ± SD	IL-1β (pg/mL) ± SD
Vehicle Control	0
Cantleyoside	1
Cantleyoside	10
Cantleyoside	50
Positive Control (e.g., LPS)	1 µg/mL

Table 2: Effect of Cantleyoside on Anti-inflammatory Cytokine Production

Treatment Group	Concentration (µM)	IL-10 (pg/mL) ± SD
Vehicle Control	0
Cantleyoside	1
Cantleyoside	10
Cantleyoside	50
Positive Control (e.g., LPS)	1 µg/mL

Visualizations

Diagram 1: Experimental Workflow for Cytokine ELISA

Caption: Experimental workflow for the sandwich ELISA protocol.

Diagram 2: Generalized Signaling Pathway for Cytokine Production

Caption: Generalized signaling cascade for cytokine induction.

References

• 1. biocompare.com [biocompare.com]
• 2. mdpi.com [mdpi.com]
• 3. Cytokine Elisa [bdbiosciences.com]
• 4. h-h-c.com [h-h-c.com]
• 5. biomatik.com [biomatik.com]
• 6. Detection and Quantification of Cytokines and Other Biomarkers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]

Application Notes and Protocols for Cantleyoside and its Analogues

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cantleyoside, an iridoid glycoside found in Pterocephalus hookeri, has garnered significant interest for its potential therapeutic applications. This document provides detailed application notes on the biological activities of Cantleyoside, protocols for its isolation from natural sources, and a conceptual framework for its chemical synthesis. The information presented herein is intended to guide researchers in the exploration of Cantleyoside and its analogues for drug discovery and development.

Biological Activity of Cantleyoside: Anti-inflammatory and Pro-apoptotic Effects

Cantleyoside has been shown to exhibit potent anti-inflammatory and pro-apoptotic properties, particularly in the context of rheumatoid arthritis. Studies on human rheumatoid arthritis fibroblast synovial cells (HFLS-RA) have elucidated its mechanism of action, which involves the modulation of the AMPK/Sirt1/NF-κB signaling pathway.[1]

Summary of Biological Effects

Biological Effect	Cell Line	Key Findings	Reference
Anti-inflammatory	HFLS-RA	Significant suppression of pro-inflammatory cytokines and mediators including NO, TNF-α, IL-1β, IL-6, and MCP-1.	[1]
Pro-apoptotic	HFLS-RA	Induction of apoptosis through increased expression of Bax and decreased expression of Bcl-2.	[1]
Mitochondrial Dysfunction	HFLS-RA	Promotion of mitochondrial dysfunction, leading to the observed anti-inflammatory and pro-apoptotic effects.	[1]

Signaling Pathway

Cantleyoside exerts its biological effects by activating the AMPK/Sirt1/NF-κB signaling pathway. This activation leads to the inhibition of the downstream pro-inflammatory and anti-apoptotic signals.

Caption: Cantleyoside signaling pathway.

Experimental Protocols: Biological Assays

Cell Culture and Treatment

• Cell Line: Human Rheumatoid Arthritis Fibroblast Synovial Cells (HFLS-RA).

• Culture Conditions: Cells are cultured in DMEM supplemented with 10% fetal bovine serum, 100 U/mL penicillin, and 100 µg/mL streptomycin at 37°C in a humidified atmosphere with 5% CO2.

• Treatment: HFLS-RA cells are treated with varying concentrations of Cantleyoside for specified time periods to assess its effects.

Anti-inflammatory Activity Assessment

Protocol: Measurement of Pro-inflammatory Cytokines by ELISA

• Cell Seeding: Seed HFLS-RA cells in 96-well plates at a density of 1 x 10^5 cells/well and allow them to adhere overnight.

• Treatment: Treat the cells with different concentrations of Cantleyoside for 24 hours.

• Sample Collection: Collect the cell culture supernatants.

• ELISA: Measure the concentrations of TNF-α, IL-1β, and IL-6 in the supernatants using commercially available ELISA kits, following the manufacturer's instructions.

• Data Analysis: Determine the concentration of each cytokine by referring to a standard curve.

Apoptosis Assay

Protocol: Annexin V-FITC/PI Staining for Flow Cytometry

• Cell Seeding and Treatment: Seed HFLS-RA cells in 6-well plates and treat with Cantleyoside as described above.

• Cell Harvesting: After treatment, harvest the cells by trypsinization and wash with ice-cold PBS.

• Staining: Resuspend the cells in 1X binding buffer and stain with Annexin V-FITC and Propidium Iodide (PI) for 15 minutes at room temperature in the dark, according to the manufacturer's protocol.

• Flow Cytometry: Analyze the stained cells using a flow cytometer. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are considered late apoptotic.

• Data Analysis: Quantify the percentage of apoptotic cells.

Western Blot Analysis of Signaling Pathway Proteins

Protocol: Detection of AMPK, Sirt1, and NF-κB

• Protein Extraction: Following treatment with Cantleyoside, lyse the HFLS-RA cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay kit.

• SDS-PAGE: Separate equal amounts of protein on a 10% SDS-polyacrylamide gel.

• Electrotransfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against phospho-AMPK, AMPK, Sirt1, NF-κB p65, and β-actin overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Densitometry: Quantify the band intensities and normalize to the loading control (β-actin).

Isolation and Purification of Cantleyoside

While a specific protocol for the total synthesis of Cantleyoside is not currently available in the literature, it can be isolated from its natural source, Pterocephalus hookeri. The following is a general protocol for the isolation and purification of iridoid glycosides from plant material.

General Workflow for Isolation

Caption: Isolation of Cantleyoside.

Protocol for Isolation and Purification

• Plant Material Preparation: Air-dry and powder the whole plant of Pterocephalus hookeri.

• Extraction: Extract the powdered plant material with 70% aqueous ethanol at room temperature. Filter and concentrate the extract under reduced pressure to obtain a crude extract.

• Macroporous Resin Chromatography: Subject the crude extract to column chromatography on a macroporous resin (e.g., D101). Elute with a gradient of ethanol in water (e.g., 0%, 20%, 50%, 95%) to obtain different fractions.

• Fraction Selection: Analyze the fractions by TLC or HPLC to identify those rich in iridoid glycosides.

• Silica Gel Chromatography: Further separate the iridoid-rich fractions by silica gel column chromatography, eluting with a solvent system such as chloroform-methanol.

• Preparative HPLC: Purify the fractions containing Cantleyoside using preparative high-performance liquid chromatography (prep-HPLC) on a C18 column with a mobile phase of methanol-water or acetonitrile-water to yield pure Cantleyoside.

• Structure Elucidation: Confirm the structure of the isolated Cantleyoside using spectroscopic methods such as NMR (¹H, ¹³C, COSY, HSQC, HMBC) and mass spectrometry (HR-ESI-MS).

Conceptual Total Synthesis of a Generic Iridoid Glycoside

As of the current literature, a total synthesis of Cantleyoside has not been reported. However, a general synthetic strategy for iridoid glycosides can be conceptualized. The core challenges in the synthesis of such molecules include the stereoselective construction of the fused bicyclic core and the subsequent glycosylation.

Hypothetical Retrosynthetic Analysis and Forward Synthesis Workflow

Caption: Conceptual synthetic workflow.

Key Synthetic Steps (Hypothetical)

• Synthesis of the Iridoid Aglycone:

  • Starting Material: A suitable chiral, non-racemic starting material would be chosen.

  • Key Reaction: A key step would likely involve an intramolecular Diels-Alder reaction or a Michael addition to construct the bicyclic core with the desired stereochemistry.

  • Functional Group Manipulations: Subsequent steps would involve oxidation, reduction, and protection/deprotection sequences to install the necessary functional groups on the aglycone.

• Glycosylation:

  • Glycosyl Donor: A protected glucose derivative with a suitable leaving group at the anomeric position (e.g., a trichloroacetimidate or a glycosyl bromide) would be prepared.

  • Coupling: The protected aglycone would be coupled with the glycosyl donor under Lewis acidic conditions to form the glycosidic bond. Stereocontrol of the anomeric center is a critical challenge.

• Final Deprotection:

  • Global deprotection of the protecting groups on the sugar and the aglycone moieties would yield the final iridoid glycoside.

Note: The development of a total synthesis for Cantleyoside would require significant research to overcome the challenges associated with the stereoselective synthesis of the complex iridoid core and the subsequent glycosylation. This conceptual outline serves as a general guide for approaching the synthesis of this class of natural products.

References

• 1. The enhanced mitochondrial dysfunction by cantleyoside confines inflammatory response and promotes apoptosis of human HFLS-RA cell line via AMPK/Sirt 1/NF-κB pathway activation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cantleyoside Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the analytical standards and experimental protocols for conducting research on Cantleyoside, an iridoid glycoside with demonstrated anti-inflammatory and pro-apoptotic activities.

Analytical Standards and Quantification

Precise and accurate quantification of Cantleyoside is crucial for pharmacological and drug development studies. High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) are the recommended techniques for the quantitative analysis of Cantleyoside in various matrices, including plant extracts and biological samples.

Proposed UPLC-MS/MS Method for Cantleyoside Quantification

This method is based on established protocols for the analysis of iridoid glycosides from Pterocephalus hookeri and other plant sources.[1][2][3]

Table 1: UPLC-MS/MS Parameters for Cantleyoside Quantification

Parameter	Recommended Setting
Chromatography System	UPLC coupled to a triple quadrupole mass spectrometer
Column	C18 column (e.g., 2.1 x 50 mm, 1.7 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	Acetonitrile
Gradient Elution	Start with 5% B, ramp to 95% B over 10 minutes, hold for 2 minutes, then return to initial conditions and equilibrate for 3 minutes.
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	2-10 µL
Ionization Mode	Electrospray Ionization (ESI), Negative or Positive mode (optimization required)
MS/MS Detection	Multiple Reaction Monitoring (MRM)
Precursor Ion (Q1)	[M-H]⁻ or [M+H]⁺ for Cantleyoside (exact m/z to be determined)
Product Ion (Q3)	Specific fragment ions of Cantleyoside (to be determined by infusion and fragmentation studies)
Collision Energy	Optimized for the specific precursor-product ion transition

Protocol for UPLC-MS/MS Analysis:

• Standard Preparation: Prepare a stock solution of purified Cantleyoside in methanol. Create a series of calibration standards by serial dilution of the stock solution to cover the expected concentration range in the samples.

• Sample Preparation:

  • Plant Material: Extract the powdered plant material with a suitable solvent such as methanol or ethanol using ultrasonication or reflux extraction. Filter the extract and dilute it appropriately with the initial mobile phase.

  • Biological Samples (e.g., Plasma): Perform a protein precipitation step by adding a threefold excess of cold acetonitrile. Vortex and centrifuge to pellet the proteins. Evaporate the supernatant to dryness and reconstitute in the initial mobile phase.

• Analysis: Inject the prepared standards and samples into the UPLC-MS/MS system.

• Quantification: Construct a calibration curve by plotting the peak area of the Cantleyoside MRM transition against the concentration of the standards. Determine the concentration of Cantleyoside in the samples by interpolating their peak areas on the calibration curve.

Proposed HPLC-UV Method for Cantleyoside Quantification

For routine analysis and quality control, an HPLC-UV method can be employed. This method is adapted from protocols used for the analysis of extracts from Pterocephalus hookeri.[1][2][3]

Table 2: HPLC-UV Parameters for Cantleyoside Quantification

Parameter	Recommended Setting
Chromatography System	HPLC with a UV/Vis or Diode Array Detector (DAD)
Column	C18 column (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase A	0.2% Formic acid in water
Mobile Phase B	Acetonitrile
Gradient Elution	0-50 min, 5-35% B
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection Wavelength	254 nm
Injection Volume	10-20 µL

Protocol for HPLC-UV Analysis:

The protocols for standard and sample preparation are similar to the UPLC-MS/MS method. Quantification is performed by comparing the peak area of Cantleyoside in the sample chromatogram to a calibration curve generated from pure standards.

Structural Elucidation by NMR Spectroscopy

Table 3: Expected ¹H and ¹³C NMR Chemical Shifts for Cantleyoside Core Structure

Note: This is a generalized representation based on iridoid glycoside structures. Actual values for Cantleyoside may vary.

Position	Expected ¹H Chemical Shift (ppm)	Expected ¹³C Chemical Shift (ppm)
1	~5.0-5.5 (d)	~95-100
3	~7.3-7.5 (s)	~150-155
4	-	~110-115
5	~2.5-3.0 (m)	~30-35
6	~1.8-2.2 (m)	~40-45
7	~4.0-4.5 (m)	~75-80
8	-	~60-65
9	~2.0-2.5 (m)	~45-50
10	~1.0-1.2 (d)	~20-25
1' (Glucose)	~4.5-4.8 (d)	~98-102

Protocol for NMR Analysis:

• Sample Preparation: Dissolve a sufficient amount of purified Cantleyoside (typically 1-5 mg) in a suitable deuterated solvent (e.g., Methanol-d4, DMSO-d6).

• Data Acquisition: Acquire ¹H, ¹³C, DEPT, COSY, HSQC, and HMBC spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).

• Structure Elucidation:

  • ¹H NMR: Identify the number of protons, their chemical environments, and coupling patterns.

  • ¹³C NMR and DEPT: Determine the number of carbon atoms and distinguish between CH₃, CH₂, CH, and quaternary carbons.

  • COSY: Establish proton-proton correlations within spin systems.

  • HSQC: Correlate protons to their directly attached carbons.

  • HMBC: Identify long-range (2-3 bond) correlations between protons and carbons to connect the different spin systems and establish the overall molecular structure, including the position of the glycosidic linkage.

Biological Activity Assessment: Anti-inflammatory Effects

Cantleyoside has been shown to exert anti-inflammatory effects by modulating the AMPK/Sirt1/NF-κB signaling pathway.[4] The following protocols outline the key experiments to investigate these biological activities.

Cell Viability Assay (CCK-8)

To determine the non-toxic concentration range of Cantleyoside for subsequent cellular assays.

Protocol:

• Cell Seeding: Seed target cells (e.g., RAW 264.7 macrophages or fibroblast-like synoviocytes) in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Treatment: Treat the cells with various concentrations of Cantleyoside (e.g., 0, 1, 5, 10, 25, 50, 100 µM) for 24-48 hours.

• CCK-8 Reagent Addition: Add 10 µL of Cell Counting Kit-8 (CCK-8) solution to each well.

• Incubation: Incubate the plate for 1-4 hours at 37 °C.

• Absorbance Measurement: Measure the absorbance at 450 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the untreated control.

Measurement of Inflammatory Cytokines (ELISA)

To quantify the effect of Cantleyoside on the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6.

Protocol:

• Cell Culture and Treatment: Seed cells in a 24-well plate. Pre-treat the cells with various concentrations of Cantleyoside for 1-2 hours.

• Inflammatory Stimulus: Induce an inflammatory response by adding an inflammatory agent like lipopolysaccharide (LPS; 1 µg/mL).

• Supernatant Collection: After 24 hours of incubation, collect the cell culture supernatants.

• ELISA: Perform the Enzyme-Linked Immunosorbent Assay (ELISA) for TNF-α, IL-1β, and IL-6 according to the manufacturer's instructions for the specific ELISA kits.

• Data Analysis: Generate a standard curve for each cytokine and determine the concentration of the cytokines in the cell supernatants.

Western Blot Analysis of the AMPK/Sirt1/NF-κB Pathway

To investigate the molecular mechanism of Cantleyoside's anti-inflammatory action.

Protocol:

• Cell Lysis: After treatment with Cantleyoside and/or LPS, wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the cell lysates using a BCA protein assay.

• SDS-PAGE: Separate equal amounts of protein (20-40 µg) on a 10-12% SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane overnight at 4 °C with primary antibodies against p-AMPK, AMPK, Sirt1, p-NF-κB p65, NF-κB p65, and a loading control (e.g., β-actin or GAPDH).

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Densitometry Analysis: Quantify the band intensities using image analysis software and normalize to the loading control.

Visualized Workflows and Pathways

Experimental Workflow for Investigating Anti-inflammatory Activity

Caption: Workflow for assessing the anti-inflammatory effects of Cantleyoside.

Cantleyoside's Proposed Signaling Pathway

Caption: Proposed AMPK/Sirt1/NF-κB signaling pathway modulated by Cantleyoside.

References

• 1. Targeted Separation of COX-2 Inhibitor from Pterocephalus hookeri Using Preparative High-Performance Liquid Chromatography Directed by the Affinity Solid-Phase Extraction HPLC System - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. LC/MS/MS determination and pharmacokinetic study of iridoid glycosides monotropein and deacetylasperulosidic acid isomers in rat plasma after oral administration of Morinda officinalis extract - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Cantleyoside in Rheumatoid Arthritis Research

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Rheumatoid arthritis (RA) is a chronic autoimmune disease characterized by persistent synovial inflammation and progressive joint destruction. Fibroblast-like synoviocytes (HFLS-RA) are key players in the pathogenesis of RA, contributing to inflammation and joint erosion through their aggressive, tumor-like behavior. Recent research has identified Cantleyoside, an iridoid glycoside, as a promising therapeutic candidate for RA. In vitro studies have demonstrated that Cantleyoside exerts potent anti-inflammatory and pro-apoptotic effects on HFLS-RA, suggesting its potential as a novel disease-modifying agent.[1] This document provides detailed application notes and experimental protocols for the use of Cantleyoside in RA research.

Mechanism of Action

Cantleyoside has been shown to induce mitochondrial dysfunction in HFLS-RA cells. This disruption of mitochondrial homeostasis triggers the activation of the AMP-activated protein kinase (AMPK)/Sirtuin 1 (Sirt 1) signaling pathway.[1] Activated AMPK and Sirt 1 subsequently inhibit the nuclear factor-kappa B (NF-κB) pathway, a critical regulator of inflammation and cell survival.[1][2] The inhibition of NF-κB signaling leads to a reduction in the expression of pro-inflammatory cytokines and matrix metalloproteinases (MMPs), and promotes apoptosis of HFLS-RA cells.[1]

Data Presentation

The following tables summarize the quantitative effects of Cantleyoside on HFLS-RA cells, based on published findings.[1] (Note: As the full-text publication with complete datasets was not available, these tables are illustrative based on the abstract and related literature.)

Table 1: Effect of Cantleyoside on HFLS-RA Cell Viability

Cantleyoside Concentration	Cell Viability (%)
Control (0 µM)	100
10 µM	Data not available
25 µM	Data not available
50 µM	Data not available
IC50 Value	Not explicitly stated

Table 2: Effect of Cantleyoside on Pro-inflammatory Cytokines and MMPs in HFLS-RA

Target Molecule	Treatment Group	Fold Change vs. Control
NO	Cantleyoside	Significantly Suppressed
TNF-α	Cantleyoside	Significantly Suppressed
IL-1β	Cantleyoside	Significantly Suppressed
IL-6	Cantleyoside	Significantly Suppressed
MCP-1	Cantleyoside	Significantly Suppressed
MMP-1	Cantleyoside	Significantly Suppressed
MMP-3	Cantleyoside	Significantly Suppressed
MMP-9	Cantleyoside	Significantly Suppressed

Table 3: Effect of Cantleyoside on Apoptosis and Mitochondrial Function in HFLS-RA

Parameter	Treatment Group	Observation
Apoptosis (TUNEL & Hoechst)	Cantleyoside	Increased number of positive cells
Bax/Bcl-2 Ratio	Cantleyoside	Increased
Mitochondrial Membrane Potential	Cantleyoside	Decreased
Reactive Oxygen Species (ROS)	Cantleyoside	Increased
Oxygen Consumption Rate (OCR)	Cantleyoside	Reduced
Extracellular Acidification Rate (ECAR)	Cantleyoside	Reduced

Experimental Protocols

Detailed methodologies for key experiments to investigate the effects of Cantleyoside on HFLS-RA are provided below.

Cell Culture and Treatment

• Cell Line: Human Fibroblast-Like Synoviocytes from patients with Rheumatoid Arthritis (HFLS-RA).

• Culture Medium: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: 37°C in a humidified atmosphere with 5% CO2.

• Cantleyoside Preparation: Dissolve Cantleyoside in a suitable solvent (e.g., DMSO) to prepare a stock solution. Further dilute the stock solution in culture medium to achieve the desired final concentrations for treatment. Ensure the final solvent concentration does not exceed a non-toxic level (typically <0.1%).

Cell Viability Assay (CCK-8 Assay)

• Objective: To determine the cytotoxic effect of Cantleyoside on HFLS-RA cells.

• Procedure:

  • Seed HFLS-RA cells in a 96-well plate at a density of 5 x 10³ cells/well and allow them to adhere overnight.

  • Replace the medium with fresh medium containing various concentrations of Cantleyoside. Include a vehicle control group.

  • Incubate the cells for the desired time points (e.g., 24, 48, 72 hours).

  • Add 10 µL of CCK-8 solution to each well and incubate for 1-4 hours at 37°C.

  • Measure the absorbance at 450 nm using a microplate reader.

  • Calculate cell viability as a percentage of the vehicle control.

Measurement of Cytokines and MMPs (ELISA)

• Objective: To quantify the levels of pro-inflammatory cytokines and MMPs secreted by HFLS-RA cells.

• Procedure:

  • Seed HFLS-RA cells in a 6-well plate and treat with Cantleyoside as described above.

  • Collect the cell culture supernatants at the end of the treatment period.

  • Centrifuge the supernatants to remove any cellular debris.

  • Perform Enzyme-Linked Immunosorbent Assays (ELISAs) for specific molecules (e.g., TNF-α, IL-6, IL-1β, MMP-3) using commercially available kits according to the manufacturer's instructions.

Apoptosis Assays (TUNEL and Hoechst Staining)

• Objective: To detect and quantify apoptosis in HFLS-RA cells.

• Procedure:

  • Grow HFLS-RA cells on glass coverslips in a 24-well plate and treat with Cantleyoside.

  • For TUNEL Staining:

    • Fix the cells with 4% paraformaldehyde.

    • Permeabilize the cells with 0.1% Triton X-100.

    • Perform the TUNEL assay using a commercial kit according to the manufacturer's protocol to label DNA strand breaks.

  • For Hoechst Staining:

    • Fix the cells as above.

    • Stain the cells with Hoechst 33342 solution to visualize nuclear morphology.

  • Mount the coverslips on microscope slides and visualize using a fluorescence microscope. Apoptotic cells will exhibit condensed or fragmented nuclei.

Western Blot Analysis

• Objective: To determine the expression levels of proteins involved in the AMPK/Sirt 1/NF-κB signaling pathway.

• Procedure:

  • Treat HFLS-RA cells with Cantleyoside and lyse the cells to extract total protein.

  • Determine protein concentration using a BCA assay.

  • Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST.

  • Incubate the membrane with primary antibodies against target proteins (e.g., p-AMPK, AMPK, Sirt 1, p-NF-κB p65, NF-κB p65, IκBα, Bax, Bcl-2, and a loading control like β-actin or GAPDH).

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) system and quantify the band intensities.

Visualizations

Signaling Pathway of Cantleyoside in HFLS-RA

Caption: Signaling pathway of Cantleyoside in HFLS-RA cells.

Experimental Workflow for In Vitro Evaluation of Cantleyoside

Caption: General workflow for in vitro studies of Cantleyoside.

In Vivo Studies

Based on the conducted literature search, no in vivo studies using animal models of rheumatoid arthritis to evaluate the efficacy of Cantleyoside have been identified. Future research should focus on translating the promising in vitro findings to in vivo models of RA to assess the therapeutic potential of Cantleyoside in a physiological setting.

Conclusion

Cantleyoside presents a compelling profile as a potential therapeutic agent for rheumatoid arthritis. Its ability to induce apoptosis and suppress the production of key inflammatory mediators in HFLS-RA cells through the modulation of the AMPK/Sirt 1/NF-κB pathway highlights its disease-modifying potential. The provided protocols and notes offer a framework for researchers to further investigate and validate the therapeutic utility of Cantleyoside in the context of RA. Further studies, particularly in vivo investigations, are warranted to fully elucidate its efficacy and mechanism of action.

References

• 1. researchgate.net [researchgate.net]
• 2. Nanodrug delivery systems targeting ferroptosis as an innovative therapeutic approach for Rheumatoid Arthritis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Improving Cantleyoside solubility in aqueous solutions

Cantleyoside Solubility Technical Support Center

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and protocols for improving the aqueous solubility of Cantleyoside, an iridoid glycoside.

Frequently Asked Questions (FAQs)

Q1: What is Cantleyoside and why is its solubility a concern?

A1: Cantleyoside is a natural iridoid glycoside found in plants like Dipsacus asper.[1][2][3] Like many complex natural products, it can exhibit poor aqueous solubility, which poses a significant challenge for in vitro and in vivo studies, as well as for developing pharmaceutical formulations. Inadequate solubility can lead to inaccurate experimental results and poor bioavailability.

Q2: What is the reported aqueous solubility of Cantleyoside?

Q3: My Cantleyoside is precipitating when I dilute my DMSO stock solution into an aqueous buffer. What should I do?

A3: This is a common issue known as "crashing out." It occurs when a compound that is highly soluble in an organic solvent (like DMSO) is introduced into an aqueous medium where its solubility is much lower.

Troubleshooting Steps:

• Reduce Final DMSO Concentration: Ensure the final concentration of DMSO in your aqueous solution is as low as possible, typically well below 1% and ideally under 0.1%, to minimize solvent-induced artifacts in biological assays.

• Use an Intermediate Dilution Step: Instead of diluting directly into your final buffer, perform a serial dilution. First, dilute the DMSO stock into a mixture of the aqueous medium and a co-solvent before transferring it to the final aqueous medium.[6]

• Increase Mixing Energy: Vigorously vortex or sonicate the solution immediately after adding the Cantleyoside stock to the aqueous buffer to rapidly disperse the compound and prevent localized high concentrations that favor precipitation.

• Lower Stock Concentration: Preparing a less concentrated DMSO stock solution can sometimes mitigate precipitation upon dilution.[6]

Troubleshooting Guide: Enhancing Cantleyoside Solubility

This section explores common issues and provides systematic approaches to improve the solubility of Cantleyoside in aqueous solutions for experimental use.

Issue 1: Cantleyoside fails to dissolve in a standard aqueous buffer (e.g., PBS pH 7.4).

• Possible Cause: The intrinsic aqueous solubility of Cantleyoside is too low for the desired concentration.

• Solution Strategy: Employ a solubility enhancement technique. The choice of method depends on the requirements of your experiment (e.g., tolerance for organic solvents, required concentration).

The following diagram outlines a decision-making workflow for addressing solubility challenges.

Caption: A decision workflow for troubleshooting Cantleyoside solubility issues.

Solubility Enhancement Techniques & Protocols

Co-Solvent Formulation

Co-solvents are water-miscible organic solvents that increase the solubility of hydrophobic compounds by reducing the polarity of the aqueous medium.[7][8][9] This is a common and effective first-line approach.

Common Co-solvents:

• Polyethylene Glycol (PEG), particularly PEG300 or PEG400[]

• Propylene Glycol[7][]

• Ethanol[7][]

• Glycerin[7][]

Experimental Protocol: Preparing a 1 mg/mL Cantleyoside Solution using a Co-solvent System

• Prepare Stock Solution: Weigh 10 mg of Cantleyoside and dissolve it in 1 mL of DMSO to create a 10 mg/mL stock solution. Use sonication if necessary to ensure complete dissolution.[1]

• Prepare Co-solvent Vehicle: Prepare a vehicle solution consisting of PEG300, Tween-80, and saline. A common formulation is the "TPT" vehicle:

  • 10% DMSO

  • 40% PEG300

  • 5% Tween-80

  • 45% Saline (0.9% NaCl)[1]

• Combine Components: To prepare 1 mL of the final 1 mg/mL solution: a. Start with 400 µL of PEG300 in a sterile microcentrifuge tube. b. Add 100 µL of the 10 mg/mL Cantleyoside DMSO stock and vortex thoroughly. c. Add 50 µL of Tween-80 and vortex again until the solution is clear. d. Add 450 µL of saline to reach the final volume of 1 mL. Vortex until homogeneous.

• Final Check: Visually inspect the solution for any precipitation. If the solution is clear, it is ready for use. A final concentration of ≥ 2.5 mg/mL can be achieved with this method.[1]

Cyclodextrin Complexation

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[11] They can encapsulate poorly soluble molecules, like Cantleyoside, forming inclusion complexes that are water-soluble.[12][13][14] This method is ideal for applications where organic co-solvents must be avoided.

Common Cyclodextrins:

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Sulfobutylether-β-cyclodextrin (SBE-β-CD)[1]

Experimental Protocol: Preparing a 1 mg/mL Cantleyoside Solution using SBE-β-CD

• Prepare SBE-β-CD Solution: Prepare a 20% (w/v) solution of SBE-β-CD in saline or your desired aqueous buffer. Stir until fully dissolved. Gentle warming may be required.

• Prepare Stock Solution: Prepare a 10 mg/mL stock solution of Cantleyoside in DMSO.

• Formulate the Solution: To prepare 1 mL of the final 1 mg/mL solution: a. Start with 900 µL of the 20% SBE-β-CD solution in a sterile microcentrifuge tube. b. Add 100 µL of the 10 mg/mL Cantleyoside DMSO stock to the SBE-β-CD solution. c. Vortex vigorously for 2-5 minutes to facilitate the formation of the inclusion complex. d. Incubate at room temperature for 1-2 hours, with intermittent vortexing.

• Final Check: Centrifuge the solution at high speed (e.g., >10,000 x g) for 10 minutes to pellet any undissolved compound. A clear supernatant indicates successful solubilization. This method has been shown to yield clear solutions of at least 2.5 mg/mL.[1]

pH Adjustment

For compounds with ionizable functional groups, adjusting the pH of the solution can significantly increase solubility.[][15][16] Weakly acidic compounds become more soluble at a pH above their pKa, while weakly basic compounds are more soluble below their pKa.[6] While the specific pKa of Cantleyoside is not readily published, its structure contains ester and ether linkages that could be susceptible to hydrolysis at extreme pH values. Therefore, this method should be approached with caution and stability should be assessed.

Experimental Protocol: pH-Dependent Solubility Assessment

• Prepare Buffers: Prepare a series of buffers with different pH values (e.g., pH 4.0, 6.0, 7.4, 8.0, 9.0).

• Add Compound: Add a known excess amount of solid Cantleyoside to a fixed volume of each buffer in separate vials.

• Equilibrate: Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.

• Separate and Quantify: Centrifuge or filter the samples to remove undissolved solid.

• Analyze: Measure the concentration of Cantleyoside in the clear supernatant using a suitable analytical method (e.g., HPLC-UV).

• Determine Optimal pH: Plot solubility versus pH to identify the pH range where solubility is maximized. Ensure the compound remains stable at this pH for the duration of your experiment.

Data Summary and Comparison

The following table compares the different solubility enhancement techniques based on common experimental parameters.

Technique	Vehicle Composition	Max Achievable Conc. (Reported)	Advantages	Disadvantages
Co-Solvents	10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.5 mg/mL[1]	Simple, cost-effective, widely used.[17]	Potential for solvent toxicity/artifacts in biological assays.
Cyclodextrins	10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 2.5 mg/mL[1]	Low toxicity, suitable for in vivo use, can improve stability.[12]	More expensive, can be limited by complex stoichiometry.[6]
pH Adjustment	Aqueous Buffers (various pH)	Compound-specific	Very simple and inexpensive for ionizable compounds.[]	Only effective for ionizable compounds; risk of chemical instability/degradation.[6]

Visualization of Enhancement Mechanisms

The diagram below illustrates the fundamental principles behind the two primary solubility enhancement strategies.

Caption: Mechanisms of co-solvents and cyclodextrin complexation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Cantleyoside | 32455-46-2 [chemicalbook.com]
• 3. Cantleyoside|CAS 32455-46-2|DC Chemicals [dcchemicals.com]
• 4. CAS # 32455-46-2, Cantleyoside, (1S,4aS,6S,7R,7aS)-6-[[[(2S,3R,4S)-3-Ethenyl-2-(beta-D-glucopyranosyloxy)-3,4-dihydro-4-(2-oxoethyl)-2H-pyran-5-yl]carbonyl]oxy]-1-(beta-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-7-methyl-cyclopenta[c]pyran-4-carboxylic acid methyl ester - chemBlink [chemblink.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. benchchem.com [benchchem.com]
• 7. Cosolvent - Wikipedia [en.wikipedia.org]
• 8. taylorandfrancis.com [taylorandfrancis.com]
• 9. engineerfix.com [engineerfix.com]
• 11. A Study on Solubilization of Poorly Soluble Drugs by Cyclodextrins and Micelles: Complexation and Binding Characteristics of Sulfamethoxazole and Trimethoprim - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Enhancing solubility and stability of poorly soluble drugs. [wisdomlib.org]
• 13. ijpsr.com [ijpsr.com]
• 14. eijppr.com [eijppr.com]
• 15. Effect of pH Modifiers on the Solubility, Dissolution Rate, and Stability of Telmisartan Solid Dispersions Produced by Hot-melt Extrusion Technology - PMC [pmc.ncbi.nlm.nih.gov]
• 16. PH adjustment: Significance and symbolism [wisdomlib.org]
• 17. Co-solvency and anti-solvent method for the solubility enhancement [wisdomlib.org]

Cantleyoside stability under different pH and temperature conditions

This technical support center provides guidance and answers frequently asked questions regarding the stability of cantleyoside under various experimental conditions. The information is intended for researchers, scientists, and professionals in drug development.

Troubleshooting Guide

Issue	Possible Cause	Recommendation
Low recovery of cantleyoside after storage in solution.	Degradation due to improper pH or temperature.	Iridoid glycosides can be susceptible to degradation under strong alkaline, and in some cases, strong acidic conditions. High temperatures can also accelerate degradation. For short-term storage, consider refrigeration (2-8 °C). For long-term storage, freeze at -20 °C or below. Prepare fresh solutions when possible.
Inconsistent results in bioassays.	Cantleyoside degradation during the experiment.	Ensure the pH and temperature of your assay buffer are within a stable range for cantleyoside. If the experiment involves incubation at elevated temperatures (e.g., 37°C), consider evaluating the stability of cantleyoside under those specific conditions for the duration of the assay.
Appearance of unknown peaks in HPLC/UPLC analysis.	Degradation products of cantleyoside.	If new peaks appear over time, it is likely that cantleyoside is degrading. Characterizing these degradation products may be necessary. Consider adjusting storage conditions to minimize degradation.
Precipitation of cantleyoside from solution.	Poor solubility at the tested concentration and solvent system.	Verify the solubility of cantleyoside in your chosen solvent. You may need to adjust the solvent composition or lower the concentration. Gentle warming and sonication can aid in dissolution, but be mindful of potential temperature-induced degradation.

Frequently Asked Questions (FAQs)

Q1: What are the optimal pH and temperature conditions for storing cantleyoside solutions?

A1: While specific stability data for cantleyoside is limited, studies on structurally similar iridoid glycosides provide general guidance. It is recommended to store cantleyoside solutions at a slightly acidic to neutral pH (around pH 6-7) and at low temperatures. For short-term storage (a few days), refrigeration at 2-8 °C is advisable. For long-term storage, freezing at -20 °C or below is recommended to minimize degradation.

Q2: How does temperature affect the stability of cantleyoside?

A2: Elevated temperatures can significantly accelerate the degradation of iridoid glycosides. Some related compounds have shown stability at room temperature for short periods, but significant degradation can occur at temperatures of 40°C and above.[1][2] It is crucial to avoid exposing cantleyoside solutions to high temperatures for extended periods.

Q3: Is cantleyoside stable in acidic and alkaline solutions?

A3: Based on studies of other iridoid glycosides, cantleyoside is expected to be relatively stable in neutral and mildly acidic conditions. However, strong alkaline solutions can cause hydrolysis of the glycosidic bond and other structural rearrangements, leading to degradation.[1][3] Some iridoid glycosides also show instability in strongly acidic conditions (e.g., pH 1.2-2.0), which can be relevant for oral bioavailability studies.[4]

Q4: What analytical methods are suitable for monitoring cantleyoside stability?

A4: High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC) are the most common and reliable methods for assessing the stability of cantleyoside.[1][3] These techniques allow for the separation and quantification of the parent compound and any potential degradation products.

Q5: Are there any known degradation pathways for cantleyoside?

A5: While specific degradation pathways for cantleyoside have not been extensively reported, iridoid glycosides can undergo hydrolysis under certain pH and temperature conditions. This typically involves the cleavage of the glycosidic bond, separating the sugar moiety from the aglycone core. Other reactions, such as epimerization or rearrangement of the iridoid skeleton, may also occur.

Stability Data of Related Iridoid Glycosides

Table 1: Effect of Temperature on the Stability of Iridoid Glycosides in Water (30 hours)

Compound	20 °C (% Remaining)	40 °C (% Remaining)	60 °C (% Remaining)	80 °C (% Remaining)
Ulmoidoside B	~100	~95	~85	~60
Ulmoidoside D	~100	~90	~70	~40

Data adapted from a study on iridoid glycosides from Eucommia ulmoides.[1]

Table 2: Effect of pH on the Stability of Aucubin at 37 °C

pH	Degradation Half-life (hours)
1.2	5.1
1.6	5.8
2.0	14.8

Data from a pharmacokinetic study of aucubin.[4]

Experimental Protocols

Protocol 1: General Procedure for Evaluating the Effect of Temperature on Cantleyoside Stability

• Preparation of Cantleyoside Solution: Prepare a stock solution of cantleyoside in a suitable solvent (e.g., methanol or water) at a known concentration.

• Sample Aliquoting: Aliquot the stock solution into several vials to avoid repeated freeze-thaw cycles.

• Incubation: Place the vials in incubators or water baths set to the desired temperatures (e.g., 4 °C, 25 °C, 40 °C, 60 °C).

• Time Points: At specified time intervals (e.g., 0, 6, 12, 24, 48 hours), remove one vial from each temperature.

• Sample Analysis: Immediately analyze the samples by a validated HPLC or UPLC method to determine the concentration of cantleyoside remaining.

• Data Analysis: Plot the percentage of cantleyoside remaining against time for each temperature to determine the degradation kinetics.

Protocol 2: General Procedure for Evaluating the Effect of pH on Cantleyoside Stability

• Buffer Preparation: Prepare a series of buffers with different pH values (e.g., pH 2, 4, 7, 9, 12).

• Sample Preparation: Add a small volume of a concentrated cantleyoside stock solution to each buffer to achieve the desired final concentration.

• Incubation: Incubate the solutions at a constant temperature (e.g., 25 °C or 37 °C).

• Time Points: At predetermined time points, withdraw an aliquot from each pH solution.

• Sample Quenching (if necessary): Neutralize the aliquot if the pH is extreme to prevent further degradation before analysis.

• Sample Analysis: Analyze the samples using a validated HPLC or UPLC method.

• Data Analysis: Plot the percentage of cantleyoside remaining against time for each pH to determine the stability profile.

Visualizations

Caption: Experimental workflow for assessing cantleyoside stability.

References

• 1. Quantitative Analysis and Stability Study on Iridoid Glycosides from Seed Meal of Eucommia ulmoides Oliver - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lipid Nanoparticles Loaded with Iridoid Glycosides: Development and Optimization Using Experimental Factorial Design - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Pharmacokinetic study of an iridoid glucoside: aucubin - PubMed [pubmed.ncbi.nlm.nih.gov]

Cantleyoside Degradation and Identification: A Technical Resource

This technical support center provides researchers, scientists, and drug development professionals with essential guidance on investigating the degradation products of cantleyoside. The following information, presented in a question-and-answer format, addresses common challenges and outlines robust experimental strategies.

Frequently Asked Questions (FAQs)

Q1: What are the likely degradation pathways for cantleyoside under experimental conditions?

While specific degradation pathways for cantleyoside are not extensively documented in publicly available literature, based on the known stability of other iridoid glycosides, two primary degradation routes can be anticipated:

• Hydrolysis of the Glycosidic Bond: The O-glycosidic bond linking the sugar moiety to the aglycone is susceptible to cleavage, particularly under acidic conditions. This would release the glucose molecule and the cantleyoside aglycone.

• Ester Hydrolysis: Cantleyoside possesses ester functionalities which are prone to hydrolysis under both acidic and, more significantly, alkaline (basic) conditions. This would result in the formation of a carboxylic acid and an alcohol. For instance, some iridoid glycosides are known to be stable in acidic to neutral pH but readily degrade in strong alkaline solutions.[1][2]

Q2: What analytical techniques are most suitable for identifying cantleyoside and its degradation products?

For the analysis of cantleyoside and its potential degradation products, high-performance liquid chromatography (HPLC) or ultra-performance liquid chromatography (UPLC) coupled with mass spectrometry (MS) and a photodiode array (PDA) detector is the recommended approach.[1][2]

• HPLC/UPLC: These techniques are essential for separating the parent compound from its degradation products in a sample mixture.

• PDA Detector: This allows for the initial detection of compounds and can provide some structural information based on their UV-Vis absorption spectra.

• Mass Spectrometry (MS): This is crucial for determining the molecular weights of the parent drug and its degradation products. Tandem MS (MS/MS) experiments can provide fragmentation patterns that are vital for structural elucidation.[3][4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For definitive structural confirmation of isolated degradation products, NMR spectroscopy is indispensable.[1]

Troubleshooting Guide

Problem 1: I am not observing any degradation of cantleyoside in my forced degradation study.

• Cause: The stress conditions may not be harsh enough. Iridoid glycosides can be relatively stable under certain conditions.

• Solution:

  • Increase Stressor Concentration: For acid and base hydrolysis, increase the molarity of the acid (e.g., HCl) or base (e.g., NaOH).

  • Elevate Temperature: Increase the temperature of the incubation. Many iridoid glycosides show increased degradation at higher temperatures (e.g., 60-80°C).[1][2]

  • Extend Exposure Time: Increase the duration of the stress test.

  • Combine Stressors: Consider a combination of stressors, such as elevated temperature with acidic or basic conditions.

Problem 2: My chromatogram shows poor separation of cantleyoside from its degradation products.

• Cause: The chromatographic method is not optimized for the mixture of compounds.

• Solution:

  • Gradient Optimization: Adjust the mobile phase gradient profile. A shallower gradient can improve the resolution of closely eluting peaks.

  • Column Chemistry: Experiment with different stationary phases. A C18 column is a good starting point, but other chemistries (e.g., phenyl-hexyl, polar-embedded) may provide better selectivity.

  • Mobile Phase Modifiers: Alter the pH of the mobile phase or try different organic modifiers (e.g., acetonitrile vs. methanol).

  • Flow Rate and Temperature: Optimize the column temperature and mobile phase flow rate to enhance separation efficiency.

Problem 3: I am having difficulty elucidating the structure of a suspected degradation product from its mass spectrum.

• Cause: The MS data alone may be insufficient for complete structural determination.

• Solution:

  • High-Resolution Mass Spectrometry (HRMS): Use HRMS to obtain an accurate mass measurement, which allows for the determination of the elemental composition.

  • MS/MS Fragmentation Analysis: Carefully analyze the fragmentation pattern. Look for characteristic losses, such as the sugar moiety (glucose, 162 Da) or water (18 Da). The fragmentation of the aglycone can provide clues about its core structure.[3][4]

  • Isolation and NMR Analysis: If the degradation product is present in sufficient quantity, isolate it using preparative HPLC and perform 1D and 2D NMR experiments (¹H, ¹³C, COSY, HSQC, HMBC) for unambiguous structure elucidation.[1]

Experimental Protocols

Forced Degradation Study of Cantleyoside

This protocol outlines a general procedure for conducting a forced degradation study on cantleyoside to identify potential degradation products.

Materials:

• Cantleyoside reference standard

• Hydrochloric acid (HCl) solutions (0.1 M, 1 M)

• Sodium hydroxide (NaOH) solutions (0.1 M, 1 M)

• Hydrogen peroxide (H₂O₂) solution (3%, 30%)

• Methanol (HPLC grade)

• Water (HPLC grade)

• UPLC/HPLC system with PDA and MS detectors

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of cantleyoside in methanol or a suitable solvent at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with 0.1 M and 1 M HCl separately. Incubate at room temperature and an elevated temperature (e.g., 60°C) for specified time points (e.g., 2, 4, 8, 24 hours).

  • Base Hydrolysis: Mix the stock solution with 0.1 M and 1 M NaOH separately. Incubate at room temperature for specified time points. Neutralize the samples with an equivalent amount of HCl before analysis.

  • Oxidative Degradation: Mix the stock solution with 3% and 30% H₂O₂ separately. Keep the samples at room temperature, protected from light, for specified time points.

  • Thermal Degradation: Store the solid cantleyoside and the stock solution at an elevated temperature (e.g., 80°C) for a specified duration.

  • Photolytic Degradation: Expose the stock solution to UV light (e.g., 254 nm) and visible light for a defined period.

• Sample Analysis: At each time point, withdraw an aliquot of the stressed sample, dilute it to an appropriate concentration with the mobile phase, and analyze it using a validated stability-indicating UPLC/HPLC-MS method.

• Data Analysis: Compare the chromatograms of the stressed samples with that of an unstressed control sample to identify new peaks corresponding to degradation products. Analyze the MS and MS/MS data to propose structures for the degradation products.

Quantitative Data Summary

While specific quantitative data for cantleyoside degradation is not available, the following table illustrates how to present such data from a hypothetical stability study of an iridoid glycoside.

Stress Condition	Temperature (°C)	Time (h)	Cantleyoside Remaining (%)	Degradation Product 1 (%)	Degradation Product 2 (%)
0.1 M HCl	60	24	85.2	10.5	4.3
0.1 M NaOH	25	8	65.7	28.1	6.2
3% H₂O₂	25	24	92.1	5.8	2.1
Heat (solid)	80	48	98.5	Not Detected	1.5

Visualizations

Caption: Experimental workflow for a forced degradation study of cantleyoside.

Caption: Hypothetical degradation pathways for cantleyoside.

Caption: Signaling pathway influenced by cantleyoside.

References

• 1. Quantitative Analysis and Stability Study on Iridoid Glycosides from Seed Meal of Eucommia ulmoides Oliver - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Fragmentation study of iridoid glucosides through positive and negative electrospray ionization, collision-induced dissociation and tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Studies of iridoid glycosides using liquid chromatography/electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

How to prevent Cantleyoside degradation in solution

This technical support center provides guidance for researchers, scientists, and drug development professionals on how to prevent the degradation of Cantleyoside in solution. The information is presented in a question-and-answer format to directly address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is Cantleyoside and why is its stability in solution a concern?

Cantleyoside is a natural iridoid glycoside. Like many natural products, its chemical structure can be susceptible to degradation under various experimental and storage conditions. Ensuring its stability is crucial for obtaining accurate and reproducible results in research and for maintaining its therapeutic efficacy in drug development.

Q2: What are the primary factors that can cause Cantleyoside degradation in solution?

Based on studies of iridoid glycosides, the primary factors influencing stability are:

• pH: Both strongly acidic and alkaline conditions can lead to the hydrolysis of the glycosidic bond.

• Temperature: Elevated temperatures can accelerate degradation reactions.[1][2]

• Enzymes: The presence of enzymes like β-glucosidases can specifically cleave the glycosidic linkage.

• Light: Exposure to light, particularly UV, can potentially induce photolytic degradation.

• Oxidizing agents: Reactive oxygen species can lead to oxidative degradation of the molecule.

Q3: How can I prepare a stable stock solution of Cantleyoside?

For optimal stability, it is recommended to prepare stock solutions of Cantleyoside and store them at low temperatures. According to supplier recommendations, stock solutions can be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[3] It is advisable to prepare concentrated stock solutions in a suitable solvent like DMSO and then make fresh dilutions in aqueous buffers for immediate use in experiments.

Q4: What are the visible signs of Cantleyoside degradation?

Visual inspection may not always reveal degradation, as degradation products can be colorless. Common signs of instability in solutions include precipitation or a change in color or clarity.[4] However, the most reliable way to assess degradation is through analytical techniques like High-Performance Liquid Chromatography (HPLC) or Ultra-Performance Liquid Chromatography (UPLC), which can separate and quantify the parent compound and its degradation products.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Loss of biological activity in my experiment.	Cantleyoside may have degraded in the experimental buffer.	Prepare fresh dilutions of Cantleyoside from a frozen stock solution immediately before each experiment. Ensure the pH of your buffer is near neutral and avoid prolonged incubation at high temperatures.
Inconsistent results between experimental replicates.	Inconsistent storage or handling of Cantleyoside solutions.	Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles. Use a consistent protocol for preparing working solutions.
Appearance of unknown peaks in my analytical chromatogram.	Degradation of Cantleyoside.	Conduct a forced degradation study (see Experimental Protocols section) to identify potential degradation products and establish a degradation profile under your experimental conditions.

Experimental Protocols

Protocol 1: Preparation of Cantleyoside Stock Solution

• Weighing: Accurately weigh the desired amount of Cantleyoside powder using an analytical balance.

• Dissolution: Dissolve the powder in an appropriate volume of anhydrous dimethyl sulfoxide (DMSO) to achieve the desired stock concentration (e.g., 10 mM).

• Mixing: Gently vortex or sonicate the solution to ensure complete dissolution.

• Aliquoting and Storage: Aliquot the stock solution into small, single-use, light-protected vials. Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term storage (up to 1 month).[3]

Protocol 2: Assessment of Cantleyoside Stability in Aqueous Buffers

This protocol outlines a basic experiment to assess the stability of Cantleyoside in a specific buffer at a given temperature.

• Preparation of Working Solution: Prepare a fresh working solution of Cantleyoside (e.g., 100 µM) by diluting the DMSO stock solution into the desired aqueous buffer (e.g., phosphate-buffered saline, pH 7.4). The final concentration of DMSO should be kept low (typically <0.5%) to minimize its potential effects.

• Incubation: Incubate the working solution at the desired temperature (e.g., 37°C).

• Time-Point Sampling: At various time points (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot of the solution.

• Sample Quenching and Storage: Immediately quench any potential degradation by adding an equal volume of cold acetonitrile or methanol. Store the samples at -20°C until analysis.

• Analytical Quantification: Analyze the samples using a validated UPLC or HPLC method to quantify the remaining concentration of Cantleyoside at each time point.

Protocol 3: Forced Degradation Study

Forced degradation studies are essential for understanding the intrinsic stability of a molecule and identifying potential degradation products.[5][6][7][8]

• Acid Hydrolysis: Incubate a solution of Cantleyoside in 0.1 M HCl at a controlled temperature (e.g., 60°C).

• Base Hydrolysis: Incubate a solution of Cantleyoside in 0.1 M NaOH at a controlled temperature (e.g., 60°C).

• Oxidative Degradation: Treat a solution of Cantleyoside with 3% hydrogen peroxide (H₂O₂) at room temperature.

• Thermal Degradation: Expose a solid sample or a solution of Cantleyoside to elevated temperatures (e.g., 80°C).

• Photolytic Degradation: Expose a solution of Cantleyoside to a light source that emits both UV and visible light.

• Analysis: At appropriate time points, analyze the stressed samples by UPLC-MS/MS to identify and characterize the degradation products.

Data Presentation

Table 1: Hypothetical Stability of Cantleyoside in Different Buffers at 37°C over 24 hours

Buffer (pH)	% Cantleyoside Remaining at 4h	% Cantleyoside Remaining at 8h	% Cantleyoside Remaining at 24h
Acetate (pH 4.0)	95%	88%	75%
Phosphate (pH 7.4)	99%	97%	92%
Carbonate (pH 10.0)	92%	81%	65%

Note: This table presents hypothetical data for illustrative purposes. Actual stability will depend on the specific experimental conditions.

Visualizations

Caption: Potential degradation pathway of Cantleyoside via hydrolysis.

Caption: General workflow for assessing Cantleyoside stability.

Caption: Troubleshooting logic for experiments involving Cantleyoside.

References

• 1. Role of plant β-glucosidases in the dual defense system of iridoid glycosides and their hydrolyzing enzymes in Plantago lanceolata and Plantago major - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Iridoids: Research Advances in Their Phytochemistry, Biological Activities, and Pharmacokinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The hydrolyzed products of iridoid glycoside with β-glucosidase treatment exert anti-proliferative effects through suppression of STAT3 activation and STAT3-regulated gene products in several human cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ajrconline.org [ajrconline.org]
• 5. lubrizolcdmo.com [lubrizolcdmo.com]
• 6. asianjpr.com [asianjpr.com]
• 7. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 8. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Cantleyoside for Anti-inflammatory Effects

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing Cantleyoside concentration for its anti-inflammatory effects. This resource includes detailed experimental protocols, troubleshooting guides, and frequently asked questions (FAQs) to facilitate smooth and successful experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of Cantleyoside's anti-inflammatory action?

A1: Cantleyoside exerts its anti-inflammatory effects primarily through the activation of the AMPK/Sirt 1/NF-κB signaling pathway. This activation leads to the suppression of pro-inflammatory cytokines and mediators.[1]

Q2: What is a suitable starting concentration range for Cantleyoside in in vitro experiments?

A2: Based on available studies, a concentration range of 10 µM to 100 µM is a reasonable starting point for investigating the anti-inflammatory effects of Cantleyoside in cell-based assays. However, it is crucial to perform a dose-response experiment to determine the optimal concentration for your specific cell type and experimental conditions.

Q3: Is Cantleyoside cytotoxic at its effective anti-inflammatory concentrations?

A3: It is essential to assess the cytotoxicity of Cantleyoside in your chosen cell line. A CCK-8 assay is a reliable method for this purpose. Generally, an effective therapeutic agent should exhibit low cytotoxicity at concentrations where it shows significant anti-inflammatory activity.

Q4: How can I measure the anti-inflammatory effects of Cantleyoside?

A4: The anti-inflammatory effects of Cantleyoside can be quantified by measuring the levels of key pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6 using an Enzyme-Linked Immunosorbent Assay (ELISA). A significant reduction in the secretion of these cytokines in the presence of Cantleyoside indicates an anti-inflammatory effect.

Q5: Which signaling pathways, other than NF-κB, might be involved in Cantleyoside's anti-inflammatory activity?

A5: While the primary established pathway is AMPK/Sirt 1/NF-κB, other key inflammatory signaling pathways such as the Mitogen-Activated Protein Kinase (MAPK) and Signal Transducer and Activator of Transcription 3 (STAT3) pathways are often implicated in inflammation. Further research is needed to determine the direct effects of Cantleyoside on these pathways.

Data Presentation: Dose-Response of Cantleyoside

The following tables summarize the dose-dependent inhibitory effects of Cantleyoside on the production of key pro-inflammatory cytokines.

Table 1: Effect of Cantleyoside on TNF-α Production

Cantleyoside Concentration (µM)	Inhibition of TNF-α (%)
10	Data not available
25	Data not available
50	Data not available
100	Data not available

Table 2: Effect of Cantleyoside on IL-1β Production

Cantleyoside Concentration (µM)	Inhibition of IL-1β (%)
10	Data not available
25	Data not available
50	Data not available
100	Data not available

Table 3: Effect of Cantleyoside on IL-6 Production

Cantleyoside Concentration (µM)	Inhibition of IL-6 (%)
10	Data not available
25	Data not available
50	Data not available
100	Data not available

Note: Specific quantitative data for the dose-dependent inhibition of TNF-α, IL-1β, and IL-6 by Cantleyoside is not currently available in the searched literature. Researchers are encouraged to perform dose-response experiments to generate this data for their specific experimental setup.

Experimental Protocols & Troubleshooting

Cell Culture: Human Fibroblast-Like Synoviocytes (HFLS)

Protocol:

• Thawing Cells:

  • Thaw cryopreserved HFLS vials rapidly in a 37°C water bath.[2]

  • Transfer the thawed cell suspension to a sterile centrifuge tube containing pre-warmed Synoviocyte Growth Medium.

  • Centrifuge at 220 x g for 5 minutes.

  • Aspirate the supernatant and resuspend the cell pellet in fresh growth medium.

• Cell Seeding:

  • Plate the cells in T-75 flasks at a density of 7,000-10,000 cells/cm².

  • Incubate at 37°C in a humidified atmosphere with 5% CO₂.

• Medium Change:

  • Change the medium every 2-3 days.

• Subculturing:

  • When cells reach 80% confluency, wash with sterile PBS.

  • Add Trypsin/EDTA solution and incubate for 2-5 minutes at 37°C.

  • Neutralize the trypsin with Trypsin Inhibitor Solution and centrifuge the cells.

  • Resuspend the cell pellet in fresh growth medium and re-plate at the desired density.

Troubleshooting:

Issue	Possible Cause	Solution
Low Cell Viability After Thawing	Slow thawing; osmotic shock.	Thaw vials quickly; add pre-warmed medium to the cell suspension dropwise.[2]
Cells Not Attaching	Incorrect flask coating; over-trypsinization.	Use flasks coated with an appropriate matrix; reduce trypsinization time.[2]
Slow Cell Growth	Low seeding density; incorrect medium.	Increase seeding density; use the recommended Synoviocyte Growth Medium.[3]
Contamination	Poor aseptic technique.	Strictly follow aseptic techniques; regularly clean the incubator and biosafety cabinet.[4]

Induction of Inflammation with Lipopolysaccharide (LPS)

Protocol:

• Seed HFLS or RAW 264.7 macrophages in 96-well plates at a density of 1-2 x 10⁵ cells/well and incubate overnight.

• The following day, replace the medium with fresh medium containing the desired concentrations of Cantleyoside.

• Pre-incubate the cells with Cantleyoside for 1-2 hours.

• Add LPS to a final concentration of 1 µg/mL to induce inflammation.

• Incubate for the desired time period (e.g., 24 hours) before collecting the supernatant for cytokine analysis.

Troubleshooting:

Issue	Possible Cause	Solution
No Inflammatory Response	Inactive LPS; low cell density.	Use a fresh stock of LPS and ensure it is properly stored; optimize cell seeding density.
High Variability Between Wells	Uneven cell seeding; pipetting errors.	Ensure a homogenous cell suspension before seeding; use calibrated pipettes and proper technique.
Cell Death	High concentration of LPS or test compound.	Perform a cytotoxicity assay to determine the optimal non-toxic concentrations.

Cytotoxicity Assay (CCK-8)

Protocol:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.[5]

• Add various concentrations of Cantleyoside to the wells and incubate for the desired exposure time (e.g., 24, 48 hours).

• Add 10 µL of CCK-8 solution to each well.[5]

• Incubate the plate for 1-4 hours at 37°C.[5]

• Measure the absorbance at 450 nm using a microplate reader.[5]

Troubleshooting:

Issue	Possible Cause	Solution
High Background Absorbance	Contaminated medium or CCK-8 reagent.	Use fresh, sterile medium and reagents; run a blank control with medium and CCK-8 only.
Low Signal	Low cell number; insufficient incubation time.	Increase the initial cell seeding density; optimize the CCK-8 incubation time (up to 4 hours).
High Variability	Bubbles in wells; uneven cell distribution.	Be careful not to introduce bubbles when adding reagents; ensure even cell seeding.[6]

Cytokine Measurement (ELISA)

Protocol:

• Coat a 96-well plate with the capture antibody overnight at 4°C.

• Wash the plate with wash buffer (e.g., PBS with 0.05% Tween 20).

• Block the plate with a blocking buffer (e.g., 1% BSA in PBS) for 1-2 hours at room temperature.

• Add cell culture supernatants and standards to the wells and incubate for 2 hours at room temperature.

• Wash the plate and add the detection antibody. Incubate for 1-2 hours at room temperature.

• Wash the plate and add the enzyme-conjugated secondary antibody (e.g., Streptavidin-HRP). Incubate for 20-30 minutes at room temperature.

• Wash the plate and add the substrate solution (e.g., TMB).

• Stop the reaction with a stop solution (e.g., 2N H₂SO₄) and read the absorbance at 450 nm.

Troubleshooting:

Issue	Possible Cause	Solution
No Signal	Inactive reagents; incorrect antibody pairing.	Use fresh reagents and store them properly; ensure the capture and detection antibodies are a matched pair.
High Background	Insufficient washing; high antibody concentration.	Increase the number and duration of wash steps; optimize antibody concentrations.[7]
Poor Standard Curve	Pipetting errors; degraded standard.	Use calibrated pipettes; prepare fresh standards for each assay.

Protein Expression Analysis (Western Blot)

Protocol:

• Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a BCA or Bradford assay.

• Denature the protein samples by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE.

• Transfer the proteins to a PVDF or nitrocellulose membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane with TBST and detect the protein bands using an ECL substrate.

Troubleshooting:

Issue	Possible Cause	Solution
No or Weak Signal	Low protein expression; insufficient antibody concentration.	Load more protein; increase primary antibody concentration or incubation time.[8]
High Background	Insufficient blocking; high antibody concentration.	Increase blocking time or change blocking agent; optimize antibody concentrations.[8]
Non-specific Bands	Antibody cross-reactivity; protein degradation.	Use a more specific primary antibody; ensure protease inhibitors are added to the lysis buffer.

Signaling Pathways and Experimental Workflows

Cantleyoside Experimental Workflow

Caption: Experimental workflow for investigating Cantleyoside's anti-inflammatory effects.

NF-κB Signaling Pathway

Caption: Cantleyoside inhibits the NF-κB signaling pathway.

MAPK Signaling Pathway

Caption: General MAPK signaling pathway in inflammation.

STAT3 Signaling Pathway

References

• 1. researchgate.net [researchgate.net]
• 2. Primary Cell Culture Support—Troubleshooting | Thermo Fisher Scientific - US [thermofisher.com]
• 3. researchgate.net [researchgate.net]
• 4. promocell.com [promocell.com]
• 5. abpbio.com [abpbio.com]
• 6. apexbt.com [apexbt.com]
• 7. ウェスタンブロッティング トラブルシューティング | Thermo Fisher Scientific - JP [thermofisher.com]
• 8. Western Blotting Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]

Technical Support Center: Overcoming Batch-to-Batch Variability of Cantleyoside Extracts

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address and overcome batch-to-batch variability in Cantleyoside extracts.

Frequently Asked Questions (FAQs)

Q1: What is Cantleyoside and why is it of research interest?

A1: Cantleyoside is an iridoid glycoside, a type of monoterpenoid, primarily isolated from plants of the Pterocephalus genus, such as Pterocephalus hookeri (C. B. Clarke) Höeck.[1][2][3][4] It is of significant research interest due to its potential therapeutic properties, including anti-inflammatory and pro-apoptotic effects.[1] Research has shown that Cantleyoside can activate the AMPK/Sirt 1/NF-κB signaling pathway, suggesting its potential in treating conditions like rheumatoid arthritis.[1]

Q2: What are the primary causes of batch-to-batch variability in Cantleyoside extracts?

A2: Batch-to-batch variability in botanical extracts like those containing Cantleyoside is a common challenge. The primary sources of this variability can be categorized as follows:

• Raw Material Variation:

  • Genetic Diversity: Different populations or chemotypes of Pterocephalus hookeri can have varying levels of Cantleyoside.

  • Environmental Factors: Climate, soil composition, altitude, and harvest time significantly impact the phytochemical profile of the plant.

  • Post-Harvest Handling: Storage conditions and duration of the raw plant material can lead to degradation of active compounds.

• Extraction and Processing Parameters:

  • Extraction Method: The choice of extraction technique (e.g., maceration, reflux, ultrasound-assisted extraction) can yield different efficiencies and phytochemical profiles.

  • Solvent Selection: The type of solvent, its polarity, and concentration (e.g., ethanol/water ratio) are critical for selectively extracting Cantleyoside.

  • Processing Conditions: Parameters such as temperature, extraction time, and solvent-to-solid ratio can significantly influence the final extract composition.

  • Drying and Concentration: The methods used to dry the extract can affect the stability of thermolabile compounds like Cantleyoside.

Q3: How can I minimize variability starting from the raw material?

A3: To minimize variability from the raw material, it is crucial to establish strict quality control measures:

• Botanical Authentication: Ensure the correct plant species and part (e.g., roots, whole plant) are used.

• Standardized Harvesting: Define a specific harvesting time and protocol based on when Cantleyoside content is highest.

• Controlled Post-Harvest Processing: Implement standardized drying and storage conditions (e.g., temperature, humidity, light exposure) to prevent degradation.

• Phytochemical Fingerprinting: Use analytical techniques like High-Performance Liquid Chromatography (HPLC) to create a chemical fingerprint of the raw material and select batches that meet predefined criteria.

Q4: What are the recommended storage conditions for Cantleyoside extracts?

A4: To ensure the stability of Cantleyoside extracts, they should be stored in a cool, dark, and dry place.[5] Light and high temperatures can degrade iridoid glycosides.[6][7] For long-term storage, keeping the extracts at -20°C or below in airtight containers is recommended. It is also advisable to avoid repeated freeze-thaw cycles.

Troubleshooting Guides

Troubleshooting Low Yield of Cantleyoside

Issue	Possible Cause(s)	Recommended Solution(s)
Low Cantleyoside content in the final extract	Inefficient cell lysis of the plant material.	Ensure the plant material is finely ground to a uniform powder to maximize surface area for solvent penetration.
Suboptimal extraction solvent.	Iridoid glycosides are typically extracted with polar solvents. Experiment with different concentrations of ethanol or methanol in water (e.g., 50-80%). A 70% ethanol solution has been used for extracting iridoids from Pterocephalus hookeri.[8]
Inadequate extraction time or temperature.	Optimize the extraction time and temperature for your chosen method. For maceration, allow for sufficient time (e.g., 24-48 hours). For heat-assisted methods, be cautious of potential degradation of thermolabile compounds.
Degradation of Cantleyoside during extraction.	Avoid prolonged exposure to high temperatures and direct light. Consider using "green" extraction techniques like ultrasound-assisted extraction (UAE) which can be performed at lower temperatures.
Improper solvent-to-solid ratio.	A low solvent-to-solid ratio may result in incomplete extraction. A common starting point is 10:1 to 20:1 (v/w).

Troubleshooting Inconsistent Bioactivity of Extracts

Issue	Possible Cause(s)	Recommended Solution(s)
Variable results in anti-inflammatory bioassays	Inconsistent concentration of Cantleyoside in the extracts.	Standardize the extracts based on the concentration of Cantleyoside using a validated HPLC method before conducting bioassays.
Presence of interfering compounds.	The crude extract contains a complex mixture of compounds.[2][3][4] Consider a fractionation step (e.g., using solid-phase extraction or liquid-liquid partitioning) to enrich the Cantleyoside fraction and remove potential antagonists or compounds that interfere with the assay.
Degradation of Cantleyoside in the extract or assay medium.	Ensure proper storage of extracts. Verify the stability of Cantleyoside under your specific assay conditions (e.g., pH, temperature, incubation time).
Variability in the bioassay itself.	Strictly adhere to the standardized bioassay protocol. Include positive and negative controls in every experiment. Ensure cell lines are from a consistent passage number and are healthy.

HPLC Analysis Troubleshooting for Cantleyoside Quantification

Issue	Possible Cause(s)	Recommended Solution(s)
Poor peak shape (tailing or fronting)	Silanol interactions with the stationary phase.	Use a column with end-capping. Add a small amount of acid (e.g., 0.1% formic acid or phosphoric acid) to the mobile phase to suppress silanol activity.
Column overload.	Reduce the injection volume or dilute the sample.
Column contamination or degradation.	Flush the column with a strong solvent. If the problem persists, replace the guard column or the analytical column.
Inconsistent retention times	Fluctuations in mobile phase composition or flow rate.	Ensure the mobile phase is well-mixed and degassed. Check for leaks in the HPLC system and ensure the pump is functioning correctly.[9]
Temperature fluctuations.	Use a column oven to maintain a constant temperature.[9]
Noisy baseline	Air bubbles in the detector or pump.	Degas the mobile phase and purge the pump.
Contaminated mobile phase or detector cell.	Use high-purity solvents and flush the detector cell.

Data Presentation

Table 1: Comparison of Extraction Methods for Iridoid Glycosides (General Data)

Extraction Method	Solvent	Temperature	Time	Relative Yield	Pros	Cons
Maceration	70% Ethanol	Room Temp.	24-48 h	Moderate	Simple, suitable for thermolabile compounds	Time-consuming, large solvent volume
Reflux Extraction	70% Ethanol	Boiling Point	2-4 h	High	Faster than maceration, efficient	Potential degradation of thermolabile compounds
Ultrasound-Assisted Extraction (UAE)	70% Ethanol	40-60 °C	30-60 min	High	Fast, efficient, reduced solvent consumption	Requires specialized equipment
Pressurized Liquid Extraction (PLE)	Water or Ethanol	100-150 °C	10-20 min	Very High	Very fast, highly efficient, low solvent use	High initial equipment cost, potential for degradation

Note: This table presents generalized data for iridoid glycosides. The optimal method for Cantleyoside should be determined experimentally.

Experimental Protocols

Protocol for Extraction of Cantleyoside from Pterocephalus hookeri

This protocol describes a general procedure for obtaining a Cantleyoside-enriched extract.

a. Materials and Equipment:

• Dried and powdered Pterocephalus hookeri plant material

• 70% Ethanol (v/v) in deionized water

• Orbital shaker or ultrasonic bath

• Filter paper (Whatman No. 1)

• Rotary evaporator

• Freeze-dryer (lyophilizer)

b. Extraction Procedure (Ultrasound-Assisted Extraction):

• Weigh 10 g of powdered plant material and place it in a 250 mL flask.

• Add 200 mL of 70% ethanol (1:20 solid-to-solvent ratio).

• Place the flask in an ultrasonic bath and sonicate at 40°C for 45 minutes.

• Filter the extract through Whatman No. 1 filter paper.

• Collect the filtrate and repeat the extraction process on the residue with fresh solvent to ensure complete extraction.

• Combine the filtrates.

• Concentrate the extract under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C until the ethanol is removed.

• Freeze the remaining aqueous extract and lyophilize to obtain a dry powder.

• Store the dried extract at -20°C in an airtight, light-protected container.

Protocol for Quantification of Cantleyoside by HPLC

a. Materials and Equipment:

• HPLC system with a UV detector

• C18 analytical column (e.g., 4.6 x 250 mm, 5 µm)

• Cantleyoside reference standard

• Acetonitrile (HPLC grade)

• Formic acid (or phosphoric acid)

• Deionized water (HPLC grade)

b. Chromatographic Conditions:

• Mobile Phase: A gradient of A: Water with 0.1% formic acid and B: Acetonitrile with 0.1% formic acid.

• Gradient: Start with 5% B, increase to 30% B over 25 minutes, then to 95% B over 5 minutes, hold for 5 minutes, and return to initial conditions.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 238 nm

• Injection Volume: 10 µL

c. Procedure:

• Prepare a stock solution of the Cantleyoside reference standard (e.g., 1 mg/mL in methanol).

• Create a series of calibration standards by diluting the stock solution.

• Accurately weigh and dissolve the dried Cantleyoside extract in the initial mobile phase composition to a known concentration (e.g., 10 mg/mL).

• Filter all samples and standards through a 0.45 µm syringe filter before injection.

• Inject the standards and samples onto the HPLC system.

• Identify the Cantleyoside peak in the sample chromatogram by comparing the retention time with the reference standard.

• Quantify the amount of Cantleyoside in the extract using the calibration curve generated from the standards.

Protocol for In Vitro Anti-Inflammatory Bioassay (Nitric Oxide Inhibition)

a. Materials and Equipment:

• RAW 264.7 macrophage cell line

• DMEM medium with 10% FBS and 1% penicillin-streptomycin

• Lipopolysaccharide (LPS)

• Griess reagent

• Dexamethasone (positive control)

• 96-well cell culture plates

• CO2 incubator (37°C, 5% CO2)

• Microplate reader

b. Procedure:

• Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10^4 cells/well and incubate for 24 hours.

• Prepare different concentrations of the Cantleyoside extract (standardized to Cantleyoside content) and the positive control (Dexamethasone).

• Remove the old medium from the cells and add fresh medium containing the various concentrations of the extract or Dexamethasone.

• Incubate for 1 hour.

• Stimulate the cells by adding LPS to a final concentration of 1 µg/mL (except for the negative control wells).

• Incubate for another 24 hours.

• After incubation, collect 50 µL of the cell supernatant from each well.

• Add 50 µL of Griess Reagent A to the supernatant, followed by 50 µL of Griess Reagent B.

• Incubate for 10 minutes at room temperature in the dark.

• Measure the absorbance at 540 nm using a microplate reader.

• Calculate the percentage of nitric oxide inhibition compared to the LPS-only treated cells.

Mandatory Visualizations

Caption: Cantleyoside's anti-inflammatory signaling pathway.

Caption: Workflow for consistent extract production and testing.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. [PDF] Traditional uses, phytochemistry, pharmacology, and toxicology of Pterocephalus hookeri (C. B. Clarke) Höeck: a review | Semantic Scholar [semanticscholar.org]
• 3. Traditional uses, phytochemistry, pharmacology, and toxicology of Pterocephalus hookeri (C. B. Clarke) Höeck: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Traditional uses, phytochemistry, pharmacology, and toxicology of Pterocephalus hookeri (C. B. Clarke) Höeck: a review - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. Impact of Storage Conditions on the Stability of Predominant Phenolic Constituents and Antioxidant Activity of Dried Piper betle Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Study on the extraction and stability of total flavonoids from Millettia speciosa Champ - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Influence of extraction methods on stability of flavonoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]

Cell viability issues with high concentrations of Cantleyoside

Welcome to the technical support center for Cantleyoside. This resource provides troubleshooting guidance and answers to frequently asked questions regarding cell viability issues that may arise when using high concentrations of Cantleyoside in your experiments.

Frequently Asked Questions (FAQs)

Q1: We are observing a significant decrease in cell viability and proliferation after treating our cells with high concentrations of Cantleyoside. Is this expected?

A1: Yes, this is an expected outcome. Cantleyoside has been shown to significantly suppress the proliferation of cells, such as human fibroblast-like synoviocytes from rheumatoid arthritis patients (HFLS-RA). This effect is dose-dependent. The observed decrease in cell viability is likely due to the induction of apoptosis, or programmed cell death.

Q2: What is the underlying mechanism for the observed reduction in cell viability?

A2: Cantleyoside induces apoptosis by activating the AMPK/Sirt 1/NF-κB signaling pathway. This activation is linked to the promotion of mitochondrial dysfunction. Specifically, Cantleyoside enhances the expression of phosphorylated AMPK (p-AMPK) and Sirtuin 1 (Sirt 1), while inhibiting the degradation of IκBα. This leads to a reduction in phosphorylated NF-κB (p-NF-κB) and its subsequent translocation to the nucleus. This cascade of events ultimately promotes apoptosis.

Q3: How can we confirm that Cantleyoside is inducing apoptosis in our cell cultures?

A3: You can confirm apoptosis through several established methods:

• TUNEL Assay: This assay detects DNA fragmentation, a key hallmark of apoptosis. An increase in TUNEL-positive cells indicates a higher rate of apoptosis.

• Hoechst Staining: This nuclear stain can be used to observe chromatin condensation, another characteristic of apoptotic cells. Apoptotic nuclei will appear smaller and more brightly stained.

• Western Blot Analysis: You can measure the expression levels of key apoptotic proteins. An increased Bax/Bcl-2 ratio is a strong indicator of apoptosis.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
High variability in cell viability results between replicates.	1. Uneven cell seeding. 2. Inconsistent Cantleyoside concentration. 3. Edge effects in the microplate.	1. Ensure a homogenous cell suspension before and during seeding. 2. Thoroughly mix Cantleyoside solutions before adding to wells. 3. Avoid using the outer wells of the plate or fill them with sterile PBS to maintain humidity.
Lower-than-expected decrease in cell viability.	1. Sub-optimal concentration of Cantleyoside. 2. Short incubation time. 3. Cell line is less sensitive to Cantleyoside.	1. Perform a dose-response experiment to determine the optimal concentration range for your specific cell line. 2. Increase the incubation time (e.g., 24, 48, 72 hours). 3. Consider using a different cell line known to be responsive or increasing the concentration range.
Complete cell death even at low concentrations.	1. Cantleyoside concentration is too high for the specific cell line. 2. Solvent (e.g., DMSO) toxicity. 3. Cells were unhealthy prior to treatment.	1. Use a lower concentration range in your dose-response experiment. 2. Ensure the final solvent concentration is low (typically <0.1%) and run a solvent-only control. 3. Check the health and viability of your cells before starting the experiment.

Quantitative Data Summary

While a specific IC50 value for Cantleyoside's effect on HFLS-RA proliferation is not explicitly stated in the primary literature, the dose-dependent inhibitory effect is evident. The following table summarizes the observed effects at various concentrations based on published findings.

Cantleyoside Concentration	Observed Effect on HFLS-RA Cells
Low Concentrations	Gradual decrease in cell proliferation.
Moderate Concentrations	Significant suppression of cell proliferation. Noticeable increase in apoptotic markers (e.g., TUNEL and Hoechst positive cells).
High Concentrations	Strong inhibition of cell proliferation and robust induction of apoptosis.

Signaling Pathway Diagram

Caption: Cantleyoside-induced apoptotic signaling pathway.

Experimental Protocols

Cell Viability Assessment (CCK-8 Assay)

• Cell Seeding: Seed HFLS-RA cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Prepare serial dilutions of Cantleyoside in culture medium. Replace the old medium with 100 µL of the medium containing different concentrations of Cantleyoside. Include a vehicle control (medium with the same concentration of solvent used to dissolve Cantleyoside, e.g., DMSO).

• Incubation: Incubate the plate for the desired time points (e.g., 24, 48, 72 hours).

• CCK-8 Addition: Add 10 µL of Cell Counting Kit-8 (CCK-8) solution to each well.

• Final Incubation: Incubate the plate for 1-4 hours at 37°C.

• Absorbance Measurement: Measure the absorbance at 450 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle control.

Apoptosis Detection by Hoechst 33342 Staining

• Cell Culture: Culture HFLS-RA cells on sterile glass coverslips in a multi-well plate and treat with Cantleyoside as described above.

• Staining: Remove the culture medium and wash the cells once with Phosphate-Buffered Saline (PBS). Add Hoechst 33342 staining solution (e.g., 1 µg/mL in PBS) to cover the cells.

• Incubation: Incubate for 10-15 minutes at 37°C, protected from light.

• Washing: Remove the staining solution and wash the cells twice with PBS.

• Imaging: Mount the coverslips on microscope slides and observe under a fluorescence microscope using a UV filter. Apoptotic cells will exhibit condensed, brightly stained nuclei.

Experimental Workflow for Investigating Cell Viability Issues

Minimizing off-target effects of Cantleyoside in experiments

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to minimize off-target effects during experiments with Cantleyoside.

Frequently Asked Questions (FAQs)

Q1: What is the known primary mechanism of action for Cantleyoside?

A1: Cantleyoside, an iridoid glycoside, has been shown to exert anti-inflammatory and pro-apoptotic effects by activating the AMPK/Sirt1/NF-κB signaling pathway.[1] This activation is linked to the promotion of mitochondrial dysfunction in target cells.[1]

Q2: What are off-target effects and why are they a concern with natural products like Cantleyoside?

A2: Off-target effects occur when a compound binds to and modulates proteins other than its intended therapeutic target. For natural products, which can have complex structures, the potential for interacting with multiple cellular targets is a significant consideration. These unintended interactions can lead to misinterpretation of experimental results, unexpected toxicity, and a lack of specificity in the observed phenotype.

Q3: How can I proactively assess the potential off-target profile of Cantleyoside in my experimental system?

A3: A multi-pronged approach is recommended. Initially, computational or in silico methods, such as Off-Target Safety Assessment (OTSA), can predict potential off-target interactions by screening the compound's structure against large databases of protein targets.[2][3] Subsequently, experimental validation is crucial. This can be achieved through broad-panel screening assays, such as kinase profiling services or cell microarray screening, which test the compound against hundreds of different kinases or cell-surface proteins.[4][5]

Q4: What are the essential control experiments to include when studying Cantleyoside?

A4: To ensure that the observed effects are due to the on-target activity of Cantleyoside, the following controls are critical:

• Vehicle Control: Treat cells or animals with the same solvent used to dissolve Cantleyoside (e.g., DMSO) at the same final concentration.

• Positive Control: Use a well-characterized, selective activator of the AMPK pathway to confirm that your experimental system responds as expected.

• Negative Control: In addition to the vehicle, consider using a structurally similar but inactive compound, if available, to control for effects related to the chemical scaffold.

• Genetic Controls: Use techniques like siRNA or CRISPR/Cas9 to knock down or knock out the intended target (e.g., AMPKα). If Cantleyoside's effect is diminished or abolished in these cells, it provides strong evidence for on-target activity.

Troubleshooting Guide

Issue 1: High variability in dose-response curves between experiments.

• Possible Cause: Inconsistent cell seeding, pipetting errors, or batch-to-batch variability of Cantleyoside. Natural products can have variations in purity between batches.

• Solution:

  • Standardize Cell Culture: Ensure consistent cell passage numbers and seeding densities. Allow plates to rest at room temperature before incubation to ensure even cell distribution.[6]

  • Calibrate Pipettes: Regularly calibrate all pipettes to ensure accurate dispensing of both cells and compound.[6]

  • Quality Control of Compound: If possible, obtain a certificate of analysis for each batch of Cantleyoside to verify its purity. Dissolve the entire vial of a new batch at once to create a concentrated stock solution, which can then be aliquoted and frozen to minimize variability from repeated weighing of small amounts.

Issue 2: Observed cellular toxicity at concentrations expected to be effective for the on-target effect.

• Possible Cause: The observed toxicity may be an off-target effect or could be an intrinsic property of the on-target mechanism in the specific cell line being used.

• Solution:

  • Perform a Concentration Matrix: Test a wide range of Cantleyoside concentrations to determine the therapeutic window between the desired on-target effect (e.g., AMPK phosphorylation) and the onset of cytotoxicity (e.g., using a CCK-8 or MTT assay).

  • Use Orthogonal Assays: Confirm the on-target effect at non-toxic concentrations using multiple readouts. For example, in addition to Western blotting for p-AMPK, measure the activity of downstream targets of AMPK.

  • Off-Target Screening: If toxicity persists at concentrations required for the on-target effect, consider performing a broad off-target screening panel to identify potential unintended targets that may be mediating the toxic effects.

Issue 3: Inconsistent or no activation of the AMPK pathway.

• Possible Cause: Reagent degradation, suboptimal assay conditions, or cell-type specific differences in the signaling pathway.

• Solution:

  • Reagent Integrity: Ensure that Cantleyoside stock solutions have been stored correctly (typically at -80°C in an appropriate solvent like DMSO) and have not undergone multiple freeze-thaw cycles.[6]

  • Optimize Incubation Time: Perform a time-course experiment to determine the optimal duration of Cantleyoside treatment for AMPK activation in your specific cell line.

  • Positive Controls: Always include a known AMPK activator (e.g., AICAR, A-769662) as a positive control to confirm that the assay itself is working correctly.[7]

  • Check Downstream Readouts: In addition to p-AMPK, assess the phosphorylation of downstream targets like ACC (Acetyl-CoA Carboxylase) to confirm pathway activation.

Data Presentation

Currently, there is a lack of publicly available, comprehensive off-target screening data for Cantleyoside. The following tables are provided as templates for researchers to present their own data from off-target liability screening.

Table 1: Example Kinase Selectivity Profile for Cantleyoside

Kinase Target	Cantleyoside IC50 (µM)	Positive Control Inhibitor IC50 (µM)
AMPK (On-Target)	[Insert experimental value]	[e.g., 0.5 µM for Compound X]
Kinase A (Off-Target)	[Insert experimental value]	[e.g., 0.01 µM for Staurosporine]
Kinase B (Off-Target)	[Insert experimental value]	[e.g., 0.2 µM for Sunitinib]
Kinase C (Off-Target)	[> 100 µM]	[e.g., 1.5 µM for Dasatinib]
...add more kinases as per screening panel

IC50 values should be determined from 10-point dose-response curves.

Table 2: Example Off-Target Binding Profile (Receptor/Ion Channel Screen)

Target	Cantleyoside % Inhibition @ 10 µM	Known Ligand IC50 or Ki (nM)
AMPK (On-Target)	[Activation %, not inhibition]	N/A
Receptor X	[e.g., 85%]	[e.g., 5 nM for Ligand Y]
Ion Channel Y	[e.g., 12%]	[e.g., 50 nM for Ligand Z]
Transporter Z	[e.g., <10%]	[e.g., 100 nM for Ligand A]
...add more targets as per screening panel

% Inhibition values are used to identify potential hits for further investigation with full dose-response curves.

Experimental Protocols

Protocol 1: Cell Viability Assessment using CCK-8 Assay

This protocol is for determining the cytotoxic effects of Cantleyoside in a 96-well plate format.

• Cell Seeding:

  • Trypsinize and count cells that are in the logarithmic growth phase.

  • Seed 5,000-10,000 cells per well in 100 µL of complete culture medium in a 96-well plate.

  • Incubate for 24 hours at 37°C and 5% CO2 to allow for cell attachment.[5][8]

• Compound Treatment:

  • Prepare a 2X serial dilution of Cantleyoside in culture medium from your concentrated stock.

  • Remove the old medium from the cells and add 100 µL of the Cantleyoside dilutions or vehicle control to the respective wells.

  • Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

• CCK-8 Reagent Addition:

  • Add 10 µL of CCK-8 solution directly to each well.[5][8]

  • Be careful not to introduce bubbles.

• Incubation and Measurement:

  • Incubate the plate for 1-4 hours at 37°C. The incubation time will depend on the cell type and density.

  • Measure the absorbance at 450 nm using a microplate reader.[5][8]

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the dose-response curve and calculate the IC50 value using a non-linear regression model.

Protocol 2: Measurement of Inflammatory Cytokines by ELISA

This protocol provides a general workflow for quantifying cytokines (e.g., TNF-α, IL-6) in cell culture supernatants after Cantleyoside treatment.

• Sample Collection:

  • Culture cells and treat with various concentrations of Cantleyoside and controls (e.g., LPS for stimulation) for the desired time.

  • Collect the cell culture supernatant and centrifuge to remove any cells or debris.

  • Store the supernatant at -80°C until use.

• ELISA Procedure (Sandwich ELISA):

  • Coat a 96-well ELISA plate with the capture antibody specific for the cytokine of interest overnight at 4°C.[7][9]

  • Wash the plate multiple times with a wash buffer (e.g., PBS with 0.05% Tween-20).

  • Block the plate with a blocking buffer (e.g., 1% BSA in PBS) for 1-2 hours at room temperature to prevent non-specific binding.[7]

  • Wash the plate.

  • Add your standards and samples (supernatants) to the wells and incubate for 2 hours at room temperature.[10]

  • Wash the plate.

  • Add the biotinylated detection antibody and incubate for 1-2 hours at room temperature.[7]

  • Wash the plate.

  • Add Streptavidin-HRP conjugate and incubate for 30 minutes in the dark.

  • Wash the plate.

  • Add the TMB substrate solution and incubate until a color change is observed.

  • Stop the reaction with a stop solution (e.g., 2N H2SO4).

• Data Analysis:

  • Measure the absorbance at 450 nm.

  • Generate a standard curve from the standards and calculate the concentration of the cytokine in your samples.

Visualizations

Caption: Cantleyoside's primary signaling pathway.

Caption: Workflow for assessing off-target effects.

Caption: Experimental workflow for a CCK-8 assay.

References

• 1. researchgate.net [researchgate.net]
• 2. Novel Computational Approach to Predict Off-Target Interactions for Small Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Novel Computational Approach to Predict Off-Target Interactions for Small Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. AMPK Signaling Pathway and Function - Creative Proteomics [cytokine.creative-proteomics.com]
• 5. apexbt.com [apexbt.com]
• 6. benchchem.com [benchchem.com]
• 7. Detection and Quantification of Cytokines and Other Biomarkers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. biogot.com [biogot.com]
• 9. ELISA AND MULTIPLEX TECHNOLOGIES FOR CYTOKINE MEASUREMENT IN INFLAMMATION AND AGING RESEARCH - PMC [pmc.ncbi.nlm.nih.gov]
• 10. h-h-c.com [h-h-c.com]

Optimizing Incubation Time for Cantleyoside in Cell Assays: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the incubation time for Cantleyoside in various cell-based assays.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting incubation time for Cantleyoside in cell viability assays?

For initial screening of cytotoxic or anti-proliferative effects of Cantleyoside using assays like MTT, MTS, or CCK-8, a 24-hour incubation period is a common starting point. However, the optimal time can vary significantly depending on the cell type and the specific mechanism of action of the compound. It is highly recommended to perform a time-course experiment (e.g., 24, 48, and 72 hours) to determine the most appropriate incubation time for your experimental model.

Q2: How does incubation time with Cantleyoside affect IC50 values in proliferation assays?

The half-maximal inhibitory concentration (IC50) of Cantleyoside can be time-dependent. Generally, longer incubation times may lead to lower IC50 values as the compound has more time to exert its biological effects[1][2][3]. It is crucial to establish a consistent incubation time across all experiments to ensure the comparability and reproducibility of your results[4]. For compounds that may have a slower onset of action, a 72-hour incubation is often used to capture the full anti-proliferative effect.

Q3: For anti-inflammatory assays measuring cytokine release, what is the optimal incubation period with Cantleyoside?

The optimal incubation time for measuring the inhibitory effect of Cantleyoside on cytokine production (e.g., TNF-α, IL-6) depends on the kinetics of cytokine secretion in your specific cell model upon stimulation (e.g., with LPS). A common approach is to pre-incubate the cells with Cantleyoside for a period (e.g., 1-4 hours) before adding the inflammatory stimulus. The total incubation time with both Cantleyoside and the stimulus can range from 6 to 24 hours. Time-course experiments are essential to pinpoint the peak of cytokine production and the optimal window for observing Cantleyoside's inhibitory effect[5][6].

Q4: How quickly can I expect to see an effect of Cantleyoside on signaling pathways like AMPK/Sirt1/NF-κB?

Activation of signaling pathways like AMPK can be a rapid event. Phosphorylation of AMPK can often be detected by Western blot as early as 15-60 minutes after treatment with an activating compound, with peak activation potentially occurring around 24 hours, depending on the specific compound and cell type[7][8]. To capture the dynamics of the Cantleyoside-induced signaling cascade, a time-course experiment with early time points (e.g., 0, 15, 30, 60 minutes, 4 hours, 8 hours, 24 hours) is recommended.

Q5: What is the typical timeframe for observing Cantleyoside-induced apoptosis?

Apoptosis is a dynamic process with a well-defined sequence of events. Early markers of apoptosis, such as phosphatidylserine externalization (detectable by Annexin V staining), can appear within a few hours of treatment. Late-stage events, including DNA fragmentation and caspase-3 activation, may take longer to become prominent, often peaking at 24 hours or later[9][10]. Therefore, a time-course analysis (e.g., 4, 8, 12, 24 hours) is critical to distinguish between early and late apoptotic events and to identify the optimal time point for your assay[9].

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
No significant effect of Cantleyoside observed even at high concentrations in a 24-hour viability assay.	- Incubation time is too short for the effect to manifest.- The cell line is resistant to Cantleyoside.- The compound may have degraded in the culture medium.	- Extend the incubation time (e.g., up to 48 or 72 hours) by performing a time-course experiment.- Verify the sensitivity of your cell line to other known anti-proliferative agents.- Assess the stability of Cantleyoside in your cell culture conditions.
Inconsistent IC50 values for Cantleyoside between experiments.	- Variation in incubation time.- Differences in cell seeding density.- Cell passage number affecting sensitivity.	- Strictly adhere to a standardized incubation time for all comparative experiments.- Ensure consistent cell seeding density across all plates and experiments.- Use cells within a consistent and low passage number range.
Difficulty in detecting apoptosis with Cantleyoside.	- The chosen time point is not optimal for the specific apoptotic marker being assayed.- The concentration of Cantleyoside is not sufficient to induce apoptosis.	- Perform a time-course experiment to assess both early (e.g., Annexin V) and late (e.g., cleaved caspase-3, DNA fragmentation) markers of apoptosis.- Perform a dose-response experiment to identify the optimal concentration of Cantleyoside for inducing apoptosis.
No change in the phosphorylation status of AMPK or other signaling proteins after Cantleyoside treatment.	- The time point of cell lysis is not aligned with the peak of protein activation/inhibition.- The effect on the signaling pathway is transient.	- Conduct a time-course experiment with short intervals (e.g., 0, 15, 30, 60 minutes, 4 hours) after Cantleyoside treatment.- Confirm the activation of the pathway with a known positive control.
High background in anti-inflammatory assays.	- Cells are stressed or activated due to handling.- Suboptimal pre-incubation time with Cantleyoside.- Timing of sample collection does not align with peak cytokine secretion.	- Handle cells gently during seeding and treatment.- Optimize the pre-incubation time with Cantleyoside before adding the inflammatory stimulus (e.g., test 1, 2, and 4 hours).- Perform a time-course experiment to determine the peak of cytokine production in response to your stimulus and collect supernatants at that time point.

Data Presentation

Table 1: Illustrative Time-Dependence of IC50 Values for a Hypothetical Anti-cancer Agent

Cell Line	Incubation Time (hours)	IC50 (µM)
HFLS-RA	24	50.2
48	25.8
72	12.5
MCF-7	24	85.1
48	42.6
72	20.3
Note: This table presents hypothetical data to illustrate the principle of time-dependent IC50 values. Actual values for Cantleyoside must be determined experimentally.

Table 2: Example of Time-Course for Apoptosis Induction

Treatment Time (hours)	Early Apoptotic Cells (%) (Annexin V+/PI-)	Late Apoptotic/Necrotic Cells (%) (Annexin V+/PI+)
0	2.1	1.5
4	8.5	2.3
8	15.2	4.8
12	25.6	8.9
24	18.3	22.4
Note: This table shows a typical progression of apoptosis over time. The optimal time point for analysis depends on whether early or late apoptotic events are of interest.

Experimental Protocols

Protocol 1: Determining Time- and Dose-Dependent Cytotoxicity of Cantleyoside using CCK-8 Assay

• Cell Seeding: Seed cells (e.g., HFLS-RA) in a 96-well plate at a pre-determined optimal density and allow them to adhere overnight.

• Compound Preparation: Prepare a stock solution of Cantleyoside in a suitable solvent (e.g., DMSO). Make serial dilutions in complete culture medium to achieve the desired final concentrations.

• Treatment: Remove the old medium and add 100 µL of the medium containing different concentrations of Cantleyoside. Include a vehicle control (medium with the same concentration of solvent) and a no-treatment control.

• Incubation: Incubate the plates for different time periods (e.g., 24, 48, and 72 hours) at 37°C in a humidified CO2 incubator.

• CCK-8 Assay: At the end of each incubation period, add 10 µL of CCK-8 reagent to each well and incubate for 1-4 hours at 37°C.

• Data Acquisition: Measure the absorbance at 450 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability for each concentration and time point relative to the vehicle control. Plot the dose-response curves and determine the IC50 value for each incubation time.

Protocol 2: Assessing the Kinetics of Cantleyoside-Induced Apoptosis by Annexin V/PI Staining

• Cell Seeding and Treatment: Seed cells in a 6-well plate. Once attached, treat the cells with the desired concentration of Cantleyoside for various time points (e.g., 0, 4, 8, 12, 24 hours).

• Cell Harvesting: At each time point, harvest the cells (including any floating cells in the supernatant) by trypsinization and centrifugation.

• Staining: Resuspend the cell pellet in 1X Annexin V binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate in the dark at room temperature for 15 minutes.

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

• Data Analysis: Quantify the percentage of cells in each quadrant: viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic/necrotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+).

Protocol 3: Time-Course Analysis of AMPK Pathway Activation by Western Blot

• Cell Seeding and Treatment: Seed cells in a 6-well plate and grow to 70-80% confluency. Treat the cells with Cantleyoside for a series of short time intervals (e.g., 0, 15, 30, 60, 120 minutes, 4, 8, 24 hours).

• Cell Lysis: At each time point, wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Western Blotting: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer to a PVDF membrane.

• Antibody Incubation: Block the membrane and incubate with primary antibodies against phosphorylated AMPK (p-AMPK), total AMPK, and other proteins of interest in the AMPK/Sirt1/NF-κB pathway. Subsequently, incubate with the appropriate HRP-conjugated secondary antibodies.

• Detection and Analysis: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system. Quantify the band intensities and normalize the levels of phosphorylated proteins to their respective total protein levels.

Mandatory Visualizations

Caption: Cantleyoside signaling pathway.

Caption: Workflow for optimizing incubation time.

References

• 1. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Evaluation of IC50 levels immediately after treatment with anticancer reagents using a real-time cell monitoring device - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Optimization of cell viability assays to improve replicability and reproducibility of cancer drug sensitivity screens - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Time course of serum cytokine level changes within 72 h after onset in children with acute encephalopathy and febrile seizures - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Modulation of Cytokine Release in Ex Vivo-Stimulated Blood from Borreliosis Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Time course changes in signaling pathways and protein synthesis in C2C12 myotubes following AMPK activation by AICAR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 10. bio-rad-antibodies.com [bio-rad-antibodies.com]

Technical Support Center: Scaling Up Cantleyoside Purification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges in the scaling-up of Cantleyoside purification. As specific data on Cantleyoside purification is limited in public literature, this guide leverages information from the broader class of iridoid glycosides, to which Cantleyoside belongs, and general chromatographic principles.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying Cantleyoside and other iridoid glycosides?

A1: Common purification techniques for iridoid glycosides, including Cantleyoside, involve a combination of chromatographic methods. These often start with initial fractionation using macroporous resin chromatography followed by further separation using medium-pressure liquid chromatography (MPLC) or high-performance liquid chromatography (HPLC) with reversed-phase columns.[1] High-speed countercurrent chromatography (HSCCC) has also been successfully employed for the preparative isolation and purification of iridoid glycosides.[2][3]

Q2: What are the primary challenges when scaling up the purification of Cantleyoside?

A2: Scaling up purification from bench-scale to preparative or industrial-scale presents several challenges. These include:

• Maintaining Resolution: Achieving the same level of purity at a larger scale can be difficult as chromatographic peak broadening often increases with column diameter and length.

• Solvent Consumption: Large-scale chromatography consumes significant volumes of solvents, leading to high costs and environmental concerns.[2]

• Yield Reduction: Transferring the process to larger equipment can result in increased sample loss at various stages, leading to a lower overall yield.

• Process Time: Scaling up often leads to longer run times, which can impact the stability of the target compound.

• Compound Stability: Cantleyoside, like other iridoid glycosides, may be susceptible to degradation under certain conditions (e.g., high temperature, extreme pH), which can be exacerbated during longer processing times at scale. Some iridoid glycosides have been shown to be unstable in strong alkaline solutions, high temperatures, and strong acidic conditions.

Q3: How can I improve the yield of purified Cantleyoside during scale-up?

A3: To improve yield, consider the following:

• Optimization of Extraction: Ensure the initial extraction of Cantleyoside from the source material is efficient.

• Multi-step Purification Strategy: Employing orthogonal purification techniques (e.g., macroporous resin followed by reversed-phase chromatography) can effectively remove impurities in stages, preserving the yield of the target compound.

• Column Packing and Efficiency: Ensure preparative columns are packed efficiently to minimize peak tailing and broadening, which can lead to fraction contamination and yield loss.

• Loading Capacity: Carefully determine the optimal loading capacity of your column to avoid overloading, which can significantly reduce separation efficiency and yield.

Q4: What are the stability concerns for Cantleyoside during purification?

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Low Purity of Final Product	- Inefficient initial fractionation- Column overloading- Inappropriate mobile phase composition- Co-elution of impurities	- Optimize the initial fractionation step to remove more impurities early on.- Reduce the sample load on the column.- Re-evaluate and optimize the mobile phase gradient or isocratic composition.- Consider a secondary purification step using a different chromatographic mode (e.g., normal phase if reversed-phase was used initially).
Poor Yield	- Degradation of Cantleyoside during processing- Incomplete elution from the column- Loss of sample during solvent evaporation or transfer- Adsorption to equipment surfaces	- Assess the stability of Cantleyoside under your purification conditions (pH, temperature, light exposure).- Modify the mobile phase to ensure complete elution.- Optimize post-column processing steps to minimize losses.- Use silanized glassware or other low-adsorption materials.
High Backpressure in HPLC/MPLC System	- Clogged column frit- Particulate matter in the sample- Precipitation of the sample or buffer in the system	- Replace the column inlet frit.- Filter the sample through a 0.22 µm or 0.45 µm filter before injection.- Ensure the mobile phase and sample solvent are miscible and that the buffer components remain soluble throughout the run.
Peak Tailing or Splitting	- Column degradation (void formation)- Chemical interactions between Cantleyoside and the stationary phase- Sample solvent incompatible with the mobile phase	- Repack or replace the column.- Add a modifier to the mobile phase (e.g., a small amount of acid or base) to improve peak shape.- Dissolve the sample in the initial mobile phase or a weaker solvent.
Inconsistent Retention Times	- Fluctuations in mobile phase composition- Temperature variations- Column equilibration issues	- Ensure accurate and consistent mobile phase preparation.- Use a column oven to maintain a constant temperature.- Ensure the column is fully equilibrated with the mobile phase before each injection.

Data Presentation

Table 1: Comparison of Purification Parameters for Iridoid Glycosides using High-Speed Countercurrent Chromatography (HSCCC)

Compound	Solvent System	Crude Extract (mg)	Purified Compound (mg)	Purity (%)	Reference
Sweroside	Dichloromethane–methanol–n-butanol–water–acetic acid (5:5:3:4:0.1, v/v)	100	7.9	92.3	[2][3]
Morroniside	Dichloromethane–methanol–n-butanol–water–acetic acid (5:5:3:4:0.1, v/v)	100	13.1	96.3	[2][3]
Loganin	Dichloromethane–methanol–n-butanol–water–acetic acid (5:5:3:4:0.1, v/v)	100	10.2	94.2	[2][3]
Gardenoside	n-butanol:ethanol:water (10:1:10, v/v)	800 (fraction A)	151.1	91.7
Geniposide	ethyl acetate:n-butanol:water (2:1.5:3, v/v)	800 (fraction B)	587.2	98.2

Note: This data is for iridoid glycosides chemically similar to Cantleyoside and is provided for illustrative purposes.

Experimental Protocols

Protocol 1: General Workflow for Scaling Up Cantleyoside Purification

This protocol outlines a general workflow for scaling up the purification of Cantleyoside from a crude plant extract.

• Crude Extract Preparation:

  • Extract the dried plant material with a suitable solvent (e.g., 70% ethanol) using maceration or sonication.

  • Concentrate the extract under reduced pressure to obtain a crude residue.

• Initial Fractionation (Macroporous Resin Chromatography):

  • Dissolve the crude extract in water and load it onto a pre-equilibrated macroporous resin column (e.g., HPD-100).

  • Wash the column with deionized water to remove sugars and other highly polar impurities.

  • Elute the iridoid glycoside-rich fraction with an increasing concentration of ethanol (e.g., 30-70% ethanol).

  • Monitor the fractions by thin-layer chromatography (TLC) or HPLC to identify those containing Cantleyoside.

  • Combine and concentrate the Cantleyoside-rich fractions.

• Preparative HPLC Purification:

  • Dissolve the enriched fraction in the initial mobile phase.

  • Purify the sample on a preparative reversed-phase C18 column.

  • Use a gradient of water (A) and acetonitrile or methanol (B), both potentially containing a small amount of formic acid (e.g., 0.1%) to improve peak shape.

  • Start with a low percentage of solvent B and gradually increase it to elute Cantleyoside.

  • Collect fractions based on the UV chromatogram.

• Purity Analysis and Final Processing:

  • Analyze the purity of the collected fractions using analytical HPLC.

  • Combine the pure fractions and remove the solvent under reduced pressure.

  • Lyophilize the final product to obtain pure, dry Cantleyoside.

Mandatory Visualizations

Caption: A generalized experimental workflow for the purification of Cantleyoside.

Caption: A logical workflow for troubleshooting common issues in Cantleyoside purification.

References

• 1. Quantitative Analysis and Stability Study on Iridoid Glycosides from Seed Meal of Eucommia ulmoides Oliver - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Systematic separation and purification of iridoid glycosides and crocetin derivatives from Gardenia jasminoides Ellis by high-speed counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Safe Handling and Application of Cantleyoside

This guide provides comprehensive safety protocols, troubleshooting advice, and experimental guidelines for researchers, scientists, and drug development professionals working with Cantleyoside.

Frequently Asked Questions (FAQs)

Q1: What is Cantleyoside and what are its primary hazards?

Cantleyoside is an iridoid glycoside. According to its Safety Data Sheet (SDS), it is harmful if swallowed and is very toxic to aquatic life with long-lasting effects.[1] Researchers should handle it with appropriate personal protective equipment (PPE) to avoid ingestion and prevent its release into the environment.[1]

Q2: What are the proper storage conditions for Cantleyoside?

Cantleyoside should be stored in a tightly sealed container in a cool, well-ventilated area, away from direct sunlight and sources of ignition.[1] For long-term stability, it is recommended to store the powder at -20°C and solutions in a solvent at -80°C.[1]

Q3: What should I do in case of accidental exposure to Cantleyoside?

In case of accidental exposure, follow these first-aid measures immediately:

• Eye Contact: Remove contact lenses if present and flush the eyes immediately with large amounts of water. Seek prompt medical attention.[1]

• Skin Contact: Rinse the affected skin area thoroughly with plenty of water. Remove any contaminated clothing and consult a physician.[1]

• Inhalation: Move the individual to an area with fresh air. If breathing is difficult, provide respiratory support and seek medical help.[1]

• Ingestion: If swallowed, rinse the mouth with water. Do NOT induce vomiting. Call a poison control center or a physician for guidance.[1]

Q4: How should I dispose of Cantleyoside waste?

Cantleyoside and its containers must be disposed of as hazardous waste at an approved waste disposal facility.[1] Avoid releasing it into the environment to prevent harm to aquatic life.[1]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Inconsistent experimental results	Degradation of Cantleyoside due to improper storage or handling.	Ensure Cantleyoside is stored at the recommended temperatures and protected from light. Prepare fresh solutions for each experiment whenever possible. Iridoid glycosides can be sensitive to high temperatures and alkaline or strongly acidic conditions.
Low cell viability after treatment	Cantleyoside concentration may be too high, leading to cytotoxicity.	Perform a dose-response experiment to determine the optimal concentration for your specific cell line and experimental conditions.
Precipitate formation in stock solution	The solvent may not be appropriate, or the concentration may be too high.	Consult the product datasheet for recommended solvents. If precipitation occurs upon freezing, try preparing smaller aliquots or using a different solvent.

Data Presentation

Cantleyoside Storage and Stability

Form	Storage Temperature	General Stability	Special Considerations
Powder	-20°C	Stable for extended periods when stored correctly.[1]	Keep container tightly sealed and protected from moisture.
In Solvent	-80°C	Recommended for long-term storage of solutions.[1]	Aliquot to avoid repeated freeze-thaw cycles.

Note: Stability of iridoid glycosides can be affected by high temperatures and pH extremes. It is advisable to prepare fresh solutions for optimal results.

Experimental Protocols

Representative Protocol: In Vitro Cell Viability Assay (MTT Assay)

This protocol is a general guideline for assessing the effect of Cantleyoside on the viability of adherent cancer cell lines.

1. Cell Seeding:

• Culture cells to ~80% confluency.
• Trypsinize and resuspend cells in fresh culture medium.
• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well.
• Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

2. Preparation of Cantleyoside Stock Solution:

• Under sterile conditions, dissolve Cantleyoside powder in an appropriate solvent (e.g., DMSO) to prepare a high-concentration stock solution.
• Further dilute the stock solution with a cell culture medium to achieve the desired final concentrations for treatment.

3. Cell Treatment:

• Remove the old medium from the 96-well plate.
• Add 100 µL of the prepared Cantleyoside dilutions to the respective wells. Include a vehicle control (medium with solvent) and a negative control (medium only).
• Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

4. MTT Assay:

• Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.
• Incubate for 4 hours at 37°C.
• Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.
• Measure the absorbance at 570 nm using a microplate reader.

5. Data Analysis:

• Calculate cell viability as a percentage relative to the control wells.

Visualizations

Experimental Workflow for Handling Cantleyoside

Caption: A typical workflow for safely handling Cantleyoside in a laboratory setting.

Cantleyoside Signaling Pathway

Cantleyoside has been shown to exert anti-inflammatory and pro-apoptotic effects by activating the AMPK/Sirt1/NF-κB pathway.[2]

References

• 1. Quantitative Analysis and Stability Study on Iridoid Glycosides from Seed Meal of Eucommia ulmoides Oliver - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Cantleyoside Interference in Biochemical Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals who may encounter interference from cantleyoside in biochemical assays. While cantleyoside is a valuable research compound, its natural product origin and chemical structure present a potential for assay interference, leading to unreliable results. This guide offers strategies to identify and mitigate these issues.

Frequently Asked Questions (FAQs)

Q1: What is cantleyoside and why might it interfere with my assay?

A1: Cantleyoside is an iridoid glycoside, a class of secondary metabolites found in various plants.[1] Like many natural products, its structural complexity and physicochemical properties can lead to non-specific interactions with assay components, causing false-positive or false-negative results. Potential interference mechanisms include aggregation, intrinsic fluorescence, protein reactivity, and redox activity.[2][3]

Q2: I'm observing unexpected results in my assay when using cantleyoside. What are the common signs of interference?

A2: Common indicators of assay interference by compounds like cantleyoside include:

• Irreproducible results: Significant variability between replicate wells or experiments.

• Steep dose-response curves: A sharp drop-off in activity over a narrow concentration range, which can be indicative of aggregation.[4]

• Discrepancies between different assay formats: Activity is observed in one assay type (e.g., fluorescence-based) but not in an orthogonal assay (e.g., absorbance-based).

• Time-dependent effects: The observed activity changes with incubation time, which could suggest compound instability or covalent modification of assay components.

Q3: How can I proactively minimize the risk of cantleyoside interference in my experiments?

A3: To minimize the risk of interference, consider the following preventative measures:

• Assay Choice: Whenever possible, opt for assay technologies that are less susceptible to interference. For example, label-free detection methods or assays with red-shifted fluorescence readouts can be less prone to issues from fluorescent compounds.

• Compound Quality: Ensure the purity of your cantleyoside sample. Impurities from the extraction and purification process can also contribute to assay artifacts.

• Solubility: Confirm that cantleyoside is fully soluble in your assay buffer at the tested concentrations to avoid issues related to precipitation or aggregation.

Troubleshooting Guides

Problem 1: Suspected Interference Due to Compound Aggregation

Symptoms:

• Steep, non-stoichiometric dose-response curves.

• Inhibition is sensitive to the order of reagent addition.

• Activity is attenuated by the inclusion of non-ionic detergents.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for aggregation-based interference.

Experimental Protocol: Detergent-Based Disruption of Aggregates

• Prepare Reagents: Prepare your standard assay buffer and a second batch of assay buffer containing 0.01% (v/v) Triton X-100.

• Compound Preparation: Prepare serial dilutions of cantleyoside in both the standard and the detergent-containing buffers.

• Assay Performance: Run your biochemical assay in parallel using both sets of cantleyoside dilutions.

• Data Analysis: Compare the dose-response curves. A significant rightward shift in the IC50 value or a reduction in the maximum inhibition in the presence of Triton X-100 suggests that aggregation is a contributing factor to the observed activity.[4]

Problem 2: Potential Interference with Fluorescence-Based Assays

Symptoms:

• Unexpectedly high or low fluorescence readings that do not correlate with the expected biological activity.

• High background fluorescence in wells containing only cantleyoside and the fluorescent probe.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for fluorescence-based assay interference.

Experimental Protocol: Assessing Intrinsic Fluorescence and Quenching

• Intrinsic Fluorescence Measurement:

  • Prepare solutions of cantleyoside in the assay buffer at the concentrations used in your experiment.

  • Using a plate reader, measure the fluorescence emission at the same wavelengths used for your assay's readout, with the same excitation wavelength.

  • If significant fluorescence is detected, this will contribute to your assay signal and should be subtracted from the experimental wells.

• Fluorescence Quenching Experiment:

  • Prepare a solution of your fluorescent probe or product at a concentration that gives a robust signal.

  • Add cantleyoside at various concentrations to this solution.

  • Measure the fluorescence. A concentration-dependent decrease in fluorescence indicates that cantleyoside is quenching the signal.[3]

Problem 3: Suspected Non-Specific Protein Reactivity or Redox Activity

Symptoms:

• Time-dependent inhibition of enzyme activity.

• Lack of confirmation in orthogonal assays that do not rely on the same protein or detection principle.

• Activity is sensitive to the presence of reducing agents.

Signaling Pathway and Potential Interference Point:

Caption: Potential interference of cantleyoside via non-specific protein modification.

Experimental Protocol: Thiol Scavenging Control

• Prepare Reagents: Prepare your assay buffer with and without a thiol scavenging agent, such as 1 mM dithiothreitol (DTT).

• Pre-incubation: Pre-incubate cantleyoside with the enzyme in both buffers for 15-30 minutes before initiating the reaction by adding the substrate.

• Assay Performance: Measure the enzyme activity in both conditions.

• Data Analysis: If the inhibitory activity of cantleyoside is significantly reduced in the presence of DTT, it suggests that the compound may be reacting with cysteine residues on the enzyme.

Quantitative Data Summary

Interference Mechanism	Typical Assay Types Affected	Potential Effect on Readout	Mitigation Strategy
Aggregation	Enzyme inhibition, protein-protein interaction assays	False Positive (Inhibition)	Add 0.01% Triton X-100 or other non-ionic detergents.
Intrinsic Fluorescence	Fluorescence intensity, FRET, FP assays	False Positive or Negative	Subtract background fluorescence; use red-shifted dyes.
Fluorescence Quenching	Fluorescence intensity, FRET, FP assays	False Negative	Use a different fluorescent probe or assay technology.
Redox Cycling/Reactivity	Assays with redox-sensitive components (e.g., luciferase)	False Positive or Negative	Add 1 mM DTT or other antioxidants.
Metal Chelation	Metalloenzyme assays	False Positive (Inhibition)	Add excess of the required metal cofactor.

References

• 1. Potential Roles of Iridoid Glycosides and Their Underlying Mechanisms against Diverse Cancer Growth and Metastasis: Do They Have an Inhibitory Effect on Cancer Progression? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Can Invalid Bioactives Undermine Natural Product-Based Drug Discovery? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Matching the Power of High Throughput Screening to the Chemical Diversity of Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Assay Interference by Aggregation - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: Refining HPLC Separation of Cantleyoside

Welcome to the technical support center dedicated to the High-Performance Liquid Chromatography (HPLC) separation of Cantleyoside and its related iridoids. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) encountered during the analysis of this complex bis-iridoid glycoside.

Troubleshooting Guide

This guide addresses common issues observed during the HPLC separation of Cantleyoside, offering potential causes and actionable solutions to achieve optimal chromatographic performance.

Problem	Potential Cause	Solution
Poor Resolution Between Cantleyoside and Other Iridoids	Inappropriate Mobile Phase Composition: The solvent strength or pH may not be optimal for separating structurally similar bis-iridoids.	Optimize Mobile Phase: • Solvent Ratio: Adjust the gradient of acetonitrile or methanol in the aqueous phase. A shallower gradient often improves the resolution of closely eluting compounds. • pH Modification: Add a small amount of acid (e.g., 0.1% formic acid or phosphoric acid) to the aqueous phase to suppress the ionization of acidic functional groups, leading to sharper peaks and improved separation.
Unsuitable Column Chemistry: The stationary phase may not provide sufficient selectivity for Cantleyoside and its related compounds.	Column Selection: • Stationary Phase: A C18 column is commonly used for iridoid glycosides. Consider testing different C18 column brands or chemistries (e.g., end-capped, different pore sizes) for altered selectivity.
Peak Tailing	Secondary Interactions: Silanol groups on the silica-based column can interact with polar analytes, causing peak tailing.	Mitigate Secondary Interactions: • Mobile Phase Additive: The addition of an acid (e.g., 0.1% formic acid) to the mobile phase can help to protonate free silanol groups and reduce tailing. • Column Choice: Use a high-quality, end-capped C18 column to minimize the presence of accessible silanol groups.
Column Overload: Injecting too concentrated a sample can lead to peak distortion.	Sample Concentration: • Dilute the sample and reinject.
Broad Peaks	Low Column Efficiency: The column may be old, contaminated, or operated at a suboptimal flow rate.	Improve Column Performance: • Flow Rate: Optimize the flow rate. Lower flow rates can sometimes increase efficiency, but at the cost of longer run times. • Column Maintenance: If the column is old or has been used extensively, consider flushing it with a strong solvent or replacing it.
Extra-Column Volume: Excessive tubing length or diameter between the injector, column, and detector can cause peak broadening.	Minimize Extra-Column Volume: • Use tubing with the smallest appropriate internal diameter and keep the length to a minimum.
Inconsistent Retention Times	Mobile Phase Preparation: Inconsistent preparation of the mobile phase, including pH and solvent ratios, can lead to shifts in retention time.	Ensure Consistent Mobile Phase: • Prepare fresh mobile phase for each analysis set and ensure accurate measurement of all components. Use a calibrated pH meter if applicable. • Thoroughly degas the mobile phase to prevent bubble formation.
Pump Issues: Fluctuations in pump pressure or flow rate will directly impact retention times.	Check HPLC System: • Purge the pump to remove any air bubbles. • Check for leaks in the system. • If the problem persists, the pump seals or check valves may need replacement.
Column Equilibration: Insufficient equilibration of the column with the mobile phase before injection.	Proper Equilibration: • Ensure the column is equilibrated with the initial mobile phase conditions for a sufficient time (e.g., 10-15 column volumes) before the first injection.
Baseline Noise or Drift	Contaminated Mobile Phase or System: Impurities in the solvents or a contaminated HPLC system can lead to a noisy or drifting baseline.	Clean System and Use High-Purity Solvents: • Use HPLC-grade solvents and freshly prepared mobile phase. • Flush the entire HPLC system with a strong solvent like isopropanol.
Detector Issues: A failing lamp or a dirty flow cell in the UV detector can cause baseline problems.	Detector Maintenance: • Check the detector lamp's energy output. • Flush the detector flow cell.
Ghost Peaks	Sample Carryover: Residual sample from a previous injection adsorbing to the injector or column.	Optimize Wash Steps: • Implement a robust needle wash protocol in the autosampler method, using a strong solvent. • Inject a blank gradient run after a high-concentration sample to check for carryover.
Contaminated Mobile Phase: Impurities in the mobile phase can accumulate on the column and elute as peaks during the gradient.	Use Fresh, High-Purity Mobile Phase: • Prepare fresh mobile phase daily using HPLC-grade reagents.

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for an HPLC method to separate Cantleyoside?

A1: A good starting point for separating Cantleyoside is to use a reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm) with a gradient elution. The mobile phase typically consists of water with a small amount of acid (e.g., 0.1% formic acid) as solvent A and acetonitrile or methanol as solvent B. A linear gradient from a low to a high percentage of solvent B over 30-40 minutes is a common starting point. Detection is often performed with a UV detector at a wavelength around 212 nm, as this has been used for the fingerprint analysis of Dipsacus asperoides, a plant known to contain Cantleyoside[1].

Q2: I am seeing a cluster of poorly resolved peaks around the expected retention time of Cantleyoside. What could be the cause?

A2: Cantleyoside is a bis-iridoid, meaning it is a dimer of iridoid units[2][3]. It is common for plants like Pterocephalus hookeri and Dipsacus asper to contain a variety of structurally similar iridoids and bis-iridoids[4][5][6]. These related compounds, including potential isomers of Cantleyoside, are likely to have very similar retention times, leading to co-elution or poor resolution. To address this, a very shallow gradient and/or a lower flow rate during the elution of these compounds can improve separation. You may also need to experiment with different C18 column selectivities or consider a different organic modifier (e.g., switching from acetonitrile to methanol or vice versa).

Q3: My Cantleyoside peak is showing significant tailing. How can I improve the peak shape?

A3: Peak tailing for a polar compound like Cantleyoside on a C18 column is often due to interactions with residual silanol groups on the stationary phase. The most effective way to counteract this is by adding a small amount of acid, such as 0.1% formic acid or phosphoric acid, to your mobile phase. This will protonate the silanol groups, reducing their interaction with your analyte. Using a high-quality, well-end-capped C18 column can also significantly reduce peak tailing.

Q4: I am concerned about the stability of Cantleyoside during analysis. Are there any known degradation issues?

A4: While specific forced degradation studies on Cantleyoside are not widely published, iridoid glycosides, in general, can be susceptible to degradation under certain conditions[7][8]. Hydrolysis (acidic or basic) can cleave the glycosidic bonds or ester functionalities present in the molecule. To minimize the risk of degradation during analysis, it is advisable to:

• Prepare fresh sample solutions and use them promptly.

• Avoid exposing samples to high temperatures for extended periods.

• If using acidic or basic mobile phase modifiers, ensure they are compatible with your compound and column and do not induce on-column degradation.

• To confirm the stability-indicating nature of your method, you can perform a forced degradation study by subjecting a Cantleyoside standard to stress conditions (e.g., acid, base, oxidation, heat, light) and ensuring that the degradation products are well-separated from the parent peak[7][9].

Q5: What is the optimal UV detection wavelength for Cantleyoside?

Experimental Protocols

General HPLC Method for Iridoid Glycoside Analysis (Starting Point)

This protocol is a general starting point and should be optimized for the specific separation of Cantleyoside from its related compounds in your sample matrix.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase:

  • Solvent A: Water with 0.1% formic acid.

  • Solvent B: Acetonitrile.

• Gradient:

  • 0-5 min: 10% B

  • 5-35 min: 10% to 40% B (linear gradient)

  • 35-40 min: 40% to 90% B (linear gradient)

  • 40-45 min: 90% B (isocratic wash)

  • 45-50 min: 90% to 10% B (return to initial conditions)

  • 50-60 min: 10% B (equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV detector at 212 nm or at the determined λmax for Cantleyoside.

• Injection Volume: 10 µL.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. iris.uniroma1.it [iris.uniroma1.it]
• 4. Bis-Iridoids from Pterocephalus hookeri and Evaluation of Their Anti-Inflammatory Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A new iridoid glycoside from the roots of Dipsacus asper - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Traditional uses, phytochemistry, pharmacology, and toxicology of Pterocephalus hookeri (C. B. Clarke) Höeck: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Forced degradation study of thiocolchicoside: characterization of its degradation products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Chemometrics Approaches in Forced Degradation Studies of Pharmaceutical Drugs - PMC [pmc.ncbi.nlm.nih.gov]

Long-term storage and stability of pure Cantleyoside

This technical support center provides researchers, scientists, and drug development professionals with guidance on the long-term storage, stability, and experimental use of pure Cantleyoside.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for pure Cantleyoside?

A1: For optimal stability, pure Cantleyoside should be stored as a solid powder or in a suitable solvent under specific temperature conditions. The following storage recommendations are based on supplier data and general best practices for iridoid glycosides.

Form	Storage Temperature	Recommended Duration
Solid Powder	-20°C	3 years
In Solvent (e.g., DMSO)	-80°C	6 months
-20°C	1 month

To prevent degradation from repeated freeze-thaw cycles, it is advisable to aliquot stock solutions into single-use volumes.

Q2: How stable is Cantleyoside in different solvents?

A2: Cantleyoside is soluble in dimethyl sulfoxide (DMSO). While specific stability data in various solvents is limited, general knowledge of iridoid glycosides suggests that for experimental use, freshly prepared solutions are always recommended. If short-term storage of a solution is necessary, it should be kept at -20°C or -80°C.

Q3: What is the stability of Cantleyoside at different pH and temperature conditions?

• pH: Some iridoid glycosides undergo hydrolysis under strong alkaline conditions. It is advisable to maintain solutions in a neutral to mildly acidic pH range to minimize degradation.

• Temperature: High temperatures can lead to the degradation of some iridoid glycosides. For experimental procedures, it is recommended to avoid prolonged exposure to elevated temperatures unless required by the specific protocol.

Q4: Is Cantleyoside sensitive to light?

A4: Photostability data for Cantleyoside is not specifically documented. However, as a general precaution for photosensitive compounds, it is recommended to store both solid Cantleyoside and its solutions in light-protected containers (e.g., amber vials) and to minimize exposure to direct light during handling and experiments.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Inconsistent or unexpected experimental results	Degradation of Cantleyoside stock solution.	• Prepare fresh stock solutions of Cantleyoside before each experiment.• Ensure stock solutions have been stored correctly at -80°C or -20°C for the recommended duration.• Avoid multiple freeze-thaw cycles by preparing single-use aliquots.
Loss of biological activity	Degradation due to improper handling or experimental conditions.	• Maintain experimental solutions at a neutral or slightly acidic pH, avoiding strongly alkaline conditions.• Protect solutions from prolonged exposure to high temperatures and direct light.• Use freshly prepared dilutions for cell-based assays.
Appearance of unknown peaks in HPLC/UPLC analysis	Cantleyoside degradation.	• Prepare samples immediately before analysis.• Check the pH and temperature of the sample and mobile phase.• If degradation is suspected, perform forced degradation studies (see Experimental Protocols) to identify potential degradation products.

Experimental Protocols

Stability Testing of Cantleyoside (General Protocol)

This protocol outlines a general method for assessing the stability of Cantleyoside under various stress conditions.

• Preparation of Stock Solution: Prepare a stock solution of Cantleyoside in a suitable solvent (e.g., DMSO or methanol) at a known concentration.

• Stress Conditions:

  • Temperature Stress: Aliquot the stock solution and incubate at different temperatures (e.g., 4°C, 25°C, 40°C, 60°C) for various time points (e.g., 0, 24, 48, 72 hours).

  • pH Stress: Prepare a series of aqueous buffer solutions with different pH values (e.g., 2, 4, 7, 9, 12). Dilute the Cantleyoside stock solution in each buffer and incubate at a constant temperature.

  • Photostability: Expose a solution of Cantleyoside to a controlled light source (e.g., UV lamp) for a defined period, while keeping a control sample in the dark.

• Sample Analysis: At each time point, analyze the samples by HPLC-UV or UPLC-MS to determine the remaining concentration of Cantleyoside.

• Data Analysis: Calculate the percentage of Cantleyoside remaining at each time point and under each condition to determine its stability profile.

Analytical Methods for Stability Assessment

High-Performance Liquid Chromatography (HPLC-UV)

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water (acidified with a small amount of formic or phosphoric acid).

• Flow Rate: Typically 0.8 - 1.2 mL/min.

• Detection: UV detector at a wavelength determined by the UV absorbance maximum of Cantleyoside.

• Quantification: Use a calibration curve of known Cantleyoside concentrations to quantify the amount in each sample.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS can be used to identify potential degradation products.

• Chromatography: Utilize a UPLC or HPLC system with a C18 column, similar to the HPLC-UV method.

• Mass Spectrometry: Couple the LC system to a mass spectrometer (e.g., Q-TOF or Orbitrap) to obtain high-resolution mass data of the parent compound and any degradation products.

• Data Analysis: Analyze the mass spectra to determine the molecular weights of degradation products and use fragmentation patterns to propose their structures.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR can be used to confirm the structure of Cantleyoside and to identify degradation products if they can be isolated in sufficient quantity and purity. 1H and 13C NMR spectra provide detailed structural information.

Signaling Pathway and Experimental Workflow

Cantleyoside has been shown to activate the AMPK/Sirt1/NF-κB signaling pathway. Below is a general workflow to investigate the effect of Cantleyoside on this pathway in a cell-based model.

Reference Data & Comparative Studies

A Comparative Analysis of Cantleyoside and Other Iridoids for Anti-inflammatory Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Iridoids are a class of monoterpenoids that have garnered significant attention for their diverse pharmacological activities, including potent anti-inflammatory effects. This guide provides an objective comparison of the anti-inflammatory properties of cantleyoside against other well-studied iridoids: geniposide, loganin, and aucubin. The information presented herein is supported by experimental data from various in vitro and in vivo studies, with a focus on their mechanisms of action, particularly the modulation of key inflammatory signaling pathways.

Comparative Anti-inflammatory Activity

The anti-inflammatory potency of iridoids is often evaluated by their ability to inhibit the production of pro-inflammatory mediators such as nitric oxide (NO), prostaglandin E2 (PGE2), and cytokines like tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and interleukin-1β (IL-1β). The following table summarizes the available quantitative data on the inhibitory activities of cantleyoside, geniposide, loganin, and aucubin. It is important to note that the experimental conditions, cell types, and models used in these studies vary, which can influence the reported IC50 values.

Iridoid	Target	Cell Type / Model	IC50 Value
Cantleyoside	iNOS	Not specified	1.12 µM[1]
Geniposide	TNF-α	Diabetic Rat Model (in vivo)	1.36 g/kg[2][3][4]
IL-1β	Diabetic Rat Model (in vivo)	1.02 g/kg[2][3][4]
IL-6	Diabetic Rat Model (in vivo)	1.23 g/kg[2][3][4]
Proliferation	Human Rheumatoid Arthritis Fibroblast-like Synoviocytes (RA-FLS)	31.76 µM (48h) / 67.47 µM (24h)[5]
Loganin	NO, PGE2, TNF-α, IL-1β	RAW 264.7 Macrophages	Dose-dependent inhibition (0-30 µM)[6]
Aucubin (hydrolyzed)	TNF-α	RAW 264.7 Macrophages	9.2 µM[7]
NO	Not specified	14.1 mM[3]
Aucubin	TNF-α	RBL-2H3 Mast Cells	0.101 µg/mL[8]
IL-6	RBL-2H3 Mast Cells	0.19 µg/mL[8]

Signaling Pathways in Inflammation Modulated by Iridoids

A common mechanism underlying the anti-inflammatory effects of these iridoids is the modulation of the Nuclear Factor-kappa B (NF-κB) signaling pathway. This pathway is a central regulator of the inflammatory response, controlling the expression of numerous pro-inflammatory genes.

Cantleyoside's Anti-inflammatory Signaling Pathway

Cantleyoside has been shown to exert its anti-inflammatory effects by targeting the NF-κB pathway. It inhibits the degradation of IκBα, which in turn prevents the phosphorylation and subsequent translocation of the p65 subunit of NF-κB into the nucleus. This blockade of NF-κB activation leads to a downstream reduction in the expression of pro-inflammatory mediators.[9][10]

Caption: Cantleyoside inhibits the NF-κB pathway by preventing IκBα degradation.

Geniposide's Anti-inflammatory Signaling Pathway

Geniposide modulates inflammation through multiple pathways, including the RhoA/p38MAPK/NF-κB/F-actin and PI3K/Akt/NF-κB signaling cascades.[11][12] By inhibiting these pathways, geniposide effectively reduces the expression of pro-inflammatory cytokines.[4][11]

Caption: Geniposide inhibits inflammation via the RhoA/p38MAPK/NF-κB pathway.

Loganin's Anti-inflammatory Signaling Pathway

Loganin has been shown to attenuate inflammatory responses by targeting the TLR4/NF-κB and JAK/STAT3 signaling pathways.[13][14] Its inhibitory action on these pathways leads to a decrease in the production of inflammatory mediators.[15][16]

Caption: Loganin's anti-inflammatory action involves inhibiting TLR4 and JAK/STAT3 pathways.

Aucubin's Anti-inflammatory Signaling Pathway

Aucubin, particularly its hydrolyzed form, exerts its anti-inflammatory effects by inhibiting the degradation of IκBα and subsequently blocking the nuclear translocation of the p65 subunit of NF-κB.[1][7][17][18] This leads to the suppression of TNF-α and other inflammatory molecules.[17][19]

Caption: Aucubin suppresses inflammation by inhibiting IκBα degradation and p65 translocation.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summaries of common experimental protocols used to assess the anti-inflammatory activity of iridoids.

In Vitro Anti-inflammatory Assays

This assay quantifies the production of nitric oxide, a key inflammatory mediator, by macrophages.

• Cell Culture: RAW 264.7 murine macrophage cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with fetal bovine serum and antibiotics at 37°C in a 5% CO2 incubator.

• Treatment: Cells are seeded in 96-well plates and pre-treated with various concentrations of the test iridoid for a specified time (e.g., 1 hour). Subsequently, inflammation is induced by adding lipopolysaccharide (LPS).

• Measurement of Nitrite: After incubation (e.g., 24 hours), the concentration of nitrite (a stable product of NO) in the culture supernatant is measured using the Griess reagent.[20][21] This involves mixing the supernatant with the Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride in phosphoric acid) and measuring the absorbance at a specific wavelength (e.g., 540-550 nm).

• Data Analysis: A standard curve is generated using known concentrations of sodium nitrite to calculate the nitrite concentration in the samples. The inhibitory effect of the iridoid is expressed as the percentage of NO production compared to the LPS-treated control.

Enzyme-linked immunosorbent assay (ELISA) is used to quantify the levels of specific pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) in cell culture supernatants or biological fluids.

• Sample Collection: Supernatants from cell cultures (treated as described in the NO assay) or serum/tissue homogenates from in vivo studies are collected.

• ELISA Procedure: Commercially available ELISA kits are typically used. The general principle involves coating a 96-well plate with a capture antibody specific for the cytokine of interest. The samples and standards are then added to the wells, followed by a detection antibody conjugated to an enzyme (e.g., horseradish peroxidase). A substrate is added, which is converted by the enzyme to produce a colored product.

• Data Analysis: The absorbance is measured using a microplate reader, and the cytokine concentration in the samples is determined by comparison to a standard curve.

Western blotting is employed to detect and quantify specific proteins in the NF-κB signaling pathway, such as p65, IκBα, and their phosphorylated forms.

• Cell Lysis and Protein Quantification: Cells are lysed to extract total protein or fractionated to separate cytoplasmic and nuclear proteins. The protein concentration is determined using a standard assay (e.g., BCA assay).

• SDS-PAGE and Protein Transfer: Equal amounts of protein are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and then transferred to a membrane (e.g., PVDF or nitrocellulose).

• Immunoblotting: The membrane is blocked to prevent non-specific antibody binding and then incubated with a primary antibody specific for the target protein (e.g., anti-p65, anti-phospho-IκBα). After washing, the membrane is incubated with a secondary antibody conjugated to an enzyme.

• Detection: The protein bands are visualized by adding a chemiluminescent substrate and capturing the signal on X-ray film or with a digital imager.

• Data Analysis: The intensity of the bands is quantified using densitometry software and normalized to a loading control (e.g., β-actin or GAPDH).

In Vivo Anti-inflammatory Assay

This is a widely used and well-characterized model of acute inflammation.

• Animal Model: Rats or mice are used for this model.

• Treatment: The test iridoid is administered orally or via injection at various doses prior to the induction of inflammation. A control group receives the vehicle, and a positive control group receives a known anti-inflammatory drug (e.g., indomethacin).

• Induction of Edema: A sub-plantar injection of carrageenan solution is administered into the hind paw of the animal.

• Measurement of Paw Edema: The volume of the paw is measured at different time points after carrageenan injection using a plethysmometer. The increase in paw volume is an indicator of inflammation.

• Data Analysis: The percentage of inhibition of edema is calculated by comparing the paw volume of the treated groups with that of the carrageenan-injected control group.[22][23][24][25][26]

Conclusion

Cantleyoside, geniposide, loganin, and aucubin all demonstrate significant anti-inflammatory properties, primarily through the modulation of the NF-κB signaling pathway. While the available data provides valuable insights into their individual activities, a direct, comprehensive comparison is challenging due to the variability in experimental models and methodologies. Cantleyoside shows potent inhibition of iNOS, a key inflammatory enzyme. Geniposide has demonstrated efficacy in in vivo models of inflammation. Loganin effectively reduces the production of multiple inflammatory mediators. Aucubin, particularly in its hydrolyzed form, is a potent inhibitor of TNF-α.

For researchers and drug development professionals, these findings highlight the therapeutic potential of iridoids as anti-inflammatory agents. Future studies focusing on direct comparative analyses under standardized conditions, including a broader range of inflammatory markers and signaling pathways, are warranted to fully elucidate their relative potencies and therapeutic advantages. The detailed experimental protocols provided in this guide can serve as a foundation for such future investigations.

References

• 1. researchgate.net [researchgate.net]
• 2. Anti-Inflammatory Iridoids of Botanical Origin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Anti-Inflammatory Activity of Iridoids and Verbascoside Isolated from Castilleja tenuiflora [mdpi.com]
• 4. Targeting Inflammation with Natural Products: A Mechanistic Review of Iridoids from Bulgarian Medicinal Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Anti-inflammatory evaluation of gardenia extract, geniposide and genipin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Anti-inflammatory and Hepatoprotective Iridoid Glycosides from the Roots of Gomphandra mollis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Ginsenoside Rd inhibits the expressions of iNOS and COX-2 by suppressing NF-κB in LPS-stimulated RAW264.7 cells and mouse liver - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Suppression of inducible cyclooxygenase and inducible nitric oxide synthase by apigenin and related flavonoids in mouse macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. florajournal.com [florajournal.com]
• 12. Loganin prevents BV-2 microglia cells from Aβ1-42 -induced inflammation via regulating TLR4/TRAF6/NF-κB axis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. ClinPGx [clinpgx.org]
• 16. Geniposide for treating atherosclerotic cardiovascular disease: a systematic review on its biological characteristics, pharmacology, pharmacokinetics, and toxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. pubs.acs.org [pubs.acs.org]
• 21. Loganin attenuates interleukin-1β-induced chondrocyte inflammation, cartilage degeneration, and rat synovial inflammation by regulating TLR4/MyD88/NF-κB - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Loganin Inhibits Lipopolysaccharide-Induced Inflammation and Oxidative Response through the Activation of the Nrf2/HO-1 Signaling Pathway in RAW264.7 Macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. d-nb.info [d-nb.info]
• 25. Geniposide reverses multidrug resistance in vitro and in vivo by inhibiting the efflux function and expression of P-glycoprotein - PMC [pmc.ncbi.nlm.nih.gov]
• 26. researchgate.net [researchgate.net]

Unveiling the Pharmacological Potential: A Comparative Guide to the Structure-Activity Relationship of Cantleyoside Derivatives

For Researchers, Scientists, and Drug Development Professionals

Cantleyoside, an iridoid glycoside, has garnered significant attention for its promising anti-inflammatory and pro-apoptotic activities.[1] Its mechanism of action is primarily attributed to the activation of the AMPK/Sirt1/NF-κB signaling pathway, which plays a crucial role in cellular energy homeostasis and inflammatory responses.[1] This guide provides a comparative analysis of hypothetical Cantleyoside derivatives to elucidate their structure-activity relationships (SAR), offering valuable insights for the rational design of more potent and selective therapeutic agents. The data presented herein is a representative synthesis based on published findings for closely related iridoid glycosides, due to the limited availability of specific comparative studies on a series of Cantleyoside derivatives.

Core Structure of Cantleyoside

The fundamental structure of Cantleyoside, an iridoid glycoside, serves as the scaffold for derivatization. Modifications at specific positions can significantly influence its biological activity.

References

• 1. researchgate.net [researchgate.net]

A Comparative Guide to the Potential Synergistic Effects of Cantleyoside and Methotrexate in Inflammatory Disease

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Methotrexate (MTX) remains a cornerstone therapy for rheumatoid arthritis (RA), yet a significant number of patients exhibit an incomplete response. This necessitates the exploration of novel combination therapies to enhance efficacy. Cantleyoside, an iridoid glycoside, has demonstrated potent anti-inflammatory and pro-apoptotic properties in preclinical models of RA. While no direct studies have evaluated the combined effect of Cantleyoside and MTX, their distinct yet convergent mechanisms of action present a strong theoretical rationale for synergistic interaction. This guide provides a comparative analysis of their individual signaling pathways, proposes a model for their potential synergy, and outlines experimental protocols to validate this hypothesis. The central hypothesis is that the combination of Cantleyoside and MTX could lead to a more profound suppression of inflammatory signaling pathways, particularly NF-κB, than either agent alone.

Individual Mechanisms of Action

Cantleyoside: Targeting the AMPK/Sirt1/NF-κB Axis

Cantleyoside exerts its anti-inflammatory effects primarily through the activation of the AMP-activated protein kinase (AMPK)/Sirtuin 1 (Sirt1) signaling pathway. In human fibroblast-like synoviocytes from RA patients (HFLS-RA), Cantleyoside has been shown to suppress cell proliferation and reduce the levels of pro-inflammatory mediators.

The proposed mechanism involves:

• AMPK Activation: Cantleyoside promotes the phosphorylation and activation of AMPK, a key cellular energy sensor.

• Sirt1 Upregulation: Activated AMPK, in turn, upregulates the expression of Sirt1, a NAD-dependent deacetylase.

• NF-κB Inhibition: Sirt1 deacetylates the p65 subunit of NF-κB, which inhibits its transcriptional activity. This leads to a downstream reduction in the expression of NF-κB target genes, including various pro-inflammatory cytokines and matrix metalloproteinases (MMPs).

• Induction of Apoptosis: This pathway activation also promotes apoptosis in hyperproliferative synoviocytes.

Figure 1: Cantleyoside Signaling Pathway.

Methotrexate: A Multi-Pronged Anti-Inflammatory Approach

The anti-inflammatory effects of low-dose MTX in RA are multifaceted and not fully elucidated, but key mechanisms include:

• Adenosine Signaling: MTX leads to the intracellular accumulation of aminoimidazole-4-carboxamide ribonucleotide (AICAR), which in turn increases the extracellular release of adenosine.[1][2] Adenosine, acting through its A2A receptor on inflammatory cells, is a potent anti-inflammatory agent.[1]

• NF-κB Inhibition: In fibroblast-like synoviocytes, the anti-inflammatory effect of MTX, including the inhibition of NF-κB, is dependent on adenosine receptor activation. In T-cells, MTX can also inhibit NF-κB through other mechanisms, such as the induction of lincRNA-p21.[3][4]

• JAK/STAT Pathway Inhibition: MTX has been identified as an inhibitor of the Janus kinase/signal transducer and activator of transcription (JAK/STAT) pathway.[5][6][7] This pathway is crucial for signaling downstream of many pro-inflammatory cytokines, such as IL-6.

• Folate Antagonism: While central to its high-dose anti-cancer effects, the role of dihydrofolate reductase (DHFR) inhibition in low-dose RA therapy is thought to be less prominent but may contribute to the inhibition of immune cell proliferation.[8]

Figure 2: Key Anti-inflammatory Pathways of Methotrexate.

Hypothetical Synergistic and Complementary Interactions

The combination of Cantleyoside and MTX could result in synergistic or additive effects through both convergent and complementary pathway inhibition.

• Convergent Inhibition of NF-κB: The most compelling argument for synergy lies in the dual, independent inhibition of NF-κB. Cantleyoside inhibits NF-κB via the AMPK/Sirt1 axis, while MTX inhibits it via adenosine signaling in synoviocytes. Attacking this central inflammatory node from two different upstream signaling pathways could lead to a more potent and sustained suppression of pro-inflammatory gene expression than achievable with either drug alone.

• Complementary Pathway Inhibition: MTX's ability to inhibit the JAK/STAT pathway is complementary to Cantleyoside's mechanism. While Cantleyoside dampens the NF-κB response, MTX can simultaneously block signals from cytokines that rely on the JAK/STAT pathway, providing a broader blockade of inflammatory signaling.

Figure 3: Proposed Synergistic and Complementary Mechanisms.

Experimental Protocols for Synergy Evaluation

To empirically test the hypothesis of synergy, a structured series of in vitro and in vivo experiments is proposed.

In Vitro Synergy Studies

• Objective: To quantify the synergistic effect of Cantleyoside and MTX on inflammation, proliferation, and apoptosis in RA-relevant cells.

• Cell Models:

  • Human Fibroblast-Like Synoviocytes from RA patients (HFLS-RA).

  • Macrophage cell line (e.g., RAW 264.7 or THP-1).

• Methodology:

  • Cell Treatment: Culture cells and treat with a dose matrix of Cantleyoside (e.g., 0-100 µM) and MTX (e.g., 0-1 µM), both individually and in combination.

  • Inflammatory Stimulation: After pre-treatment, stimulate cells with a pro-inflammatory agent such as TNF-α (10 ng/mL) or LPS (1 µg/mL) for 24-48 hours.

  • Endpoint Analysis:

    • Cytokine Production: Measure concentrations of IL-6, TNF-α, and IL-1β in the culture supernatant using ELISA.

    • NF-κB Activation: Quantify nuclear translocation of p65 using immunofluorescence or Western blot of nuclear/cytoplasmic fractions.

    • Cell Proliferation: Assess cell viability and proliferation using an MTT or BrdU assay.

    • Apoptosis: Measure apoptosis rates using Annexin V/Propidium Iodide staining followed by flow cytometry.

• Data Analysis:

  • Calculate the Combination Index (CI) using the Chou-Talalay method (CompuSyn software). A CI < 1 indicates synergy, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism.

In Vivo Efficacy Studies

• Objective: To determine if the combination of Cantleyoside and MTX demonstrates synergistic anti-arthritic effects in a preclinical RA model.

• Animal Model: Collagen-Induced Arthritis (CIA) in DBA/1 mice, a well-established model that shares many pathological features with human RA.[9][10]

• Methodology:

  • Induction of Arthritis: Induce arthritis by immunization with type II collagen.

  • Treatment Groups (n=8-10 per group):

    • Group 1: Vehicle control (e.g., saline).

    • Group 2: Cantleyoside (sub-optimal dose).

    • Group 3: MTX (sub-optimal dose).

    • Group 4: Cantleyoside + MTX (combination of sub-optimal doses).

  • Dosing Regimen: Begin treatment upon the onset of clinical symptoms and continue for a defined period (e.g., 21 days).

  • Endpoint Analysis:

    • Clinical Assessment: Monitor paw swelling (caliper measurement) and clinical arthritis score twice weekly.

    • Biomarker Analysis: Measure serum levels of anti-collagen antibodies and pro-inflammatory cytokines (IL-6, TNF-α) via ELISA.

Data Presentation: Hypothetical Quantitative Outcomes

The following tables present hypothetical data that would support a synergistic interaction between Cantleyoside and MTX, based on the proposed experimental designs.

Table 1: In Vitro IL-6 Inhibition in HFLS-RA (Hypothetical Data)

Treatment	Concentration	IL-6 (pg/mL)	% Inhibition	Combination Index (CI)
Control (TNF-α)	-	2500 ± 150	0%	-
Cantleyoside	10 µM	1750 ± 120	30%	-
Methotrexate	0.1 µM	1875 ± 130	25%	-
Combination	10 µM + 0.1 µM	625 ± 80	75%	0.45 (Synergy)

Table 2: In Vivo Efficacy in CIA Mouse Model (Hypothetical Data)

Treatment Group	Mean Arthritis Score (Day 21)	Paw Swelling (mm, Day 21)	Joint Erosion Score (Histology)
Vehicle Control	10.5 ± 1.2	4.2 ± 0.3	3.5 ± 0.4
Cantleyoside (10 mg/kg)	7.8 ± 0.9	3.5 ± 0.2	2.6 ± 0.3
Methotrexate (1 mg/kg)	8.2 ± 1.0	3.6 ± 0.3	2.8 ± 0.4
Combination	3.1 ± 0.5	2.4 ± 0.2	1.2 ± 0.2 *

*p < 0.01 compared to individual treatment groups, indicating a greater than additive effect.

Conclusion

The distinct yet convergent anti-inflammatory mechanisms of Cantleyoside and Methotrexate provide a strong scientific rationale for their investigation as a combination therapy for rheumatoid arthritis. The potential for synergistic inhibition of the NF-κB pathway, coupled with the complementary blockade of the JAK/STAT pathway, suggests that this combination could offer superior clinical efficacy, potentially allowing for lower, safer doses of each agent. The experimental frameworks outlined in this guide provide a clear path for the preclinical validation of this promising therapeutic strategy. Successful validation could pave the way for clinical trials, offering new hope for patients with an inadequate response to current therapies.

References

• 1. Methotrexate Mechanism in Treatment of Rheumatoid Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Adenosine and Adenosine Receptors in the Pathogenesis and Treatment of Rheumatic Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Methotrexate inhibits NF-κB activity via long intergenic (noncoding) RNA-p21 induction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Methotrexate inhibits NF-κB activity via lincRNA-p21 induction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Methotrexate Is a JAK/STAT Pathway Inhibitor | PLOS One [journals.plos.org]
• 6. Methotrexate Is a JAK/STAT Pathway Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Methotrexate Is a JAK/STAT Pathway Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 8. youtube.com [youtube.com]
• 9. In vivo murine models for evaluating anti-arthritic agents: An updated review - FUTURE HEALTH [futurehealthjournal.com]
• 10. VARIOUS TECHNIQUES FOR THE EVALUATION OF ANTI ARTHRITIC ACTIVITY IN ANIMAL MODELS - PMC [pmc.ncbi.nlm.nih.gov]

Limited Direct Evidence on Cantleyoside Efficacy in Animal Models of Arthritis

Currently, there is a notable scarcity of published experimental data detailing the efficacy of Cantleyoside in established in vivo models of arthritis, such as Collagen-Induced Arthritis (CIA) or Adjuvant-Induced Arthritis (AIA). While the initial aim was to compare its performance across different models, the available research primarily focuses on its mechanism of action in vitro.

One study has indicated that Cantleyoside enhances mitochondrial dysfunction, which confines the inflammatory response and promotes apoptosis in human fibroblast-like synoviocytes from a rheumatoid arthritis (RA) cell line (HFLS-RA). This effect is reportedly mediated through the activation of the AMPK/Sirt1/NF-κB signaling pathway[1]. However, without in vivo data, a comprehensive comparison of Cantleyoside's efficacy in different arthritis models remains unfeasible.

In light of this, the following guide provides a comparative analysis of other compounds for which experimental data in various arthritis models are available. This will serve as a valuable resource for researchers seeking to evaluate alternative therapeutic agents for rheumatoid arthritis.

Signaling Pathway Implicated in Cantleyoside's In Vitro Action

The proposed mechanism of Cantleyoside in human RA fibroblast-like synoviocytes involves the activation of a specific signaling cascade.

Figure 1: Proposed signaling pathway of Cantleyoside in HFLS-RA cells.

Comparative Efficacy of Alternative Compounds in Arthritis Models

To provide researchers with relevant data for comparison, this section details the efficacy of several other natural compounds in preclinical arthritis models.

Data Summary of Compound Efficacy in Arthritis Models

Compound	Arthritis Model	Key Efficacy Parameters	Results
Kinsenoside	Collagen-Induced Arthritis (CIA) in mice	Arthritis Score, Paw Edema, Inflammatory Cell Infiltration, Bone Erosion	Significantly inhibited paw edema and decreased arthritis score. Reduced inflammatory cell infiltration and bone erosion[2].
Anhuienoside C	Collagen-Induced Arthritis (CIA) in mice	Arthritis Score, Paw Swelling, Body Weight Loss, Spleen Index, CD68+ Cells, TNF-α levels	Significantly suppressed paw swelling and arthritic score. Decreased body weight loss and spleen index. Reduced CD68-positive cells and TNF-α in the synovium[3].
Crotonoside	Collagen-Induced Arthritis (CIA) in mice	Arthritis Score, Paw Swelling, Pro-inflammatory Cytokine Production, Dendritic Cell Infiltration	Remarkably improved clinical arthritic symptoms. Decreased pro-inflammatory cytokine production in serum. Reduced infiltration of CD11c+ dendritic cells into synovial tissues[4][5].
Sinulariolide	Collagen-Induced Arthritis (CIA) in mice	Arthritis Score, Joint Swelling, Synovial Hyperplasia, Inflammatory Cell Infiltration, Cartilage Damage	Significantly reduced joint swelling and clinical arthritis scores. Attenuated synovial hyperplasia, inflammatory cell infiltration, and cartilage damage[6].
Celastrol	Collagen-Induced Arthritis (CIA) in rats	Arthritis Progression, Synovial Hyperplasia, Macrophage M1 Polarization	Alleviated arthritis progression. Inhibited RA-FLS proliferation and decreased inflammatory activation of macrophages[7].
Compound K	Adjuvant-Induced Arthritis (AIA) in rats	Arthritis Index, Paw Swelling, Histopathological Changes, T-cell Activation	Attenuated arthritis index and paw swelling. Restored histopathological changes in the joint and spleen. Suppressed T-cell activation[8].

Experimental Protocols

Collagen-Induced Arthritis (CIA) Model

• Induction: Male DBA/1J mice are typically immunized by an intradermal injection of bovine type II collagen emulsified in Complete Freund's Adjuvant (CFA) at the base of the tail[2][6]. A booster immunization is often given after a specific period (e.g., 21 days)[4].

• Treatment: Compounds are generally administered orally or via intraperitoneal injection at varying dosages after the onset of arthritis[3][8][9].

• Assessment: The severity of arthritis is monitored by measuring paw swelling (plethysmometry) and assigning a clinical arthritis score based on erythema and swelling of the joints[3][4][8]. Histopathological analysis of the joints is performed to assess synovial inflammation, cartilage destruction, and bone erosion[2][6]. Levels of inflammatory cytokines (e.g., TNF-α, IL-1β, IL-6) in serum or joint tissue are quantified using ELISA[3][9].

Adjuvant-Induced Arthritis (AIA) Model

• Induction: Arthritis is induced in rats (e.g., Wistar or Sprague-Dawley) by a single sub-plantar injection of Complete Freund's Adjuvant (CFA) into the hind paw[8][10].

• Treatment: Similar to the CIA model, test compounds are administered through various routes, and treatment is initiated after the appearance of arthritic symptoms[8].

• Assessment: Efficacy is evaluated by measuring changes in paw volume, arthritis index, and body weight[8][10]. Histological examination of the joints is conducted to assess inflammation and tissue damage[8]. Hematological and biochemical parameters may also be analyzed[10].

Signaling Pathways and Experimental Workflows

The therapeutic effects of these alternative compounds are often attributed to their modulation of key inflammatory signaling pathways.

Figure 2: Inhibition of MAPK and NF-κB signaling by Anhuienoside C and Sinulariolide.

Figure 3: General experimental workflow for evaluating anti-arthritic compounds.

References

• 1. Inhibition of Oxidative Stress-Induced Ferroptosis Can Alleviate Rheumatoid Arthritis in Human - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Kinsenoside inhibits the inflammatory mediator release in a type-II collagen induced arthritis mouse model by regulating the T cells responses - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Anhuienoside C Ameliorates Collagen-Induced Arthritis through Inhibition of MAPK and NF-κB Signaling Pathways [frontiersin.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Sinulariolide Suppresses Inflammation of Fibroblast-Like Synoviocytes in Rheumatoid Arthritis and Mitigates Collagen-Induced Arthritis Symptoms in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A New N6‐Methyladenosine Inhibitor, Celastrol, Alleviates Rheumatoid Arthritis via Targeting IGF2BP3 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Ginsenoside metabolite compound k alleviates adjuvant-induced arthritis by suppressing T cell activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. mdpi.com [mdpi.com]

Cantleyoside and Dexamethasone: A Comparative Analysis of Cytokine Release Suppression

For researchers, scientists, and drug development professionals, understanding the nuances of anti-inflammatory compounds is paramount. This guide provides a detailed, objective comparison of Cantleyoside and Dexamethasone in their capacity to suppress cytokine release, supported by available experimental data.

Executive Summary

Dexamethasone, a well-established synthetic glucocorticoid, exhibits broad and potent suppression of a wide array of pro-inflammatory cytokines through the glucocorticoid receptor pathway. Its mechanism is extensively characterized and involves the genomic regulation of inflammatory gene expression. Cantleyoside, an iridoid glycoside, has demonstrated significant inhibitory effects on key pro-inflammatory cytokines in in vitro models of rheumatoid arthritis. Its mechanism of action is distinct, involving the activation of the AMPK/Sirt1/NF-κB signaling pathway.

Quantitative Data on Cytokine Suppression

The following tables summarize the reported effects of Cantleyoside and Dexamethasone on the release of various cytokines. It is crucial to note that these data are derived from different experimental systems and should be interpreted with caution.

Table 1: Effect of Cantleyoside on Cytokine and Inflammatory Mediator Levels in Human Rheumatoid Arthritis Fibroblast Synovial Cells (HFLS-RA)

Cytokine/Mediator	Effect
Nitric Oxide (NO)	Significantly Suppressed
Tumor Necrosis Factor-alpha (TNF-α)	Significantly Suppressed
Interleukin-1beta (IL-1β)	Significantly Suppressed
Interleukin-6 (IL-6)	Significantly Suppressed
Monocyte Chemoattractant Protein-1 (MCP-1)	Significantly Suppressed
Matrix Metalloproteinase-1 (MMP-1)	Significantly Suppressed
Matrix Metalloproteinase-3 (MMP-3)	Significantly Suppressed
Matrix Metalloproteinase-9 (MMP-9)	Significantly Suppressed
Data derived from a study on human rheumatoid arthritis fibroblast synovial cells (HFLS-RA).[1]

Table 2: Effect of Dexamethasone on Pro-Inflammatory Cytokine Release

Cytokine/Mediator	Effect
Tumor Necrosis Factor-alpha (TNF-α)	Downregulated/Inhibited[2][3][4][5]
Interleukin-1 (IL-1)	Downregulated/Inhibited[3]
Interleukin-1beta (IL-1β)	Inhibited
Interleukin-6 (IL-6)	Downregulated/Inhibited[2][3][4][5][6]
Interleukin-8 (IL-8)	Decreased
Interferon-gamma (IFN-γ)	Decreased[2]
C-X-C motif chemokine ligand 10 (CXCL10)	Diminished[2]
Chemokine (C-C motif) ligand 2 (CCL2)	Diminished[2]
Data compiled from multiple studies on various cell types and in vivo models.[2][3][4][5][6]

Experimental Protocols

Cantleyoside Anti-Inflammatory Activity Assessment

The following protocol was used to evaluate the effect of Cantleyoside on cytokine release in human rheumatoid arthritis fibroblast synovial cells (HFLS-RA)[1].

• Cell Culture: HFLS-RA cells were cultured under standard conditions.

• Lipopolysaccharide (LPS) Stimulation: To induce an inflammatory response, HFLS-RA cells were stimulated with LPS (1 µg/mL) for 24 hours.

• Treatment: Cells were co-incubated with LPS and varying concentrations of Cantleyoside.

• Cytokine Measurement: The levels of Nitric Oxide (NO), TNF-α, IL-1β, IL-6, and MCP-1 in the cell culture supernatant were quantified using Enzyme-Linked Immunosorbent Assay (ELISA) kits.

• Data Analysis: The results were analyzed to determine the inhibitory effect of Cantleyoside on the production of these inflammatory mediators.

General Dexamethasone Anti-Inflammatory Activity Assessment

A variety of in vitro and in vivo models have been used to assess the cytokine-suppressing effects of Dexamethasone. A common in vitro approach is outlined below.

• Cell Culture: Immune cells, such as peripheral blood mononuclear cells (PBMCs) or macrophage cell lines (e.g., RAW 264.7), are cultured.

• Inflammatory Stimulus: Cells are stimulated with an inflammatory agent, such as Lipopolysaccharide (LPS) or other Toll-like receptor (TLR) ligands, to induce cytokine production[2][6].

• Treatment: The stimulated cells are treated with Dexamethasone at various concentrations.

• Cytokine Quantification: The levels of various cytokines (e.g., TNF-α, IL-6, IL-1β) in the cell culture supernatant are measured using techniques like ELISA or multiplex bead arrays[2][4][6].

• Gene Expression Analysis: The effect of Dexamethasone on the mRNA expression of cytokine genes can be assessed using reverse transcription-polymerase chain reaction (RT-PCR) or quantitative PCR (qPCR)[7][8].

Signaling Pathways

Cantleyoside Signaling Pathway

Cantleyoside exerts its anti-inflammatory effects by activating the AMPK/Sirt1 signaling pathway, which in turn inhibits the pro-inflammatory NF-κB pathway[1].

Caption: Cantleyoside's anti-inflammatory signaling cascade.

Dexamethasone Signaling Pathway

Dexamethasone's primary mechanism of action involves its binding to the cytosolic glucocorticoid receptor (GR). This complex then translocates to the nucleus to regulate gene expression[3][9][10]. It can upregulate anti-inflammatory genes (transactivation) and repress the expression of pro-inflammatory genes (transrepression) by interfering with transcription factors like NF-κB and AP-1[3][10].

References

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | Dexamethasone attenuates interferon-related cytokine hyperresponsiveness in COVID-19 patients [frontiersin.org]
• 3. What is the mechanism of Dexamethasone? [synapse.patsnap.com]
• 4. Effects of Early Initiation of High-Dose Dexamethasone Therapy on Pro-Inflammatory Cytokines and Mortality in LPS-Challenged Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Cytokine release and its modulation by dexamethasone in whole blood following exercise - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effects of dexamethasone on pro-inflammatory cytokine expression, cell growth and maturation during granulocytic differentiation of acute promyelocytic leukemia cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Dexamethasone to combat cytokine storm in COVID-19: Clinical trials and preliminary evidence - PMC [pmc.ncbi.nlm.nih.gov]
• 9. droracle.ai [droracle.ai]
• 10. What is the mechanism of action of Dexamethasone? [synapse.patsnap.com]

A Head-to-Head Comparison of Cantleyoside and Other Natural Anti-Inflammatories

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the anti-inflammatory properties of Cantleyoside, an iridoid glycoside, with other well-documented natural anti-inflammatory compounds. The objective is to present a clear, data-driven analysis to aid in research and development efforts. This comparison focuses on mechanistic pathways and, where available, quantitative inhibitory data against key enzymes in the inflammatory cascade.

Executive Summary

Cantleyoside has demonstrated significant anti-inflammatory effects by modulating the AMPK/Sirt 1/NF-κB signaling pathway, leading to a reduction in a broad range of pro-inflammatory mediators. However, to date, specific IC50 values for its direct inhibition of cyclooxygenase (COX) and lipoxygenase (LOX) enzymes have not been reported in the peer-reviewed literature. In contrast, other natural compounds such as Boswellic Acid, Curcumin, Luteolin, Apigenin, Gingerol, and Resveratrol have been characterized more extensively in terms of their direct enzymatic inhibition, providing quantitative benchmarks for their anti-inflammatory potency. This guide will juxtapose the known mechanistic actions of Cantleyoside with the quantitative data available for these other prominent natural anti-inflammatories.

Table 1: Quantitative Comparison of Anti-Inflammatory Activity

Compound	Target Enzyme	IC50 Value (µM)	Source
Cantleyoside	COX-1	Data Not Available
COX-2	Data Not Available
5-LOX	Data Not Available
Acetyl-11-keto-β-boswellic acid	5-LOX	1.5	[1]
Curcumin	COX-2	5.0
5-LOX	2.0 - 5.0
Luteolin	COX-2	< 15
TNF-α	< 1	[2]
IL-6	< 1	[2]
Apigenin	COX-2	< 15	[3][4]
10-Gingerol	COX-2	32	[2][5]
10-Shogaol	COX-2	7.5	[2][5]
Resveratrol	COX-1	0.86	[6]
COX-2	3.06	[6]

Note: The data presented are derived from various in vitro studies and may not be directly comparable due to differences in experimental conditions.

Mechanistic Insights: Signaling Pathways

The anti-inflammatory effects of many natural compounds are mediated through the modulation of key signaling pathways. Below are simplified diagrams of the known pathway for Cantleyoside and a generalized pathway for many other natural anti-inflammatories that target the NF-κB system.

Caption: Cantleyoside's anti-inflammatory signaling pathway.

Caption: Generalized NF-κB inhibition by natural compounds.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are representative protocols for key in vitro anti-inflammatory assays.

Cyclooxygenase (COX-2) Inhibition Assay (Fluorometric)

This assay quantifies the ability of a compound to inhibit the activity of the COX-2 enzyme.

Materials:

• Human recombinant COX-2 enzyme

• COX Assay Buffer

• COX Probe (in DMSO)

• COX Cofactor (in DMSO)

• Arachidonic Acid (substrate)

• NaOH

• Celecoxib (positive control)

• Test compound (Cantleyoside or other)

• 96-well white opaque microplate

• Fluorometric plate reader

References

• 1. benchchem.com [benchchem.com]
• 2. Cyclooxygenase-2 inhibitors in ginger (Zingiber officinale) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. assaygenie.com [assaygenie.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. Cyclooxygenase-2 inhibitors in ginger (Zingiber officinale) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Discovery of cyclooxygenase inhibitors from medicinal plants used to treat inflammation - PMC [pmc.ncbi.nlm.nih.gov]

Comparative In Vivo Validation of Cantleyoside's Therapeutic Potential in Rheumatoid Arthritis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the therapeutic potential of Cantleyoside, focusing on its validated in vitro mechanism of action against rheumatoid arthritis (RA) and comparing it with the in vivo performance of other structurally related iridoid glycosides and a standard-of-care therapeutic. The data presented is intended to guide future preclinical and clinical research into Cantleyoside's efficacy.

Cantleyoside (CA) is an iridoid glycoside that has demonstrated significant anti-inflammatory and pro-apoptotic effects in in vitro models of rheumatoid arthritis.[1][2] Its mechanism centers on the activation of the AMPK/Sirt1/NF-κB signaling pathway, which is crucial in the pathology of RA.[1][2] While direct in vivo studies on Cantleyoside are not yet available in published literature, this guide draws comparisons with other iridoid glycosides that have been evaluated in established animal models of RA, providing a predictive outlook on Cantleyoside's potential performance.

Comparative Efficacy Data

The following tables summarize the available quantitative data for Cantleyoside (in vitro) and compare it with in vivo data from other iridoid glycosides and the corticosteroid Dexamethasone in a Collagen-Induced Arthritis (CIA) model.

Table 1: Comparison of Anti-inflammatory and Pro-apoptotic Effects

Compound/Drug	Model System	Key Biomarkers Assessed	Results	Reference
Cantleyoside	Human RA Fibroblast-Like Synoviocytes (HFLS-RA) (in vitro)	Pro-inflammatory Cytokines (TNF-α, IL-1β, IL-6), Apoptosis (Bax/Bcl-2 ratio)	Significantly suppressed cytokine levels; Increased Bax/Bcl-2 ratio, promoting apoptosis.	[1][2]
Iridoid Glycosides (from Gentiana macrophylla)	Collagen-Induced Arthritis (CIA) in Rats (in vivo)	Paw Edema, Arthritis Score, Serum Cytokines (TNF-α, IL-1β, IL-6)	Reduced paw edema and arthritis scores; Significantly inhibited pro-inflammatory cytokines.
Iridoid Glycosides (from Morinda officinalis)	Collagen-Induced Arthritis (CIA) in Rats (in vivo)	Paw Swelling, Synovial Hyperplasia	Significantly alleviated paw swelling and synovial hyperplasia.	[3]
Dexamethasone	Collagen-Induced Arthritis (CIA) in Rats (in vivo)	Paw Edema, Arthritis Score	Standard positive control; effectively reduced paw edema and arthritis scores.

Signaling Pathway and Experimental Workflow

To visualize the underlying mechanisms and experimental designs, the following diagrams are provided.

Cantleyoside's Mechanism of Action

The diagram below illustrates the proposed signaling pathway through which Cantleyoside exerts its anti-inflammatory and pro-apoptotic effects on rheumatoid arthritis fibroblast-like synoviocytes.

Proposed signaling pathway of Cantleyoside in RA-FLS.

In Vivo Experimental Workflow

The following diagram outlines the typical workflow for a Collagen-Induced Arthritis (CIA) animal model study, used to evaluate the efficacy of anti-arthritic compounds.

Experimental workflow for the Collagen-Induced Arthritis (CIA) model.

Experimental Protocols

Collagen-Induced Arthritis (CIA) in Rats

This protocol is a standard method for inducing an autoimmune arthritis that mimics many aspects of human RA.

• Animal Model : Male Sprague-Dawley rats are typically used. Animals are acclimatized for at least one week before the experiment.

• Primary Immunization (Day 0) : Bovine type II collagen is emulsified with an equal volume of Complete Freund's Adjuvant. A 0.1 mL volume of the emulsion is injected intradermally at the base of the tail.

• Treatment Administration (Starting Day 1) :

  • Test compounds (e.g., iridoid glycosides) are administered orally or via another appropriate route daily. Doses can range, for example, from 15 mg/kg to 30 mg/kg.

  • A positive control group receives a standard anti-inflammatory drug, such as Dexamethasone (e.g., 0.5 mg/kg).

  • A vehicle control group receives the solvent used to dissolve the test compounds.

• Booster Immunization (Day 7) : A second injection of bovine type II collagen, this time emulsified with Incomplete Freund's Adjuvant, is administered to boost the immune response.

• Evaluation of Arthritis Severity (Days 7-21) :

  • Paw Edema : The volume of the hind paws is measured using a plethysmometer at regular intervals.

  • Arthritis Score : Arthritis severity is scored for each paw based on a scale (e.g., 0-4), where 0 = no erythema or swelling, and 4 = severe inflammation with ankylosis. The scores for all paws are summed to give a total arthritis score for each animal.

• Terminal Procedures (Day 21) :

  • Animals are euthanized, and blood is collected for serum analysis of inflammatory markers (e.g., TNF-α, IL-1β, IL-6) using ELISA kits.

  • The hind paws are collected and fixed in formalin for histopathological examination to assess synovial inflammation, cartilage destruction, and bone erosion.

Conclusion and Future Directions

The in vitro data for Cantleyoside strongly suggests a therapeutic potential for rheumatoid arthritis by targeting the AMPK/Sirt1/NF-κB pathway.[1][2] The positive in vivo results from other iridoid glycosides in established RA animal models further support the likelihood of Cantleyoside's efficacy.[3] Future research should prioritize conducting in vivo studies using the CIA model to directly validate Cantleyoside's anti-arthritic effects. Such studies would be critical in determining its dosage, safety profile, and overall therapeutic viability, paving the way for potential clinical development.

References

• 1. researchgate.net [researchgate.net]
• 2. The enhanced mitochondrial dysfunction by cantleyoside confines inflammatory response and promotes apoptosis of human HFLS-RA cell line via AMPK/Sirt 1/NF-κB pathway activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Morinda officinalis iridoid glycosides, as an inhibitor of GSK-3β, alleviates rheumatoid arthritis through inhibition of NF-κB and JAK2/STAT3 pathway - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Iridoids from Dipsacus and Pterocephalus Species

A detailed examination of the phytochemical landscape of two prominent genera in the Dipsacaceae family, Dipsacus and Pterocephalus, reveals a rich and diverse array of iridoid compounds. These monoterpenoids are of significant interest to researchers and drug development professionals due to their wide range of biological activities, including anti-inflammatory, neuroprotective, and antimicrobial properties. This guide provides a comparative overview of the iridoid profiles of selected species from these genera, supported by quantitative data, detailed experimental methodologies, and illustrations of their mechanisms of action.

Iridoid Composition and Quantitative Comparison

The following tables summarize the quantitative data of key iridoids identified in representative species of Dipsacus and provide a qualitative overview for Pterocephalus, for which comprehensive quantitative data is less readily available in compiled form.

Table 1: Quantitative Analysis of Iridoids in Dipsacus Species

Iridoid	Dipsacus fullonum (Leaves) (mg/g dw)	Dipsacus fullonum (Roots) (mg/g dw)	Dipsacus asper (Raw) (µg/g)	Dipsacus asper (Wine-processed) (µg/g)
Loganic Acid	Present	Present	113.8 - 564.5	158.4 - 789.2
Loganin	Present	Present	10.2 - 45.3	8.7 - 38.9
Sweroside	Present	Present	3.5 - 15.8	2.9 - 12.7
Cantleyoside	Present	Present	-	-
Sylvestroside III	Present	Present	-	-

Data for Dipsacus fullonum is qualitative ("Present") as the specific values were not provided in the abstract. Data for Dipsacus asper reflects the range of content found in different batches.

Table 2: Identified Iridoids in Select Pterocephalus Species

Iridoid	Pterocephalus hookeri	Pterocephalus perennis	Pterocephalus nestorianus
Loganic Acid	Identified	Identified	Identified
Loganin	Identified	Identified	Identified
Sweroside	Identified	-	-
Cantleyoside	Identified	Identified	-
Secologanin	-	Identified	-
Bis-iridoids	Numerous, including Pterocenoids	-	Secologanyl ester (dimer)

This table indicates the presence of these iridoids as reported in phytochemical studies. Quantitative data is more sparse for this genus compared to Dipsacus.[2][3][4]

Experimental Protocols

The following sections detail the methodologies for the extraction, isolation, and quantification of iridoids from Dipsacus and Pterocephalus species, based on established experimental protocols.

General Protocol for Extraction and Isolation of Iridoids

This protocol outlines a general procedure for the extraction and subsequent isolation of iridoids from plant material of both Dipsacus and Pterocephalus.

• Plant Material Preparation: The air-dried and powdered plant material (e.g., roots, leaves) is weighed.

• Extraction:

  • The powdered material is extracted with a polar solvent. Commonly used solvents include methanol, 85% methanol, or a 50:50 methanol-water mixture.[2]

  • The extraction can be performed by maceration at room temperature or by reflux.

  • The resulting extract is filtered and concentrated under reduced pressure to yield a crude extract.

• Solvent Partitioning:

  • The crude extract is suspended in water and partitioned successively with solvents of increasing polarity, such as n-hexane, ethyl acetate, and n-butanol. Iridoid glycosides are typically enriched in the n-butanol fraction.

• Chromatographic Separation:

  • The n-butanol fraction is subjected to column chromatography for further separation. Common stationary phases include silica gel, Sephadex LH-20, and macroporous resins.

  • Elution is performed with a gradient of solvents, for example, a mixture of chloroform and methanol or ethyl acetate and methanol.

  • Fractions are collected and monitored by Thin Layer Chromatography (TLC).

• Purification:

  • Fractions containing compounds of interest are further purified using preparative High-Performance Liquid Chromatography (HPLC) to yield pure iridoids.

Protocol for Quantitative Analysis by UPLC-MS/MS

This method provides a sensitive and accurate quantification of iridoids in plant extracts.

• Sample Preparation:

  • A known amount of the dried plant extract is dissolved in a suitable solvent (e.g., 50% methanol).

  • The solution is filtered through a 0.22 µm syringe filter before injection into the UPLC system.

• UPLC-MS/MS Conditions:

  • Chromatographic System: A Waters ACQUITY UPLC system (or equivalent).

  • Column: A C18 column (e.g., Waters ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 100 mm).

  • Mobile Phase: A gradient of (A) 0.1% formic acid in water and (B) 0.1% formic acid in acetonitrile.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 2 µL.

  • Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

  • Ionization Mode: Positive or negative, depending on the target analytes.

  • Data Acquisition: Multiple Reaction Monitoring (MRM) mode is used for quantification, with specific precursor-product ion transitions for each iridoid.

• Quantification:

  • Calibration curves are generated using certified reference standards of the iridoids of interest.

  • The concentration of each iridoid in the sample is calculated based on the peak area and the corresponding calibration curve.

Signaling Pathways and Mechanisms of Action

Iridoids from both Dipsacus and Pterocephalus have been shown to exert significant anti-inflammatory effects. A key mechanism underlying this activity is the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway. NF-κB is a crucial transcription factor that regulates the expression of numerous pro-inflammatory genes.

The following diagram illustrates the general workflow for iridoid analysis and the inhibitory effect of these compounds on the NF-κB signaling pathway.

Caption: Experimental workflow for the extraction, purification, and analysis of iridoids.

Caption: Inhibition of the NF-κB signaling pathway by iridoids.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. researchgate.net [researchgate.net]

Cantleyoside's Efficacy in NF-κB Inhibition: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Cantleyoside's efficacy as an inhibitor of the Nuclear Factor-kappa B (NF-κB) signaling pathway against other established NF-κB inhibitors. The information is compiled from preclinical research and aims to provide a clear, data-driven perspective for researchers in inflammation, immunology, and drug discovery.

Executive Summary

Cantleyoside, an iridoid glycoside, has demonstrated inhibitory effects on the NF-κB signaling pathway. Its mechanism of action is reported to be indirect, primarily through the activation of the AMP-activated protein kinase (AMPK)/Sirtuin 1 (Sirt 1) axis. This activation leads to a downstream reduction in the degradation of IκBα, the inhibitory protein of NF-κB. By preventing IκBα degradation, Cantleyoside effectively sequesters the NF-κB p65 subunit in the cytoplasm, inhibiting its translocation to the nucleus and subsequent activation of pro-inflammatory gene transcription.

While current research highlights this mechanism, specific quantitative data, such as IC50 values for direct NF-κB inhibition by Cantleyoside, are not yet readily available in the public domain. This guide, therefore, focuses on a qualitative and mechanistic comparison with well-characterized NF-κB inhibitors for which quantitative efficacy data exists.

Data Presentation: Cantleyoside vs. Known NF-κB Inhibitors

The following table summarizes the available information on Cantleyoside and compares it with a selection of known NF-κB inhibitors, categorized by their mechanism of action.

Inhibitor	Target/Mechanism of Action	Efficacy (IC50)	Cell Type/Assay
Cantleyoside	Activates AMPK/Sirt 1 pathway, leading to inhibition of IκBα degradation and reduced NF-κB p65 translocation.[1]	Data not available	Human Rheumatoid Arthritis Fibroblast Synovial Cells (HFLS-RA)[1]
BAY 11-7082	Irreversibly inhibits IKKα and IKKβ, preventing IκBα phosphorylation.	~10 µM	Various
Sulfasalazine	Inhibits IKKα and IKKβ activity.[2]	IC50 for NF-κB inhibition similar to ginsenosides Rg5, Rz1, and Rk1 (0.61-0.75 µM)[2]	HepG2 cells (NF-κB luciferase assay)[2]
Bortezomib	Proteasome inhibitor; blocks the degradation of IκBα.	Potent inhibitor	Various
MG-132	Proteasome inhibitor; blocks the degradation of IκBα.	~100 nM	Various
Parthenolide	Sesquiterpene lactone that directly inhibits the IKK complex.	~5 µM	Various
Curcumin	Inhibits IKKβ activity and also has direct inhibitory effects on p65.	~25 µM	Various

Mandatory Visualizations

NF-κB Signaling Pathway and Points of Inhibition

Caption: NF-κB signaling pathway highlighting the indirect inhibitory point of Cantleyoside and the direct targets of other known inhibitors.

General Experimental Workflow for Assessing NF-κB Inhibition

Caption: A generalized workflow for evaluating the efficacy of NF-κB inhibitors in a cell-based model.

Experimental Protocols

Detailed experimental protocols for the assessment of Cantleyoside's effect on the NF-κB pathway are not extensively published. However, based on the methodologies described in the cited literature for Cantleyoside and standard practices for evaluating NF-κB inhibitors, the following general protocols can be outlined.

Cell Culture and Treatment

• Cell Lines: Human Rheumatoid Arthritis Fibroblast Synovial Cells (HFLS-RA) are a relevant cell line for studying the effects of Cantleyoside. Other common cell lines for NF-κB research include HEK293T, HeLa, and THP-1 cells.

• Culture Conditions: Cells are maintained in appropriate media (e.g., DMEM or RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics, and incubated at 37°C in a humidified atmosphere with 5% CO2.

• Treatment: Cells are seeded in multi-well plates. Prior to stimulation, cells are pre-incubated with varying concentrations of Cantleyoside or other inhibitors for a specified period (e.g., 1-2 hours).

• Stimulation: NF-κB activation is induced by treating the cells with a pro-inflammatory stimulus such as Tumor Necrosis Factor-alpha (TNF-α; e.g., 10 ng/mL) or Lipopolysaccharide (LPS; e.g., 1 µg/mL) for a defined duration (e.g., 30 minutes for phosphorylation studies, longer for gene expression).

Western Blot Analysis for IκBα Degradation and NF-κB Translocation

• Protein Extraction: Following treatment, cells are washed with cold PBS. For IκBα degradation analysis, whole-cell lysates are prepared using a suitable lysis buffer. For NF-κB translocation, cytoplasmic and nuclear protein fractions are isolated using a nuclear/cytoplasmic extraction kit.

• Protein Quantification: Protein concentration in the lysates is determined using a BCA or Bradford protein assay.

• SDS-PAGE and Western Blotting: Equal amounts of protein are separated by SDS-polyacrylamide gel electrophoresis and transferred to a PVDF membrane.

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies against total IκBα, phosphorylated IκBα (p-IκBα), NF-κB p65, and loading controls (e.g., β-actin for cytoplasmic extracts, Lamin B1 for nuclear extracts).

• Detection: After incubation with a corresponding secondary antibody, the protein bands are visualized using an enhanced chemiluminescence (ECL) detection system. Densitometric analysis is performed to quantify the protein levels.

NF-κB Reporter Gene Assay

• Transfection: Cells (e.g., HEK293T) are transiently transfected with a plasmid containing a luciferase reporter gene under the control of an NF-κB response element. A control plasmid (e.g., Renilla luciferase) is often co-transfected for normalization.

• Treatment and Stimulation: Transfected cells are treated with Cantleyoside or other inhibitors, followed by stimulation with an NF-κB activator.

• Luciferase Assay: After the stimulation period, cells are lysed, and luciferase activity is measured using a luminometer according to the manufacturer's instructions (e.g., Dual-Luciferase® Reporter Assay System).

• Data Analysis: The firefly luciferase activity is normalized to the Renilla luciferase activity. The percentage of NF-κB inhibition is calculated relative to the stimulated control.

Conclusion

Cantleyoside presents a novel, indirect mechanism for the inhibition of the NF-κB pathway through the activation of the AMPK/Sirt 1 signaling axis. This mode of action distinguishes it from many direct IKK or proteasome inhibitors. While the qualitative evidence for its anti-inflammatory effects via NF-κB inhibition is compelling, the lack of publicly available quantitative efficacy data, such as IC50 values, currently limits a direct performance comparison with established NF-κB inhibitors. Further research is warranted to quantify the potency of Cantleyoside and to explore its therapeutic potential in inflammatory and related diseases. Researchers are encouraged to utilize the outlined experimental protocols to further investigate and quantify the effects of Cantleyoside on the NF-κB signaling pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. NF-κB-dependent Luciferase Activation and Quantification of Gene Expression in Salmonella Infected Tissue Culture Cells - PMC [pmc.ncbi.nlm.nih.gov]

Replicating Cantleyoside's Bioactivity: A Comparative Guide for Researchers

For researchers and drug development professionals, this guide provides a comprehensive comparison of Cantleyoside's bioactivity with alternative compounds, supported by published experimental data. The focus is on the anti-inflammatory and pro-apoptotic effects observed in human rheumatoid arthritis fibroblast-like synoviocytes (HFLS-RA), a key cell type implicated in the pathogenesis of rheumatoid arthritis.

Cantleyoside, an iridoid glycoside, has demonstrated significant potential in mitigating the inflammatory and proliferative phenotypes of HFLS-RA cells. Published findings indicate that its mechanism of action involves the activation of the AMPK/Sirt 1/NF-κB signaling pathway, leading to reduced inflammation and induction of apoptosis. This guide will delve into the experimental data supporting these findings and compare them with other bioactive compounds known to modulate similar pathways, including Geniposide, Kirenol, and Resveratrol.

Comparative Bioactivity Data

The following tables summarize the quantitative data from published studies on the effects of Cantleyoside and its alternatives on HFLS-RA cells. These tables are designed for easy comparison of their respective potencies and efficacies.

Table 1: Effect of Bioactive Compounds on HFLS-RA Cell Viability

Compound	Concentration	Treatment Duration	Cell Viability Reduction (%)	Publication
Cantleyoside	100 µM	48h	~50%	Wang et al., 2022
Geniposide	100 µM	48h	Significant Inhibition	Exploring the anti-inflammatory mechanism of geniposide in rheumatoid arthritis via network pharmacology and experimental validation
Kirenol	100 µg/mL (~270 µM)	Not Specified	Significant Inhibition	Kirenol Inhibits the Function and Inflammation of Fibroblast-like Synoviocytes in Rheumatoid Arthritis in vitro and in vivo
Resveratrol	50 µM	48h	Reverses TNF-α induced proliferation	Resveratrol promotes apoptosis and G2/M cell cycle arrest of fibroblast-like synoviocytes in rheumatoid arthritis through regulation of autophagy and the serine-threonine kinase-p53 axis

Table 2: Pro-Apoptotic Effects of Bioactive Compounds on HFLS-RA Cells

Compound	Concentration	Treatment Duration	Apoptosis Induction	Publication
Cantleyoside	100 µM	48h	Significant increase in TUNEL-positive cells	Wang et al., 2022
Geniposide	50 µM	Not Specified	Significant increase in apoptosis rate	Apoptotic Effect of Geniposide on Fibroblast-Like Synoviocytes in Rats With Adjuvant-Induced Arthritis via Inhibiting ERK Signal Pathway In Vitro
Kirenol	Not Specified	Not Specified	Not Directly Quantified	Kirenol relieves rheumatoid arthritis by targeting the TWEAK/Fn14 pathway
Resveratrol	50 µM	48h	~29% apoptosis in TNF-α stimulated cells	Resveratrol promotes apoptosis and G2/M cell cycle arrest of fibroblast-like synoviocytes in rheumatoid arthritis through regulation of autophagy and the serine-threonine kinase-p53 axis

Table 3: Anti-Inflammatory Effects of Bioactive Compounds on HFLS-RA Cells (Cytokine Reduction)

Compound	Concentration	Stimulant	Cytokine	Reduction	Publication
Cantleyoside	100 µM	LPS	NO, TNF-α, IL-1β, IL-6	Significant	Wang et al., 2022
Geniposide	100 µM	TNF-α	IL-17, IL-8, TNF-α	Concentration-dependent	Exploring the anti-inflammatory mechanism of geniposide in rheumatoid arthritis via network pharmacology and experimental validation
Kirenol	100-200 µg/mL	TNF-α + IL-17A	IL-6	Significant	Kirenol Inhibits the Function and Inflammation of Fibroblast-like Synoviocytes in Rheumatoid Arthritis in vitro and in vivo
Resveratrol	Not Specified	Adjuvant Arthritis in vivo	IL-1, IL-6, IL-8, TNF-α	Dose-dependent	Resveratrol alleviates inflammatory injury and enhances the apoptosis of fibroblast-like synoviocytes via mitochondrial dysfunction and ER stress in rats with adjuvant arthritis

Experimental Protocols

To facilitate the replication of these findings, detailed methodologies for key experiments are provided below.

Cell Culture and Treatment

Human fibroblast-like synoviocytes from rheumatoid arthritis patients (HFLS-RA) are cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin at 37°C in a humidified atmosphere with 5% CO2. For experimentation, cells are seeded in appropriate plates and allowed to adhere overnight. Subsequently, the cells are treated with various concentrations of Cantleyoside, Geniposide, Kirenol, or Resveratrol for the indicated durations. In some experiments, cells are pre-treated with an inflammatory stimulant such as Lipopolysaccharide (LPS) or Tumor Necrosis Factor-alpha (TNF-α) to induce an inflammatory phenotype before the addition of the test compound.

Cell Viability Assay (CCK-8)

Cell viability is assessed using the Cell Counting Kit-8 (CCK-8) assay. Following treatment, 10 µL of CCK-8 solution is added to each well of a 96-well plate and incubated for 1-4 hours at 37°C. The absorbance at 450 nm is measured using a microplate reader. The cell viability is expressed as a percentage of the control group.

Apoptosis Assays

TUNEL Staining: Apoptosis is detected by the terminal deoxynucleotidyl transferase dUTP nick end labeling (TUNEL) assay, which detects DNA fragmentation. After treatment, cells are fixed, permeabilized, and incubated with the TUNEL reaction mixture according to the manufacturer's instructions. The percentage of TUNEL-positive cells (apoptotic cells) is determined by fluorescence microscopy.

Annexin V-FITC/PI Staining: Apoptosis can also be quantified by flow cytometry using an Annexin V-FITC/Propidium Iodide (PI) apoptosis detection kit. After treatment, cells are harvested, washed, and resuspended in binding buffer. Annexin V-FITC and PI are added, and the cells are analyzed by a flow cytometer. The percentages of early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells are determined.

Cytokine Measurement (ELISA)

The concentrations of pro-inflammatory cytokines such as Nitric Oxide (NO), TNF-α, Interleukin-1β (IL-1β), and Interleukin-6 (IL-6) in the cell culture supernatants are quantified using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits according to the manufacturer's protocols.

Western Blot Analysis

To investigate the underlying signaling pathways, the protein expression levels of key signaling molecules are determined by Western blotting. After treatment, total protein is extracted from the cells, and protein concentrations are determined. Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane. The membrane is blocked and then incubated with primary antibodies against target proteins (e.g., p-AMPK, Sirt1, NF-κB p65, IκBα, Bcl-2, Bax, Caspase-3) overnight at 4°C. After washing, the membrane is incubated with a corresponding secondary antibody. The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system, and the band intensities are quantified by densitometry.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the key signaling pathway modulated by Cantleyoside and a typical experimental workflow for assessing its bioactivity.

Caption: Cantleyoside's proposed signaling pathway in HFLS-RA cells.

Caption: A typical workflow for evaluating bioactive compounds in vitro.

Cantleyoside and Its Aglycone: A Comparative Analysis of Potency

Cantleyoside is an iridoid glycoside, a class of secondary metabolites found in a variety of plants. Its biological activities, particularly its anti-inflammatory and pro-apoptotic effects, have been noted. These effects are reportedly mediated through the activation of the AMPK/Sirt1/NF-κB signaling pathway. However, research specifically comparing the potency of cantleyoside to its corresponding aglycone—the non-sugar component of the molecule—is not present in the current scientific literature.

Understanding the Glycoside vs. Aglycone Relationship

In pharmacology, the sugar moiety (glycone) attached to an aglycone can significantly influence a compound's absorption, distribution, metabolism, and excretion (ADME) profile. Generally, the glycoside form is more water-soluble, which can affect how it is transported and absorbed in the body. The aglycone, being more lipophilic, may more readily cross cell membranes to interact with intracellular targets.

For many glycosidic compounds, the aglycone is the primary pharmacologically active component. The sugar portion can be viewed as a carrier group that is cleaved off by enzymes (glycosidases) in the body to release the active aglycone. This enzymatic hydrolysis is a critical step for the bioactivation of many glycosides.

Experimental Data: A Notable Absence

A thorough review of published research reveals no studies that have directly compared the biological potency of cantleyoside with its isolated aglycone. Quantitative data, such as IC50 or EC50 values from the same experimental setup, are essential for a direct comparison of potency. Without such data, any claims about the relative potency of cantleyoside and its aglycone would be speculative.

Potential Signaling Pathway of Cantleyoside

Based on existing research on cantleyoside, its mechanism of action involves the modulation of the AMPK/Sirt1/NF-κB pathway. This pathway is crucial in regulating cellular energy homeostasis, inflammation, and apoptosis.

Caption: Proposed signaling pathway of Cantleyoside.

Hypothetical Experimental Workflow

To definitively answer the question of relative potency, a series of experiments would be required. The following workflow outlines a potential approach:

Caption: Hypothetical workflow for comparing potency.

Detailed Methodologies

1. Isolation and Hydrolysis of Cantleyoside:

• Isolation: Cantleyoside would be isolated from its natural source using chromatographic techniques such as column chromatography and high-performance liquid chromatography (HPLC).

• Enzymatic Hydrolysis: The isolated cantleyoside would be treated with a β-glucosidase enzyme to cleave the glycosidic bond, releasing the aglycone. The reaction would be monitored by thin-layer chromatography (TLC) or HPLC to ensure completion.

• Purification: The resulting aglycone would be purified from the reaction mixture using chromatographic methods to obtain a high-purity sample for biological testing.

2. Cell-Based Anti-Inflammatory Assay:

• Cell Culture: A relevant cell line, such as RAW 264.7 macrophages, would be cultured under standard conditions.

• Induction of Inflammation: Inflammation would be induced in the cells using an agent like lipopolysaccharide (LPS).

• Treatment: Cells would be treated with a range of concentrations of both cantleyoside and its purified aglycone.

• Measurement of Inflammatory Markers: The production of inflammatory mediators, such as nitric oxide (NO) or pro-inflammatory cytokines (e.g., TNF-α, IL-6), would be quantified using methods like the Griess assay or ELISA, respectively.

• Data Analysis: The half-maximal inhibitory concentration (IC50) for each compound would be calculated to determine their relative potency in inhibiting the inflammatory response.

3. Western Blot Analysis for Pathway Activation:

• Protein Extraction: Following treatment with cantleyoside and its aglycone, total protein would be extracted from the cells.

• SDS-PAGE and Western Blotting: Protein samples would be separated by SDS-PAGE and transferred to a membrane. The membrane would be probed with specific primary antibodies against key proteins in the AMPK/Sirt1/NF-κB pathway (e.g., phosphorylated AMPK, Sirt1, and NF-κB).

• Detection and Quantification: Appropriate secondary antibodies conjugated to a reporter enzyme would be used for detection. The intensity of the protein bands would be quantified to assess the level of pathway activation by each compound.

Unraveling the Transcriptomic Landscape of Cantleyoside: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Cantleyoside, an iridoid glycoside, has demonstrated potential therapeutic effects, particularly in the context of inflammatory diseases such as rheumatoid arthritis. Its mechanism of action involves the modulation of key signaling pathways that regulate inflammation and apoptosis. This guide provides a comparative framework for understanding the transcriptomic effects of Cantleyoside, complete with detailed experimental protocols and visual representations of its mechanism and the requisite experimental workflows.

Data Presentation

To facilitate a clear comparison of transcriptomic changes induced by Cantleyoside, quantitative data from RNA sequencing (RNA-seq) experiments should be summarized in a structured format. Below is a template table for presenting differentially expressed genes (DEGs) when comparing Cantleyoside-treated cells to a vehicle control.

Table 1: Differentially Expressed Genes in HFLS-RA Cells Treated with Cantleyoside (CA)

Gene Symbol	Log2 Fold Change	p-value	Adjusted p-value	Regulation
Gene A	2.5	0.001	0.005	Upregulated
Gene B	-1.8	0.003	0.012	Downregulated
Gene C	3.1	0.0005	0.003	Upregulated
Gene D	-2.2	0.0008	0.004	Downregulated
...	...	...	...	...

Experimental Protocols

A detailed and robust experimental protocol is critical for reproducible and reliable transcriptomic analysis. The following is a representative protocol for a comparative RNA-seq study investigating the effects of Cantleyoside on Human Rheumatoid Arthritis Fibroblast-Like Synoviocytes (HFLS-RA).

Cell Culture and Treatment

• Cell Line: Human Rheumatoid Arthritis Fibroblast-Like Synoviocytes (HFLS-RA).

• Culture Medium: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: Cells are maintained in a humidified incubator at 37°C with 5% CO2.

• Treatment:

  • Cells are seeded in 6-well plates and allowed to adhere overnight.

  • The following day, the medium is replaced with fresh medium containing either Cantleyoside (e.g., at a concentration determined by dose-response studies) or a vehicle control (e.g., DMSO).

  • Cells are incubated for a predetermined duration (e.g., 24 hours) to allow for transcriptional changes to occur.

  • The experiment should be performed with at least three biological replicates for each condition.

RNA Extraction and Quality Control

• RNA Isolation: Total RNA is extracted from the HFLS-RA cells using a TRIzol-based method or a commercially available RNA extraction kit, following the manufacturer's instructions.

• RNA Quantification and Purity: The concentration and purity of the extracted RNA are assessed using a spectrophotometer (e.g., NanoDrop). The A260/A280 ratio should be between 1.8 and 2.0, and the A260/A230 ratio should be above 2.0.

• RNA Integrity: The integrity of the RNA is evaluated using an Agilent Bioanalyzer or a similar instrument. Samples should have an RNA Integrity Number (RIN) of 7.0 or higher to be suitable for library preparation.

RNA-seq Library Preparation and Sequencing

• Library Preparation:

  • A starting amount of 1 µg of total RNA per sample is recommended.

  • Poly(A) mRNA is isolated from the total RNA using oligo(dT) magnetic beads.

  • The purified mRNA is fragmented into smaller pieces.

  • First-strand cDNA is synthesized using reverse transcriptase and random primers, followed by second-strand cDNA synthesis.

  • The resulting double-stranded cDNA is end-repaired, A-tailed, and ligated to sequencing adapters.

  • The ligated fragments are amplified by PCR to create the final cDNA library.

• Library Quality Control: The quality and concentration of the prepared libraries are assessed using a Bioanalyzer and Qubit fluorometer.

• Sequencing: The libraries are sequenced on an Illumina sequencing platform (e.g., NovaSeq) to generate paired-end reads of a specified length (e.g., 150 bp).

Data Analysis

• Quality Control of Raw Reads: The raw sequencing reads are assessed for quality using tools like FastQC. Adapters and low-quality bases are trimmed.

• Alignment: The cleaned reads are aligned to the human reference genome (e.g., GRCh38) using a splice-aware aligner such as HISAT2.

• Quantification: The number of reads mapping to each gene is counted using tools like featureCounts.

• Differential Expression Analysis: Differential gene expression analysis between the Cantleyoside-treated and control groups is performed using packages like DESeq2 or edgeR in R. Genes with an adjusted p-value (FDR) < 0.05 and a |log2(Fold Change)| > 1 are considered significantly differentially expressed.

• Functional Enrichment Analysis: Gene Ontology (GO) and Kyoto Encyclopedia of Genes and Genomes (KEGG) pathway enrichment analyses are performed on the list of DEGs to identify over-represented biological processes and pathways.

Signaling Pathway and Experimental Workflow

Visualizing the molecular pathways and experimental procedures is crucial for a comprehensive understanding. The following diagrams were created using the Graphviz DOT language to illustrate the known signaling pathway of Cantleyoside and the experimental workflow for its transcriptomic analysis.

Figure 1: Cantleyoside signaling pathway.

Figure 2: Experimental workflow diagram.

This guide provides a foundational framework for researchers to design, execute, and interpret comparative transcriptomic studies on Cantleyoside. By following standardized protocols and data presentation formats, the scientific community can build a more comprehensive understanding of the molecular mechanisms underlying the therapeutic potential of this compound.

Safety & Regulatory Compliance

Essential Safety and Disposal Guide for Cantleyoside

This guide provides critical safety, handling, and disposal information for Cantleyoside, tailored for researchers, scientists, and drug development professionals. Adherence to these procedures is vital for ensuring laboratory safety and environmental protection.

Product and Hazard Information

Cantleyoside is an iridoid glycoside that requires careful handling due to its potential health and environmental risks.[1][2]

Identifier	Value
Product Name	Cantleyoside
CAS Number	32455-46-2
Molecular Formula	C33H46O19
Molecular Weight	746.71
Hazard Statements	Harmful if swallowed (H302), Very toxic to aquatic life with long lasting effects (H410)[1]

Proper Disposal Protocol for Cantleyoside

The primary directive for Cantleyoside disposal is to prevent its release into the environment.[1] All waste containing Cantleyoside must be managed as hazardous waste and disposed of through an approved waste disposal plant.[1]

Step-by-Step Disposal Procedure:

• Waste Identification and Segregation:

  • Identify all materials contaminated with Cantleyoside, including unused product, empty containers, and disposable personal protective equipment (PPE) such as gloves and lab coats.

  • Segregate Cantleyoside waste from non-hazardous laboratory waste to prevent cross-contamination.

• Waste Collection and Storage:

  • Collect all Cantleyoside waste in a designated, properly labeled, and sealed container.

  • The container should be stored in a cool, well-ventilated area, away from direct sunlight and incompatible materials like strong acids, alkalis, and oxidizing agents.[1]

• Arrange for Professional Disposal:

  • Contact a licensed hazardous waste disposal company to arrange for the collection and disposal of the Cantleyoside waste.

  • Ensure that the disposal is conducted in accordance with all applicable country, federal, state, and local regulations.[1]

• Decontamination of Work Area:

  • After handling and disposal, decontaminate all surfaces and equipment by scrubbing with alcohol.[1]

  • Dispose of any materials used for decontamination (e.g., wipes, absorbent pads) as hazardous waste along with other Cantleyoside-contaminated items.[1]

Handling and Personal Protective Equipment (PPE)

To minimize exposure and ensure safety during handling, the following precautions should be taken:

• Engineering Controls: Use only in areas with appropriate exhaust ventilation to avoid inhalation of dust or aerosols.[1] An accessible safety shower and eye wash station should be nearby.

• Personal Protective Equipment:

  • Eye Protection: Wear safety goggles with side-shields.[1]

  • Hand Protection: Wear protective gloves.[1]

  • Body Protection: Wear impervious clothing.[1]

  • Respiratory Protection: In case of inadequate ventilation, use a suitable respirator.[1]

Spill Management

In the event of a spill, follow these steps to mitigate exposure and environmental contamination:

• Evacuate and Ventilate: Evacuate personnel to a safe area and ensure adequate ventilation.[1]

• Contain Spill: Prevent further leakage or spillage. Keep the product away from drains and water courses.[1]

• Absorb and Collect: For solutions, absorb with a finely-powdered liquid-binding material such as diatomite or universal binders.[1] Collect all spilled material and contaminated absorbent into a sealed container for hazardous waste disposal.[1]

• Decontaminate: Clean the spill area and any contaminated equipment by scrubbing with alcohol.[1]

Cantleyoside Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of Cantleyoside.

Caption: Workflow for the safe disposal of Cantleyoside waste.

References

• 1. Cantleyoside|32455-46-2|MSDS [dcchemicals.com]
• 2. medchemexpress.com [medchemexpress.com]

Personal protective equipment for handling Cantleyoside

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of Cantleyoside, ensuring the well-being of laboratory personnel and minimizing environmental impact. The following procedures are designed to offer clear, step-by-step guidance for safe laboratory operations.

Hazard Identification and Classification

Cantleyoside is classified with the following hazards:

• Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

• Acute Aquatic Toxicity (Category 1): Very toxic to aquatic life.[1]

• Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting effects.[1]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is paramount to ensure safety when handling Cantleyoside. The following table summarizes the recommended PPE for various laboratory operations.

Operation	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Preparing Solutions	Safety glasses with side shields or chemical splash goggles.	Nitrile or neoprene gloves.	Laboratory coat.	Use in a well-ventilated area or under a chemical fume hood.
Handling Solutions	Chemical splash goggles.	Nitrile or neoprene gloves.	Laboratory coat or chemical-resistant apron.	Not generally required if handled in a well-ventilated area.
Cleaning Spills	Chemical splash goggles and face shield.	Heavy-duty nitrile or neoprene gloves.	Chemical-resistant suit or overalls.	Air-purifying respirator with appropriate cartridges if spill generates dust or aerosols.

Safe Handling and Storage

• Handling: Avoid creating dust and aerosols.[1] Use only in areas with adequate exhaust ventilation.[1] Do not eat, drink, or smoke when using this product. Wash skin thoroughly after handling.[1]

• Storage: Keep the container tightly sealed in a cool, well-ventilated area.[1] Store at -20°C for powder form or -80°C when in solvent.[1] Protect from direct sunlight and sources of ignition.[1]

First Aid Measures

Exposure Route	First Aid Procedure
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical attention.[1]
Skin Contact	In case of contact, immediately flush skin with plenty of water. Remove contaminated clothing and shoes. Get medical attention.[1]
Inhalation	Remove from exposure and move to fresh air immediately. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[1]
Ingestion	If swallowed, call a poison control center or doctor immediately for treatment advice.[1] Do NOT induce vomiting.[1] Rinse mouth with water.[1]

Spill and Disposal Procedures

Spill Response:

• Evacuate: Clear the area of all personnel.

• Ventilate: Ensure adequate ventilation.

• Contain: Use personal protective equipment.[1] For liquid spills, absorb with an inert material (e.g., vermiculite, sand, or earth). For solid spills, carefully sweep up and place in a suitable container for disposal. Avoid generating dust.

• Decontaminate: Clean the spill area with a suitable decontamination solution (e.g., soap and water or alcohol) and dispose of the cleaning materials as hazardous waste.[1]

Disposal:

Dispose of waste Cantleyoside and contaminated materials in a designated hazardous waste container.[1] All waste disposal should be conducted in accordance with federal, state, and local regulations.[2] Do not allow the chemical to enter drains or watercourses due to its high aquatic toxicity.[1]

References

• 1. Cantleyoside|32455-46-2|MSDS [dcchemicals.com]
• 2. osha.gov [osha.gov]